1-N-Cbz-2-acetylpiperidine

Core Science & Biosynthesis

1-N-Cbz-2-acetylpiperidine chemical structure and molecular weight

Structure, Synthesis, and Application in Alkaloid Scaffolds

Abstract

1-N-Cbz-2-acetylpiperidine (Benzyl 2-acetylpiperidine-1-carboxylate) is a critical chiral intermediate in the synthesis of piperidine-based alkaloids, most notably Febrifugine and its halogenated derivative Halofuginone . As a protected

-amino ketone, it serves as a stable precursor for the introduction of the piperidine ring into complex bioactive scaffolds. This guide details its physicochemical properties, the rotameric complexity observed in NMR spectroscopy, and the "Gold Standard" synthetic route via Weinreb amides to preserve stereochemical integrity.

Chemical Identity & Physicochemical Properties

The molecule consists of a piperidine ring protected at the nitrogen by a carboxybenzyl (Cbz) group, with an acetyl (methyl ketone) moiety at the C2 position.

Property	Data
IUPAC Name	Benzyl 2-acetylpiperidine-1-carboxylate
Common Name	1-N-Cbz-2-acetylpiperidine
Molecular Formula
Molecular Weight	261.32 g/mol
Chiral Center	C2 (Typically (S)- or (R)- depending on target)
Physical State	Viscous oil (Colorless to pale yellow)
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water
CAS Number	Note: Often synthesized in situ. Related CAS: 160809-34-7 (4-acetyl isomer)

Structural Analysis & Stereochemistry

2.1. The Rotameric Challenge

A defining characteristic of N-Cbz-protected piperidines is the presence of rotamers in solution. The partial double-bond character of the carbamate C-N bond (

) restricts rotation, leading to two distinct conformers observable by NMR at room temperature.[1]

• Implication for Analysis:

  and NMR spectra often display broadened or doubled peaks (typically in a 60:40 or 70:30 ratio). This is not an impurity but an intrinsic property of the carbamate protecting group.

• Resolution: Variable-temperature NMR (VT-NMR) at elevated temperatures (

  ) typically causes coalescence of these signals.

2.2. Chirality and Epimerization Risk

The C2 position is alpha to both the nitrogen (electron-withdrawing via the Cbz) and the ketone.

• Risk: The C2 proton is acidic. Basic conditions can lead to enolization and subsequent racemization (epimerization), converting the pure (S)-isomer into a racemic mixture.

• Control: Synthesis must avoid strong bases after the ketone is formed. The Weinreb amide route is preferred specifically because it prevents over-addition and minimizes racemization.

Synthetic Protocol: The Weinreb Amide Route

The most robust method for synthesizing 1-N-Cbz-2-acetylpiperidine preserves the chirality of the starting material (Pipecolic Acid).

Mechanism & Workflow

• Protection: Pipecolic acid is protected with Cbz-Cl.

• Activation: The acid is converted to a Weinreb amide (N-methoxy-N-methylamide).

• Grignard Addition: Methylmagnesium bromide (MeMgBr) is added. The stable chelated intermediate prevents double addition, yielding the methyl ketone upon acidic workup.

Figure 1: Step-wise synthesis preserving stereochemistry via the Weinreb amide intermediate.

Detailed Experimental Protocol (Example for (S)-Isomer)

Reagents:

• (S)-N-Cbz-pipecolic acid

• N,O-Dimethylhydroxylamine HCl

• EDC

  HCl (Coupling agent)

• Methylmagnesium bromide (3.0 M in ether)

Procedure:

• Amide Formation: Dissolve (S)-N-Cbz-pipecolic acid (1.0 eq) in DCM. Add N,O-dimethylhydroxylamine HCl (1.2 eq), EDC

  HCl (1.2 eq), and DMAP (catalytic). Stir at RT for 12h. Wash with 1N HCl and Brine. Concentrate to yield the Weinreb amide.

• Grignard Reaction: Dissolve the Weinreb amide in dry THF under Argon. Cool to -78°C (Critical Control Point).

• Addition: Dropwise add MeMgBr (1.5 eq). Stir at -78°C for 1 hour.

• Quench: Pour the cold mixture into saturated

  solution. Extract with EtOAc.

• Purification: Flash chromatography (Hexane/EtOAc).

Self-Validating Check:

• Success: Isolation of a clear oil.

• Failure Mode: If the product is a tertiary alcohol, the temperature was too high or the Weinreb intermediate was not fully formed.

Applications in Drug Development

This molecule is the structural core for Febrifugine (antimalarial) and Halofuginone (antifibrotic/anticancer).

• Febrifugine Synthesis: The acetyl group of 1-N-Cbz-2-acetylpiperidine undergoes a Mannich-type reaction or condensation with quinazolinone derivatives to link the two pharmacophores.

• Halofuginone: Used in veterinary medicine (coccidiostat) and human clinical trials for scleroderma. The (2S, 3R) stereochemistry is essential for bioactivity, making the optical purity of the 2-acetyl precursor vital.

Figure 2: The pivotal role of the acetylpiperidine scaffold in bioactive alkaloid synthesis.

Analytical Characterization

When characterizing the synthesized product, compare against these expected signals:

• Mass Spectrometry (ESI):
• NMR (500 MHz, ):
  • 7.35 (m, 5H, Aromatic Cbz).
  • 5.15 (s, 2H, ).
  • 4.8-5.0 (Broad m, 1H, H-2 methine) — Note: Broad due to rotamers.
  • 2.15 (s, 3H, ) — Distinct singlet for the methyl ketone.
  • 1.4-1.8 (m, 6H, Piperidine ring protons).

References

• Ooi, H., et al. (2001). Asymmetric Synthesis of Febrifugine and Isofebrifugine. . (Describes the Weinreb amide route).

• McLaughlin, N. P., & Evans, P. (2010). Dihydroxylation of Vinyl Sulfones: Stereoselective Synthesis of (+)-Febrifugine. .

• PubChem Database. Benzyl 4-acetylpiperidine-1-carboxylate (Isomer Reference). .

• Sigma-Aldrich. (S)-1-Cbz-2-piperidinecarboxylic acid (Precursor Data). .

Sources

• 1. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Benzyl 2-acetylpiperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for obtaining Benzyl 2-acetylpiperidine-1-carboxylate, a key chiral building block in medicinal chemistry. The guide is structured to provide not only detailed experimental protocols but also the underlying scientific principles and strategic considerations for each synthetic step. Two primary, logically derived pathways are presented, starting from readily available precursors. The first pathway involves the acylation of a pipecolic acid derivative via a Weinreb amide intermediate. The second pathway details the synthesis through the addition of an organometallic reagent to a 2-cyanopiperidine derivative. This document is intended to serve as a practical resource for researchers in drug discovery and development, offering field-proven insights and methodologies.

Introduction

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active natural products.[1] The functionalization of the piperidine ring at various positions allows for the fine-tuning of pharmacological properties, making the development of efficient and stereoselective synthetic routes to substituted piperidines a critical endeavor in medicinal chemistry. Benzyl 2-acetylpiperidine-1-carboxylate, featuring a key acetyl group at the 2-position and a benzyloxycarbonyl (Cbz) protecting group on the nitrogen, is a valuable chiral intermediate for the synthesis of more complex molecules. The Cbz group provides robust protection under many reaction conditions and can be selectively removed, making it a cornerstone of peptide synthesis and the preparation of complex nitrogen-containing molecules.[2][3]

This guide will explore two robust synthetic strategies for the preparation of Benzyl 2-acetylpiperidine-1-carboxylate, providing detailed experimental procedures, mechanistic insights, and data presentation to aid in the practical application of these methods.

Pathway 1: Synthesis via Acylation of an N-Cbz-Pipecolic Acid Derivative

This pathway commences with the protection of commercially available pipecolic acid, followed by activation of the carboxylic acid to a Weinreb amide, and subsequent acylation with a methyl organometallic reagent to yield the target ketone. This approach offers excellent control over the acylation step, minimizing the over-addition that can be problematic with more reactive acylating agents.[4]

Logical Framework for Pathway 1

Caption: Synthetic strategy for Benzyl 2-acetylpiperidine-1-carboxylate via a Weinreb amide intermediate.

Step 1: N-Protection of Pipecolic Acid

The initial step involves the protection of the secondary amine of pipecolic acid with a benzyloxycarbonyl (Cbz) group. This is a standard and well-documented procedure in organic synthesis, typically carried out under Schotten-Baumann conditions.[2]

Experimental Protocol:

• Pipecolic acid (1.0 eq) is dissolved in a mixture of tetrahydrofuran (THF) and water (2:1).

• Sodium bicarbonate (2.0 eq) is added to the solution, and the mixture is cooled to 0 °C in an ice bath.

• Benzyl chloroformate (Cbz-Cl, 1.5 eq) is added dropwise to the stirred solution at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 20 hours.

• Upon completion, the reaction is diluted with water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield N-Cbz-pipecolic acid.

Parameter	Value	Reference
Starting Material	Pipecolic Acid	[5]
Reagents	Benzyl chloroformate, Sodium bicarbonate	[2]
Solvent	THF/H₂O	[2]
Typical Yield	90%	[2]

Step 2: Formation of the N-Cbz-Pipecolic Acid Weinreb Amide

The conversion of the carboxylic acid to a Weinreb amide (N-methoxy-N-methylamide) is a crucial step that sets the stage for a controlled acylation.[6] The Weinreb amide is significantly less reactive than an acid chloride and forms a stable chelated intermediate upon reaction with an organometallic reagent, thus preventing the common side reaction of over-addition to form a tertiary alcohol.[4]

Experimental Protocol:

• To a solution of N-Cbz-pipecolic acid (1.0 eq) in dichloromethane (DCM), a suitable peptide coupling reagent such as N,N'-Carbonyldiimidazole (CDI) (1.1 eq) is added, and the mixture is stirred at room temperature until activation is complete.[7]

• N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and a non-nucleophilic base such as N-methylimidazole are then added to the reaction mixture.

• The reaction is stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC).

• The reaction mixture is washed with a weak acid (e.g., 1M HCl) and brine.

• The organic layer is dried over Na₂SO₄ and concentrated in vacuo to yield the N-Cbz-pipecolic acid Weinreb amide, which can often be used in the next step without further purification.

Parameter	Value	Reference
Starting Material	N-Cbz-Pipecolic Acid
Reagents	N,O-dimethylhydroxylamine hydrochloride, CDI	[7]
Solvent	Dichloromethane	[8]
Typical Yield	High	[7]

Step 3: Acylation of the Weinreb Amide

The final step in this pathway is the reaction of the Weinreb amide with a methyl organometallic reagent, such as methylmagnesium bromide (CH₃MgBr) or methyllithium (CH₃Li), to form the desired ketone.

Experimental Protocol:

• The N-Cbz-pipecolic acid Weinreb amide (1.0 eq) is dissolved in anhydrous THF and cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• A solution of methylmagnesium bromide (1.2 eq) in diethyl ether is added dropwise to the cooled solution.

• The reaction is stirred at -78 °C for 1-2 hours and then allowed to warm to room temperature.

• The reaction is quenched by the careful addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• The crude product is purified by flash column chromatography to afford Benzyl 2-acetylpiperidine-1-carboxylate.

Parameter	Value	Reference
Starting Material	N-Cbz-Pipecolic Acid Weinreb Amide
Reagents	Methylmagnesium bromide	[9]
Solvent	Tetrahydrofuran	[9]
Quenching Agent	Saturated aq. NH₄Cl
Typical Yield	Good to Excellent	[4]

Pathway 2: Synthesis via Reaction of an Organometallic Reagent with N-Cbz-2-cyanopiperidine

This alternative pathway utilizes a 2-cyanopiperidine derivative as the electrophile. The addition of a Grignard reagent to the nitrile group, followed by acidic workup, provides a direct route to the ketone functionality.

Logical Framework for Pathway 2

Caption: Synthetic route to Benzyl 2-acetylpiperidine-1-carboxylate from N-Cbz-piperidine via a nitrile intermediate.

Step 1: Synthesis of N-Cbz-2-cyanopiperidine

The synthesis of the key α-amino nitrile intermediate can be achieved through a modified Strecker reaction from the corresponding imine or iminium ion precursor.[10]

Experimental Protocol:

• N-Cbz-piperidine can be oxidized to the corresponding N-Cbz-Δ¹-piperideine.

• To a solution of the crude N-Cbz-Δ¹-piperideine in a suitable solvent, trimethylsilyl cyanide (TMSCN) is added.[10]

• The reaction is stirred at room temperature until the addition is complete.

• The solvent is removed under reduced pressure to yield the crude N-Cbz-2-cyanopiperidine, which can be used in the subsequent step after basic workup.

Parameter	Value	Reference
Starting Material	N-Cbz-piperidine
Reagents	Oxidizing agent, Trimethylsilyl cyanide	[10]
Solvent	Dichloromethane or similar
Typical Yield	Good	[10]

Step 2: Grignard Reaction with N-Cbz-2-cyanopiperidine and Hydrolysis

The addition of a Grignard reagent to the nitrile functionality forms an intermediate imine, which upon acidic hydrolysis, yields the desired ketone.

Experimental Protocol:

• A solution of N-Cbz-2-cyanopiperidine (1.0 eq) in anhydrous diethyl ether or THF is added dropwise to a solution of methylmagnesium bromide (1.2 eq) in diethyl ether at 0 °C under an inert atmosphere.

• The reaction mixture is stirred at room temperature for several hours.

• The reaction is then carefully quenched by pouring it onto a mixture of ice and dilute hydrochloric acid (HCl).

• The mixture is stirred vigorously until the intermediate imine is fully hydrolyzed to the ketone.

• The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over Na₂SO₄ and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield Benzyl 2-acetylpiperidine-1-carboxylate.

Parameter	Value	Reference
Starting Material	N-Cbz-2-cyanopiperidine
Reagents	Methylmagnesium bromide, HCl (for hydrolysis)	[11]
Solvent	Diethyl ether or THF	[11]
Typical Yield	Moderate to Good

Trustworthiness and Self-Validating Systems

The protocols described herein are based on well-established and reliable chemical transformations. The trustworthiness of these pathways is underscored by the following:

• Pathway 1: The use of a Weinreb amide is a gold-standard method for preventing over-addition in ketone synthesis, ensuring a cleaner reaction profile and simplifying purification.[4] The formation of the stable tetrahedral intermediate is a key self-validating feature of this reaction.

• Pathway 2: The Grignard reaction with nitriles is a classic and predictable method for ketone synthesis. The two-step, one-pot nature of the reaction (Grignard addition followed by hydrolysis) is efficient.

For both pathways, progress can be reliably monitored by standard analytical techniques such as TLC, and the final product can be characterized by NMR, IR, and mass spectrometry to confirm its identity and purity.

Conclusion

The synthesis of Benzyl 2-acetylpiperidine-1-carboxylate can be effectively achieved through at least two robust synthetic pathways. The choice between the Weinreb amide route and the nitrile-Grignard route will depend on the availability of starting materials, scalability requirements, and the specific expertise of the research team. Both pathways utilize well-understood and reliable chemical transformations, offering a high degree of confidence in their successful implementation. This guide provides the necessary foundational knowledge and detailed protocols to enable researchers to confidently synthesize this valuable chiral intermediate for applications in drug discovery and development.

References

• Davis, F. A., & Chen, B. C. (1992). Asymmetric hydroxylation of enolates with N-sulfonyloxaziridines. Chemical Reviews, 92(5), 919-934.
• Weinreb, S. M., & Nahm, S. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818.
• Singh, J., & Satyam, A. (2019). Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry, 35(6).

• Organic Syntheses Procedure. Pipecolic acid, 4-oxo-, hydrochloride. Available at: [Link]

• Organic Syntheses Procedure. 4-Piperidone monohydrate hydrochloride. Available at: [Link]

• Weinreb ketone synthesis. In Wikipedia. Retrieved February 25, 2026, from [Link]

• How do you prepare a Weinreb amide? - TutorChase. Available at: [Link]

• Sureshbabu, V. V., & Chennakesava, E. (2012). Synthesis of Nα-protected aminoacid/peptide Weinreb amides employing N, N′-carbonyldiimidazole. Tetrahedron Letters, 53(1), 108-111.

• 1-N-Cbz-4-cycano-piperidine - ChemBK. Available at: [Link]

• Pehere, A. D., & Abell, A. D. (2011). An improved large scale procedure for the preparation of N-Cbz amino acids. Tetrahedron Letters, 52(13), 1493-1494.
• Doyle, M. P., & Hu, W. (2002). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate.

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. Available at: [Link]

• Pipecolic acid. In Wikipedia. Retrieved February 25, 2026, from [Link]

• Watson, P. S., & Jiang, B. (2006). Recent advances in the synthesis of piperidones and piperidines. Arkivoc, 2006(7), 1-25.

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• Reactions of Grignard Reagents - Master Organic Chemistry. Available at: [Link]

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• Comins, D. L., & Joseph, S. P. (1996). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ 5 -2-oxopiperazines. Tetrahedron Letters, 37(42), 7621-7624.
• Manetti, F., et al. (2023). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoamine oxidase inhibitors. European Journal of Medicinal Chemistry, 259, 115655.
• Guo, C. J., & Toney, M. D. (2006). Biosynthesis of pipecolic acid by RapL, a lysine cyclodeaminase encoded in the rapamycin gene cluster. Journal of the American Chemical Society, 128(11), 3536-3537.

• Bowers, A. A. Piperazic Acid Synthesis. Bowers Lab. Available at: [Link]

• Process for producing N-protected amino acid. (2013). U.S.
• Kim, H., & Lee, H. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. RSC Advances, 11(30), 18355-18362.
• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. (2025). Molecules, 30(14), 3456.
• ChemInform Abstract: A Facile Protocol for N-Cbz Protection of Amines in PEG-600. (2012). ChemInform, 43(15).
• Mochizuki, A., et al. (2008). ENANTIOSELECTIVE SYNTHESIS OF PIPERIDINE DIAMINE DERIVATIVES AS NOVEL fXa INHIBITORS. HETEROCYCLES, 75(7), 1661-1664.
• Studies on the reaction of 3-cyanopyridine with grignard reagents. (1990).
• Biosynthesis of the Central Piperidine Nitrogen Heterocycle in Series a Thiopeptides. (2018).
• Ágai, B., et al. (2003). A Facile Synthesis of 3-(Substituted benzyl)piperidines. Tetrahedron, 59(42), 8465-8469.
• Regio- and Diastereoselective Synthesis of Polysubstituted Piperidines Enabled by Boronyl Radical-Catalyzed (4+2) Cycloaddition. (2024).
• Acylation of Grignard reagents mediated by N-methylpyrrolidone: A remarkable selectivity for the synthesis of ketones. (2012). RSC Advances, 2(21), 8041-8044.
• Diastereoselective Synthesis of Polysubstituted Piperidines via Visible Light-Driven Silylative Cyclization of Aza-1,6-Dienes: Experimental and DFT Studies. (2019). Organic Letters, 21(23), 9509-9514.
• Reactions of Grignard Reagents with Carbonyl Compound: Unexpected Observations. (2020). Journal of Organic Chemistry & Research.
• Enantioselective Synthesis of Axially Chiral Heterobiaryl N-Cbz-Protected Diamines via Organocatalytic Arylation of 5-Aminoisoxazoles. (2022).

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An In-depth Technical Guide to the Solubility Profile of 1-N-Cbz-2-acetylpiperidine in Organic Solvents

Foreword: Navigating the Solubility Landscape for Novel Piperidine Scaffolds

In the realm of modern drug discovery and fine chemical synthesis, the piperidine moiety stands as a cornerstone of molecular design. Its prevalence in pharmaceuticals and agrochemicals underscores the critical need to understand the physicochemical properties of its derivatives. This guide focuses on a particularly relevant, yet under-documented molecule: 1-N-Cbz-2-acetylpiperidine. The strategic placement of a bulky, lipophilic carboxybenzyl (Cbz) protecting group and a polar acetyl group on the piperidine ring presents a unique and compelling case study in solubility.

This document moves beyond a simple recitation of data. In the absence of extensive public data for this specific molecule, we present a comprehensive framework for its characterization. We will dissect the theoretical underpinnings of its solubility, provide robust, field-tested experimental protocols for its determination, and offer insights into the interpretation of the resulting data. This guide is crafted for the hands-on researcher, the process chemist, and the drug development professional who require a deep, actionable understanding of how 1-N-Cbz-2-acetylpiperidine behaves in the diverse chemical environments of organic solvents.

Molecular Characterization and Predicted Solubility Behavior

1-N-Cbz-2-acetylpiperidine is a chiral molecule whose solubility is dictated by a balance of polar and non-polar characteristics.

• Piperidine Ring: A saturated heterocycle that contributes to a baseline level of lipophilicity.

• N-Cbz Group: The benzyloxycarbonyl protecting group is a significant contributor to the molecule's non-polar character. The aromatic ring and the carbonyl group also introduce possibilities for π-π stacking and dipole-dipole interactions.

• 2-Acetyl Group: This functional group introduces a polar ketone moiety, capable of acting as a hydrogen bond acceptor.

Given this structure, we can anticipate a moderate to high solubility in a range of common organic solvents. Its solubility in highly polar, protic solvents like methanol may be significant, while its lipophilic character, driven by the Cbz group, will likely ensure good solubility in less polar solvents such as dichloromethane and toluene. The interplay between these groups will ultimately govern its solubility profile.

The Theoretical Bedrock of Solubility

The dissolution of a solid solute in a liquid solvent is a thermodynamically driven process. The principle of "like dissolves like" serves as a useful heuristic, but a deeper understanding requires consideration of the intermolecular forces at play.

The overall free energy of dissolution (ΔG_sol) is a function of the enthalpy (ΔH_sol) and entropy (ΔS_sol) of the system (ΔG_sol = ΔH_sol - TΔS_sol). A spontaneous dissolution process is characterized by a negative ΔG_sol.

The enthalpy of solution can be conceptualized in a three-step cycle:

• Lattice Energy: Energy required to break the solute-solute interactions in the crystal lattice (endothermic).

• Solvent Cavitation: Energy required to create a space in the solvent for the solute molecule (endothermic).

• Solvation Energy: Energy released upon the formation of new solute-solvent interactions (exothermic).

For 1-N-Cbz-2-acetylpiperidine, solvents that can effectively overcome the lattice energy and provide strong, favorable interactions with both the polar acetyl group and the non-polar Cbz group will be the most effective.

Experimental Determination of Solubility: A Validated Protocol

The following section details a robust, step-by-step protocol for the quantitative determination of the solubility of 1-N-Cbz-2-acetylpiperidine. The shake-flask method, a gold standard for equilibrium solubility measurements, is described.[1]

Materials and Equipment

• 1-N-Cbz-2-acetylpiperidine (solid)

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Scintillation vials with screw caps

• Constant temperature orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Step-by-Step Experimental Workflow

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 1-N-Cbz-2-acetylpiperidine to a series of scintillation vials. The presence of undissolved solid at the end of the equilibration period is crucial.

  • To each vial, add a precise volume (e.g., 5.0 mL) of the selected organic solvent.

• Equilibration:

  • Securely cap the vials and place them in a constant temperature orbital shaker. A standard temperature of 25 °C is recommended for initial studies.

  • Agitate the samples for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typically adequate.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the same constant temperature for at least 4 hours to permit the undissolved solid to settle.

  • For solvents where sedimentation is slow, centrifugation can be employed to facilitate phase separation.

• Sample Preparation for Analysis:

  • Carefully withdraw an aliquot of the clear supernatant from each vial using a pipette.

  • Filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any remaining microscopic solid particles.

  • Perform a precise serial dilution of the filtered supernatant with the same solvent to bring the concentration within the linear range of the analytical method.

• Quantitative Analysis by HPLC:

  • Prepare a series of calibration standards of 1-N-Cbz-2-acetylpiperidine of known concentrations in the solvent of interest.

  • Analyze the calibration standards and the diluted samples by HPLC.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of the diluted samples from the calibration curve and, accounting for the dilution factor, calculate the equilibrium solubility.

Workflow Diagram

Caption: Experimental workflow for determining the equilibrium solubility of 1-N-Cbz-2-acetylpiperidine.

Predicted Solubility Profile and Data Presentation

While experimental determination is paramount, a predicted solubility profile provides a valuable starting point. The following table outlines the expected solubility of 1-N-Cbz-2-acetylpiperidine in a range of common organic solvents, categorized by their polarity.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Methanol	High	Capable of hydrogen bonding with the acetyl group and favorable interactions with the Cbz moiety.
Ethanol	High	Similar to methanol, with slightly reduced polarity.
Polar Aprotic	Acetone	High to Moderate	Good dipole-dipole interactions with the polar functional groups.
Acetonitrile	Moderate	Less effective at solvating the non-polar Cbz group compared to other polar aprotics.
Tetrahydrofuran (THF)	High	A good balance of polarity and non-polar character to solvate the entire molecule effectively.
Dichloromethane (DCM)	High	An excellent solvent for a wide range of organic compounds with mixed polarity.
Non-Polar	Toluene	Moderate to High	π-π stacking interactions between toluene and the Cbz group will enhance solubility.
Hexane	Low	The high polarity of the acetyl group will limit solubility in highly non-polar aliphatic solvents.

Causality and Interpretation of Results

The experimentally determined solubility data should be analyzed in the context of the solvent's physicochemical properties, such as its dielectric constant, dipole moment, and hydrogen bonding capacity.

• High solubility in both polar and non-polar solvents would confirm the amphiphilic nature of 1-N-Cbz-2-acetylpiperidine.

• A strong correlation between solubility and a solvent's hydrogen bond accepting/donating capacity would highlight the importance of the acetyl group in the dissolution process.

• Comparing the solubility in toluene versus hexane would provide a clear indication of the role of aromatic interactions in solvating the Cbz group.

This detailed analysis allows for the development of a predictive understanding of the molecule's behavior, which is invaluable for applications such as reaction solvent selection, crystallization process development, and formulation design.

Conclusion: A Roadmap for Understanding

This technical guide provides a comprehensive framework for characterizing the solubility profile of 1-N-Cbz-2-acetylpiperidine. By integrating theoretical principles with a robust experimental protocol, researchers can generate the high-quality data necessary for informed decision-making in their scientific endeavors. The insights gained from such a study will not only be applicable to this specific molecule but will also contribute to a broader understanding of the solubility of complex, functionalized piperidine derivatives.

References

• MIT News. (2025, August 19). A new model predicts how molecules will dissolve in different solvents. [Link]

• Zhang, Q., et al. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. PMC. [Link]

• Nguyen, B., et al. (2020). Machine Learning with Physicochemical Relationships: Solubility Prediction in Organic Solvents and Water. Nature Research. [Link]

• Vermeire, F. H., Chung, Y., & Green, W. H. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. MIT Open Access Articles. [Link]

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. SciSpace. [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• University of Toronto Scarborough. (2023, August 31). Solubility of Organic Compounds. [Link]

• University of Toronto Scarborough. (n.d.). Solubility. Chemistry Online @ UTSC. [Link]

• Ramirez-Gomez, R., et al. (2025, July 21). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. PMC. [Link]

• CAS. (n.d.). 1-Acetylpiperidine. CAS Common Chemistry. [Link]

• MDPI. (2020, December 15). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 1-N-Cbz-2-Acetylpiperidine as a Versatile Chiral Scaffold

This guide provides an in-depth technical analysis of 1-N-Cbz-2-acetylpiperidine (Benzyl 2-acetylpiperidine-1-carboxylate), a critical chiral building block in the synthesis of piperidine alkaloids and pharmaceutical intermediates.

Executive Summary & Molecule Profile

1-N-Cbz-2-acetylpiperidine is a protected piperidine derivative featuring a ketone functionality at the C2 position and a carboxybenzyl (Cbz) protecting group on the nitrogen.[1][2][3] It serves as a pivotal "chiral switch" intermediate. The C2 stereocenter is prone to racemization under basic conditions, making the choice of synthetic route and handling critical. Its primary utility lies in the enantioselective synthesis of 2-substituted piperidine alkaloids (e.g., Sedridine, Conhydrine) and pharmaceutical candidates targeting the central nervous system.

Property	Specification
IUPAC Name	Benzyl 2-acetylpiperidine-1-carboxylate
CAS Number	1823484-51-0 (Racemic) / 153108-65-7 (S-Boc analog ref.)
Molecular Formula	C₁₅H₁₉NO₃
Molecular Weight	261.32 g/mol
Chirality	Available as (S)- or (R)- enantiomers (via chiral pool)
Physical State	Viscous colorless to pale yellow oil
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
Key Reactivity	Nucleophilic addition to ketone; Hydrogenolysis of Cbz

Synthetic Strategies

The synthesis of high-optical-purity 1-N-Cbz-2-acetylpiperidine is best achieved via the Chiral Pool Strategy , utilizing L-Pipecolic acid as the starting material. This avoids the yield losses associated with resolving racemic mixtures.

Route A: The Weinreb Amide Protocol (Recommended)

This route is superior to direct acid chloride coupling because it prevents the "over-addition" of Grignard reagents, a common failure mode where tertiary alcohols are formed instead of the desired ketone.

Mechanism:

• Protection: L-Pipecolic acid is protected with Cbz-Cl.

• Activation: The carboxylic acid is converted to a Weinreb Amide (N-methoxy-N-methylamide).

• Grignard Addition: Methylmagnesium bromide (MeMgBr) attacks the amide. The stable magnesium-chelated tetrahedral intermediate prevents a second equivalent of Grignard from attacking, halting the reaction at the ketone stage upon acidic workup.

Caption: Figure 1. The Weinreb Amide route ensures mono-addition of the methyl group, preserving the ketone functionality.

Experimental Protocols

Protocol 1: Synthesis of Weinreb Amide Intermediate

Objective: Convert N-Cbz-L-pipecolic acid to its N-methoxy-N-methylamide.

• Reagents: N-Cbz-L-pipecolic acid (1.0 equiv), N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv), EDC·HCl (1.2 equiv), HOBt (1.2 equiv), N-Methylmorpholine (NMM, 3.0 equiv), DCM (dry).

• Procedure:

  • Dissolve N-Cbz-L-pipecolic acid in dry DCM under nitrogen atmosphere.

  • Add NMM and cool to 0°C.

  • Add EDC·HCl and HOBt; stir for 30 minutes to activate the acid.

  • Add N,O-Dimethylhydroxylamine hydrochloride.

  • Allow to warm to room temperature and stir overnight (12-16 h).

• Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

• Validation: ¹H NMR should show characteristic N-OMe (s, ~3.7 ppm) and N-Me (s, ~3.2 ppm) peaks.

Protocol 2: Grignard Addition to Form 1-N-Cbz-2-acetylpiperidine

Objective: Transform the Weinreb amide into the methyl ketone without racemization.

• Reagents: Weinreb Amide (from Protocol 1), MeMgBr (3.0 M in ether, 1.5 equiv), dry THF.

• Procedure:

  • Dissolve the Weinreb amide in anhydrous THF (0.2 M concentration).

  • Cool the solution to -78°C (acetone/dry ice bath). Critical: Low temperature prevents racemization of the alpha-chiral center.

  • Add MeMgBr dropwise over 20 minutes.

  • Stir at -78°C for 1 hour, then allow to warm to 0°C over 1 hour.

• Quench: Carefully add saturated NH₄Cl solution at 0°C.

• Purification: Extract with EtOAc. Purify via flash column chromatography (Hexanes/EtOAc).

• Data: Yields typically range from 85-92%. Optical rotation

  must be compared to literature values to confirm enantiopurity.

Applications in Drug Development

The utility of 1-N-Cbz-2-acetylpiperidine extends beyond simple synthesis; it is a gateway to complex alkaloids.

A. Synthesis of Sedridine and Conhydrine

The ketone group can be reduced diastereoselectively to form 1,2-amino alcohols.

• L-Selectride Reduction: Favors the formation of the cis-isomer (e.g., cis-N-Cbz-2-(1-hydroxyethyl)piperidine).

• K-Selectride / CBS Reduction: Can be tuned to access the trans-isomer.

• Deprotection: Hydrogenolysis (H₂/Pd-C) removes the Cbz group to yield the free alkaloid (e.g., (+)-Sedridine).

B. Scaffold for Local Anesthetics

While Ropivacaine is an amide, analogs requiring a ketone linker or a reduced ethyl chain utilize this intermediate. The Cbz group allows for orthogonal manipulation of the side chain before the final N-alkylation step (e.g., adding the propyl group in Ropivacaine analogs).

C. Enzymatic Resolution (DKR)

For researchers starting with racemic 2-acetylpiperidine, Dynamic Kinetic Resolution (DKR) using Candida antarctica Lipase B (CAL-B) can be employed.

• Process: Racemic ketone

  Reduction Lipase-catalyzed acylation of one enantiomer of the alcohol.

• Result: High ee% (>99%) of the acetate ester, which can be hydrolyzed back to the chiral alcohol.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield (Grignard)	Moisture in THF or old Grignard reagent.	Distill THF over Na/Benzophenone; Titrate Grignard reagent before use.
Racemization	Reaction temperature too high during Grignard addition.	Strictly maintain -78°C; Quench while still cold if possible.
Over-addition (Tertiary Alcohol)	Failed Weinreb intermediate or excess Grignard with poor temp control.	Ensure Weinreb amide formation is complete (TLC/NMR) before Grignard step.
Cbz Cleavage	Lewis acidity of Mg salts at high temps.	Do not reflux. Keep workup neutral/mildly acidic.

References

• Nahm, S., & Weinreb, S. M. (1981).[4] "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 22(39), 3815-3818. Link

• Passiniemi, M., & Koskinen, A. M. (2013). "Stereoselective synthesis of piperidine alkaloids: (+)-Sedridine and (+)-Conhydrine." Beilstein Journal of Organic Chemistry, 9, 2631–2640. Link

• ChemicalBook. (2020). "Synthesis of (S)-1-Boc-2-acetyl-piperidine." (Analogous protocol validation). Link

• Bailey, P. D., et al. (1998). "Asymmetric synthesis of piperidines." Journal of the Chemical Society, Perkin Transactions 1, (17), 2773-2780. (Chiral pool methodology).[5]

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• 3. 1956437-67-4|(S)-Benzyl 2-(4-bromobenzyl)-3-oxopyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 5. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Stability Profile: 1-N-Cbz-2-acetylpiperidine

Executive Directive: The Stability Paradox

In drug development, 1-N-Cbz-2-acetylpiperidine serves as a critical chiral scaffold, particularly in the synthesis of local anesthetics (e.g., Ropivacaine analogs) and kinase inhibitors. However, researchers often misinterpret its thermodynamic behavior, confusing rotameric equilibrium with impurity profiles.

This guide addresses the core stability triad:

• Conformational Stability: The existence of distinct rotamers visible via NMR.[1][2]

• Configurational Stability: The risk of C2-racemization via enolization.

• Chemical Stability: Hydrolytic susceptibility of the carbamate (Cbz) and ketone moieties.

Conformational Thermodynamics: The Rotamer Challenge

The most immediate "instability" observed in 1-N-Cbz-2-acetylpiperidine is not degradation, but a high-energy barrier to rotation around the N-C(carbony) bond. The Cbz group imparts partial double-bond character to the Nitrogen-Carbon bond, creating two distinct thermodynamic populations: Rotamer A (cis) and Rotamer B (trans) .

The Mechanistic Basis

Unlike simple amines, the N-Cbz carbamate functionality restricts rotation.

• Thermodynamic Equilibrium: In solution (CDCl₃ or DMSO-d₆), the compound exists as a mixture of two rotamers (typically 60:40 to 70:30 ratio).

• NMR Timescale: The interconversion barrier (

  ) is approximately 15–17 kcal/mol. This is slow on the NMR timescale at room temperature, resulting in signal doubling (e.g., two doublets for the acetyl methyl group).

Field Insight: Do not discard batches showing "double peaks" in proton NMR. Perform a Variable Temperature (VT) NMR experiment. Coalescence usually occurs >60°C, confirming purity.

Visualization of Rotameric Equilibrium

The following diagram illustrates the restricted rotation and the resulting steric strain (A-strain) that dictates the equilibrium ratio.

Figure 1: Rotameric interconversion pathway showing the energetic barrier caused by partial double-bond character.

Configurational Stability: Racemization Risks

The thermodynamic stability of the chiral center at C2 is the primary concern during scale-up. The C2 position is doubly activated :

• Inductive Effect: The electronegative Nitrogen (N-Cbz) pulls electron density.

• Resonance: The acetyl group (ketone) allows for enolization.

The Racemization Mechanism

Under basic conditions (e.g.,

in DMF or during workup), the C2 proton ( ) can be abstracted. This leads to a planar enolate intermediate, destroying chirality. Upon reprotonation, the thermodynamic preference for the equatorial substituent will drive the stereochemical outcome, potentially leading to epimerization if the starting material was the less stable axial isomer (though C2-acetyl is typically equatorial).

Critical Control Point: Avoid strong bases in protic solvents. Use non-nucleophilic bases (e.g., DIPEA) only if necessary and keep temperatures <0°C during base treatment.

Racemization Pathway Diagram

Figure 2: Mechanism of base-catalyzed racemization at the C2 position.[3][4]

Experimental Protocols for Stability Assessment

To rigorously validate the thermodynamic profile, the following protocols are recommended. These are designed to be self-validating (i.e., they include internal controls).

Protocol A: Variable Temperature (VT) NMR for Rotamer Confirmation

Objective: Distinguish between impurities and rotamers.

• Sample Prep: Dissolve 10 mg of 1-N-Cbz-2-acetylpiperidine in 0.6 mL DMSO-d₆ (preferred over CDCl₃ for higher boiling point).

• Baseline Scan: Acquire ¹H NMR at 25°C. Note the integration of the acetyl methyl group (e.g.,

  2.1 ppm). It should appear as two split singlets.

• Stepwise Heating: Increase probe temperature in 10°C increments (35, 45, 55, 65, 75, 85°C).

• Endpoint: At ~80-90°C, the split signals should broaden and coalesce into a single sharp peak.

• Validation: Cool back to 25°C. The spectrum must return to the original split state. If it does not, thermal degradation has occurred.

Protocol B: Racemization Stress Test (Chiral HPLC)

Objective: Determine the "safe window" for processing pH.

• Baseline: Analyze the enantiopure standard using Chiral HPLC (e.g., Chiralpak AD-H or OD-H column; Hexane/IPA mobile phase).

• Stress Condition 1 (Mild Base): Dissolve compound in THF/Water (1:1). Add 2.0 eq.

  . Stir at 25°C for 24 hours.

• Stress Condition 2 (Strong Base): Dissolve in THF. Add 0.1 eq. NaOEt. Stir at 0°C for 1 hour.

• Sampling: Quench aliquots with dilute acetic acid, extract into hexane, and inject.

• Data Analysis: Calculate Enantiomeric Excess (

  ) loss over time.

  • Acceptance Criteria:

    loss in over 24h for Condition 1.

Quantitative Stability Data Summary

Parameter	Thermodynamic Characteristic	Practical Implication
Rotational Barrier	kcal/mol	NMR signals split at RT; Coalescence > 70°C.
C2 Acidity ( )	(DMSO)	Stable to weak bases ( ); Labile to alkoxides/LDA.
Hydrolysis (Acid)	Stable at pH < 1	Cbz requires harsh acid (HBr/AcOH) or Hydrogenation to remove.
Hydrolysis (Base)	Labile at pH > 12	Cbz can hydrolyze to free amine; Acetyl group stable.
Thermal Limit	C	Stable to standard reflux in Toluene/DCM.

References

• Synthesis and Application of Ropivacaine. ChemicalBook. Retrieved from .

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. National Institutes of Health (PMC). Retrieved from .

• Conformational Analysis of Trans and CIS Isomers of N-Trifluoroacetyl-2-Methoxy-4-t. Butylpiperidine. ResearchGate.[2] Retrieved from .

• Avoiding racemization during the synthesis of chiral piperidine acids. BenchChem Technical Notes. Retrieved from .

• Kinetic resolution of 2-Aryl-4-methylenepiperidines. White Rose Research Online. Retrieved from .

Sources

• 1. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Safe Handling of 1-N-Cbz-2-acetylpiperidine

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 1-N-Cbz-2-acetylpiperidine (benzyl 2-acetylpiperidine-1-carboxylate). Synthesized for an audience of researchers, scientists, and drug development professionals, this document moves beyond a standard safety data sheet (SDS) to deliver field-proven insights and a deep understanding of the causality behind critical safety measures. The procedures outlined herein are designed to establish a self-validating system of safety for laboratory personnel.

Compound Profile and Inferred Hazard Analysis

The parent piperidine scaffold is known to be a hazardous substance. It is highly flammable, toxic by multiple routes of exposure, and causes severe skin burns and eye damage.[1][2][3][4] The addition of the N-Cbz and 2-acetyl groups modifies the molecule's properties, likely reducing its volatility and basicity compared to piperidine. However, the inherent risks associated with the piperidine core remain a primary concern. Analogous N-protected and C-acetylated piperidine derivatives are consistently classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[5][6][7][8][9] Some are also listed as harmful if swallowed.[7][10]

Therefore, a conservative approach is mandated. 1-N-Cbz-2-acetylpiperidine should be handled as a hazardous substance with the potential to cause significant skin, eye, and respiratory irritation, and may be harmful if ingested or absorbed through the skin.

Physicochemical and Toxicological Data Summary

As specific data for the target compound is limited, the following table includes data for the related compound 1-acetylpiperidine for context, alongside the inferred hazard classification for 1-N-Cbz-2-acetylpiperidine.

Property	Value / Classification	Source / Rationale
IUPAC Name	Benzyl 2-acetylpiperidine-1-carboxylate	-
Molecular Formula	C₁₅H₁₉NO₃	-
Molecular Weight	261.32 g/mol	-
Appearance	Likely a solid or oil at room temperature.	Inferred from similar compounds.
Boiling Point (1-acetylpiperidine)	226 °C	[11]
Flash Point (1-acetylpiperidine)	97 °C	[11]
Inferred GHS Classification	Acute Toxicity, Oral (Category 4) , H302: Harmful if swallowed.Skin Irritation (Category 2) , H315: Causes skin irritation.Serious Eye Irritation (Category 2) , H319: Causes serious eye irritation.Specific Target Organ Toxicity - Single Exposure (Category 3) , H335: May cause respiratory irritation.	Based on data for analogous compounds like 4-Formyl-N-Cbz-piperidine and 1-acetylpiperidine.[5][7]

Risk Assessment and Control Workflow

Before any experimental work begins, a thorough risk assessment must be performed. This workflow ensures that all hazards are identified and controlled. The primary causality behind this structured approach is the prevention of exposure through a multi-layered safety system, starting with the environment and ending with the individual.

Risk Assessment Workflow Diagram

Caption: Logical workflow for assessing and mitigating risks before handling the compound.

Pillar 1: Engineering Controls (Primary Barrier)

The most effective way to prevent exposure is to remove the hazard at the source.

• Chemical Fume Hood: All handling of 1-N-Cbz-2-acetylpiperidine, including weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood.[6] This is non-negotiable and serves as the primary barrier to prevent inhalation of any aerosols, vapors, or dusts.

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[1]

• Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[12]

Pillar 2: Administrative Controls (Procedural Safety)

These are the protocols and procedures that define safe work practices.

• Standard Operating Procedures (SOPs): All personnel must be trained on the specific SOPs for handling this compound.

• Access Control: Store the compound in a designated, locked-up area accessible only to authorized personnel.[6]

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[1][7] Wash hands thoroughly with soap and water after handling the compound, before leaving the lab, and before breaks.[7][10]

Pillar 3: Personal Protective Equipment (PPE) (Final Barrier)

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.

• Eye and Face Protection: Chemical safety goggles are mandatory.[10] If there is a splash risk, a face shield should be worn in addition to goggles.[13]

• Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable choice for incidental contact. They must be inspected before use and removed using the proper technique to avoid skin contamination.[13] Dispose of contaminated gloves immediately.

• Skin and Body Protection: A buttoned lab coat must be worn at all times. For larger quantities or tasks with a higher splash risk, consider a chemical-resistant apron.[10][12]

• Respiratory Protection: Not typically required when work is performed within a certified fume hood. If engineering controls fail or for emergency response, a NIOSH-approved respirator with appropriate cartridges should be used.[12]

Standard Operating Procedures (SOPs)

SOP 1: Weighing and Transferring the Compound

• Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves).

• Work Area Setup: Ensure the chemical fume hood sash is at the appropriate height. Place a disposable absorbent bench liner on the work surface.

• Weighing: Perform all weighing operations inside the fume hood. Use a tared weigh boat or container.

• Transfer: Carefully transfer the compound to the reaction vessel using a spatula. Avoid generating dust or aerosols.

• Cleanup: Clean the spatula and any contaminated surfaces immediately. Dispose of the weigh boat and any contaminated materials (like wipes) in a designated hazardous waste container.

• Final Steps: Close the primary container tightly. Wash hands thoroughly after completing the task, even though gloves were worn.

SOP 2: Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7][10]

• Location: Store in a designated corrosives or toxics cabinet, away from incompatible materials such as strong oxidizing agents and strong acids.[10]

• Labeling: Ensure the container is clearly labeled with the chemical name and all relevant GHS hazard pictograms.

Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm.

Emergency Response Workflow Diagram

Caption: Step-by-step workflow for responding to a chemical spill or personnel exposure.

First-Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[7][13]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][13]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[13][15]

Spill Management

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Prevent the spill from spreading or entering drains by using a non-flammable absorbent material like sand or vermiculite.[1]

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste according to institutional and local regulations.

Waste Disposal

All waste containing 1-N-Cbz-2-acetylpiperidine, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

• Collect waste in a designated, sealed, and properly labeled container.

• Do not mix with incompatible waste streams.

• Arrange for disposal through a licensed professional waste disposal service, adhering to all federal, state, and local environmental regulations.[6][15]

References

• Piperidine - SAFETY DATA SHEET. (2024, May 7). Penta Chemicals. [Link]

• Cas 618-42-8, 1-ACETYLPIPERIDINE - LookChem. LookChem. [Link]

• N-BOC-Piperidine-2-carboxylic acid - SAFETY DATA SHEET. (2023, October 4). Fisher Scientific. [Link]

• 1-Acetylpiperidine-4-carboxylic acid - SAFETY DATA SHEET. (2025, September 7). Thermo Fisher Scientific. [Link]

• 1-Benzyl-4-piperidylamine - SAFETY DATA SHEET. (2025, September 7). Thermo Fisher Scientific. [Link]

• Piperidine: Human health tier II assessment. (2016, February 5). Australian Government Department of Health. [Link]

• Safety Data Sheet: Piperidine. Chemos GmbH & Co.KG. [Link]

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• 5. Buy 1-Acetylpiperidine | 618-42-8 [smolecule.com]
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• 15. peptide.com [peptide.com]

A Technical Guide to Piperidine Alkaloid Biosynthesis: Contextualizing the Role of Synthetic Intermediates like 1-N-Cbz-2-acetylpiperidine

Executive Summary

Piperidine alkaloids represent a structurally diverse and pharmacologically significant class of natural products. Their biosynthesis is a testament to nature's elegant chemical strategies, originating from the simple amino acid L-lysine and proceeding through the pivotal intermediate, Δ¹-piperideine. Understanding these pathways is crucial for metabolic engineering, drug discovery, and the development of novel synthetic methodologies.

This technical guide provides an in-depth exploration of the core biosynthetic pathways leading to piperidine alkaloids. Crucially, it addresses a common point of confusion by clarifying the role of synthetic, N-protected piperidine derivatives, such as 1-N-Cbz-2-acetylpiperidine . This compound, while not a natural intermediate, serves as an invaluable tool for the chemical synthesis of alkaloid analogs and for probing the mechanisms of biosynthetic enzymes. We will dissect the natural biosynthetic routes from L-lysine and provide a detailed, field-proven protocol for the laboratory synthesis of 1-N-Cbz-2-acetylpiperidine, illustrating its utility in the broader context of alkaloid research.

Part 1: The Natural Biosynthesis of the Piperidine Scaffold

The vast majority of piperidine alkaloids found in nature derive their core six-membered nitrogenous ring from the amino acid L-lysine.[1] The central, unifying intermediate in these pathways is the highly reactive cyclic imine, Δ¹-piperideine .[2] The formation of this critical precursor from L-lysine occurs primarily through two distinct, evolutionarily diverse enzymatic routes: the symmetric pathway involving a cadaverine intermediate, and a more direct, nonsymmetric pathway.

The Symmetric "Cadaverine" Pathway

This classic, two-step pathway is well-established and proceeds through a symmetrical intermediate, cadaverine.[3]

• Decarboxylation of L-Lysine: The initial committed step is the removal of the carboxyl group from L-lysine, catalyzed by the pyridoxal phosphate (PLP)-dependent enzyme, L-lysine decarboxylase (LDC) .[4][5] This reaction produces the symmetrical diamine, cadaverine.

• Oxidative Deamination of Cadaverine: One of the primary amino groups of cadaverine is then oxidatively deaminated by a copper amine oxidase (CAO) .[6] This enzymatic step generates 5-aminopentanal and hydrogen peroxide.

• Spontaneous Cyclization: The resulting 5-aminopentanal is unstable and spontaneously undergoes an intramolecular Schiff base formation (cyclization) to yield the cyclic imine, Δ¹-piperideine.[4]

The Nonsymmetric "Direct" Pathway

Recent discoveries have unveiled a more direct, single-enzyme route that bypasses the symmetrical cadaverine intermediate.[7]

• Direct Conversion by Δ¹-Piperideine Synthase (PS): A novel PLP-dependent enzyme, Δ¹-piperideine synthase (PS) , catalyzes the direct oxidative deamination and cyclization of L-lysine to form Δ¹-piperideine.[7] Isotope labeling studies have confirmed that this pathway is "nonsymmetric," resolving long-standing questions about nitrogen incorporation patterns in certain piperidine alkaloids.[7]

Data Presentation: Comparison of Biosynthetic Pathways to Δ¹-Piperideine

Feature	Symmetric Pathway	Nonsymmetric Pathway
Starting Precursor	L-Lysine	L-Lysine
Key Enzymes	L-Lysine Decarboxylase (LDC), Copper Amine Oxidase (CAO)	Δ¹-Piperideine Synthase (PS)
Key Intermediate	Cadaverine (1,5-diaminopentane)	(Enzyme-bound intermediates)
Symmetry	Proceeds via a symmetrical intermediate	Direct, nonsymmetrical conversion
References	[4],[3],[5]	[7]

Mandatory Visualization: Biosynthetic Pathways from L-Lysine

Caption: Biosynthetic routes to the central precursor Δ¹-piperideine from L-lysine.

Part 2: The Role of Synthetic Chemistry in Alkaloid Research

While nature employs elegant enzymatic pathways, laboratory chemists utilize the principles of organic synthesis to study, verify, and expand upon nature's creations. Synthetic compounds that are not found in biological systems play a crucial role.

1-N-Cbz-2-acetylpiperidine is a prime example of such a molecule. It is a synthetic derivative of the piperidine scaffold. The key features that identify it as a synthetic tool are:

• The N-Cbz Group: The Carboxybenzyl (Cbz or Z) group is a classic protecting group in organic synthesis.[2] It is intentionally installed to block the reactivity of the piperidine nitrogen under specific reaction conditions and can be selectively removed later. Such protecting groups are not utilized in natural biosynthetic pathways.

• The 2-acetyl Group: While acyl-substituted piperidines exist in nature, the specific combination and stereochemistry of a 2-acetyl group on an N-Cbz protected ring is typically constructed in a laboratory setting to serve as a defined building block.

These synthetic intermediates are indispensable for:

• Total Synthesis: Building complex natural products from simple starting materials to confirm their structure and provide larger quantities for biological testing.

• Analog Synthesis: Systematically modifying the structure of a natural alkaloid to understand which parts of the molecule are essential for its biological activity (Structure-Activity Relationship or SAR studies).

• Methodology Development: Creating new chemical reactions and strategies for the efficient construction of the piperidine ring system.[3]

Part 3: Synthesis of 1-N-Cbz-2-acetylpiperidine - A Technical Protocol

The synthesis of 1-N-Cbz-2-acetylpiperidine is not a biosynthetic process but a well-defined sequence in synthetic organic chemistry. A highly efficient and reliable method proceeds from N-Cbz protected pipecolic acid via a Weinreb-Nahm amide . This strategy is superior to direct reaction with an acid chloride as it prevents the common side reaction of over-addition by organometallic reagents, which would yield a tertiary alcohol instead of the desired ketone.[8][9]

Experimental Protocol: Chemo-Synthetic Route

This protocol describes a robust, two-step procedure starting from commercially available (or easily prepared) N-Cbz-pipecolic acid.

Step 1: Synthesis of Benzyl 2-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (N-Cbz-pipecolic acid Weinreb Amide)

• Causality: The carboxylic acid is converted to a Weinreb amide to create a stable intermediate that reacts cleanly with one equivalent of an organometallic reagent to form a ketone.[9] This is achieved by forming an amide with N,O-dimethylhydroxylamine. Standard peptide coupling reagents facilitate this transformation.[8]

• Methodology:

  • To a stirred solution of N-Cbz-pipecolic acid (1.0 eq) in dichloromethane (DCM, 0.2 M) at 0 °C, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq), 1-Hydroxybenzotriazole (HOBt, 1.2 eq), and a hindered base such as N,N-diisopropylethylamine (DIPEA, 2.5 eq).

  • Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise to the cooled solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure Weinreb amide.

Step 2: Synthesis of 1-N-Cbz-2-acetylpiperidine

• Causality: The Weinreb amide is treated with a methyl nucleophile (methyllithium or a methyl Grignard reagent). The organometallic reagent adds to the amide carbonyl, forming a stable, chelated tetrahedral intermediate. This intermediate does not collapse and react further until acidic workup, which cleanly hydrolyzes it to the desired methyl ketone.[9]

• Methodology:

  • Dissolve the N-Cbz-pipecolic acid Weinreb amide (1.0 eq) from Step 1 in anhydrous tetrahydrofuran (THF, 0.1 M) in a flame-dried flask under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add methyllithium (MeLi, ~1.6 M in diethyl ether, 1.2 eq) or methylmagnesium bromide (MeMgBr, ~3.0 M in diethyl ether, 1.2 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

  • Stir the reaction at -78 °C for 1-2 hours. Monitor the consumption of the starting material by TLC.

  • Carefully quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the final compound, 1-N-Cbz-2-acetylpiperidine.

Mandatory Visualization: Synthetic Workflow

Caption: Synthetic route to 1-N-Cbz-2-acetylpiperidine via a Weinreb amide intermediate.

References

• Benchchem. (2025). The Central Role of Δ¹-Piperideine in Piperidine Alkaloid Biosynthesis: A Technical Guide.
• ResearchGate. (n.d.). (a) Biosynthesis of Piperidine from L-Lysine (b)
• Grokipedia. (n.d.). L-lysine cyclodeaminase.
• Royal Society of Chemistry. (2020). The scaffold-forming steps of plant alkaloid biosynthesis.
• Alfa Chemistry. (n.d.). Piperidine Alkaloids.
• bioRxiv. (2024). Nonsymmetric formation of Δ1-piperideine from lysine in plants via a bacterial-like PLP-dependent enzyme.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Alkaloids Derived from Lysine: Piperidine Alkaloids | Request PDF.
• ACS Public
• Taylor & Francis Online. (2013). Full article: Cadaverine.
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• PMC. (n.d.). Metabolic diversification of nitrogen‐containing metabolites by the expression of a heterologous lysine decarboxylase gene in Arabidopsis.
• MDPI. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block.
• PMC. (n.d.). α,β-Unsaturated Diazoketones as Building Blocks to Piperidine Alkaloids: Total Synthesis of (−)-Cassine.
• SciSpace. (n.d.). On the Reaction between Methyllithium and Carboxylic Acids.
• Wikipedia. (n.d.). Methyllithium.
• Arkivoc. (2002). An efficient conversion of carboxylic acids into Weinreb amides.
• Wikipedia. (n.d.). Weinreb ketone synthesis.

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• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Synthesis of novel pipecolic acid derivatives. Part 2.1 Addition of trimethylsilyl cyanide to 3,4,5,6-tetrahydropyridines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 7. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Weinreb amides [pubsapp.acs.org]
• 9. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Reliable Synthesis of 1-N-Cbz-2-acetylpiperidine from Pipecolic Acid

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 1-N-Cbz-2-acetylpiperidine, a valuable chiral building block in medicinal chemistry and drug development. Chiral α-amino ketones are privileged scaffolds found in numerous pharmacologically active compounds.[1][2] Our protocol outlines a robust two-stage synthetic strategy commencing from readily available pipecolic acid. The synthesis first involves the chemoselective protection of the secondary amine using a carboxybenzyl (Cbz) group, followed by the conversion of the carboxylic acid moiety into a methyl ketone. To circumvent common challenges associated with direct organometallic addition to carboxylic acids, such as over-addition leading to tertiary alcohols, this protocol employs the highly reliable Weinreb-Nahm ketone synthesis.[3][4] This method proceeds via a stable N-methoxy-N-methyl amide (Weinreb-Nahm amide) intermediate, ensuring a clean and high-yielding conversion to the desired ketone.[5] This guide is designed for researchers, chemists, and drug development professionals, offering detailed step-by-step instructions, mechanistic insights, characterization data, and troubleshooting advice.

Introduction and Synthetic Strategy

The piperidine ring is the most prevalent nitrogen-containing heterocycle in FDA-approved pharmaceuticals, making the development of efficient synthetic routes to substituted piperidines a critical endeavor.[6] Specifically, 2-acetylpiperidine derivatives serve as key intermediates for a wide range of bioactive molecules. The synthetic challenge lies in achieving the desired transformation while maintaining stereochemical integrity and avoiding side reactions.

The strategy detailed herein addresses these challenges through a logical and well-established sequence:

• N-Protection: The secondary amine of pipecolic acid is first protected as a carbamate using benzyl chloroformate (Cbz-Cl). The Cbz group is ideal due to its stability under the conditions of the subsequent step and its ease of removal via catalytic hydrogenation.[7][8]

• Ketone Synthesis via Weinreb-Nahm Amide: The carboxylic acid of N-Cbz-pipecolic acid is converted to the corresponding Weinreb-Nahm amide. This intermediate is exceptionally useful because its reaction with organometallic reagents forms a stable, chelated tetrahedral intermediate that resists further addition.[4] Subsequent acidic workup cleanly hydrolyzes this intermediate to furnish the target ketone, preventing the formation of the corresponding tertiary alcohol, a common byproduct in reactions with other acyl derivatives.[9][10]

The overall workflow is summarized in the diagram below.

Sources

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Application Notes and Protocols: Grignard Reaction Conditions for 1-N-Cbz-2-acetylpiperidine

Introduction: Navigating the Synthesis of Chiral 2-(1-Hydroxyalkyl)piperidines

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and natural products. The stereoselective synthesis of 2-substituted piperidines, particularly those bearing a hydroxyl group at the α-position of the side chain, is of significant interest for the development of novel therapeutic agents. The Grignard reaction, a cornerstone of carbon-carbon bond formation, offers a direct route to these valuable 2-(1-hydroxyalkyl)piperidine alkaloids.[1][2]

This document provides a comprehensive guide to the Grignard reaction with 1-N-Cbz-2-acetylpiperidine, a key intermediate for accessing a diverse range of chiral tertiary alcohols. We will delve into the critical reaction parameters, mechanistic considerations including stereocontrol, and detailed protocols to empower researchers in their synthetic endeavors. The focus is on providing not just a procedure, but a framework for understanding and optimizing this important transformation.

Mechanistic Insights: The Interplay of Chelation and Steric Effects

The addition of a Grignard reagent to a ketone or aldehyde is a classic nucleophilic addition.[3][4] However, the presence of a protected α-amino group in 1-N-Cbz-2-acetylpiperidine introduces layers of complexity and opportunities for stereochemical control.

The N-Cbz (benzyloxycarbonyl) protecting group plays a crucial role beyond simply masking the reactivity of the piperidine nitrogen.[5] The carbonyl group of the Cbz moiety can act as a chelating agent with the magnesium ion of the Grignard reagent, leading to the formation of a rigid five-membered ring intermediate. This chelation can significantly influence the trajectory of the incoming nucleophile.

This "Cram-chelate" model often dictates the stereochemical outcome, forcing the Grignard reagent to attack from the less sterically hindered face of the chelated complex.[6] The interplay between the steric bulk of the Grignard reagent and the conformation of the piperidine ring further refines the diastereoselectivity of the addition.

In the absence of strong chelation, the Felkin-Ahn model may become the dominant predictor of stereoselectivity. This model prioritizes minimizing steric interactions between the incoming nucleophile and the largest substituents on the adjacent chiral center.

Critical Reaction Parameters and Optimization Strategies

Achieving high yields and diastereoselectivity in the Grignard reaction of 1-N-Cbz-2-acetylpiperidine requires careful control over several experimental variables.

Parameter	Recommendation	Rationale
Grignard Reagent	Freshly prepared or titrated.	Grignard reagents are sensitive to moisture and air. Using high-quality reagents ensures accurate stoichiometry and minimizes side reactions.[5]
Solvent	Anhydrous diethyl ether or tetrahydrofuran (THF).	These aprotic ethereal solvents are essential for the stability of the Grignard reagent and facilitate the reaction.[4]
Temperature	-78 °C to 0 °C for reagent addition.	Low temperatures are crucial to minimize side reactions such as enolization of the ketone and Wurtz coupling.[5][7] Maintaining a low temperature enhances the selectivity of the 1,2-addition.[5]
Stoichiometry	1.1 to 1.5 equivalents of Grignard reagent.	A slight excess of the Grignard reagent is typically used to ensure complete consumption of the starting ketone.
Addition Rate	Slow, dropwise addition of the Grignard reagent.	Slow addition helps to control the reaction exotherm and maintain a low reaction temperature, which is critical for selectivity.[5]
Workup	Quenching with saturated aqueous NH4Cl solution.	This provides a mildly acidic workup to hydrolyze the magnesium alkoxide intermediate without causing degradation of the desired product.[7]

Troubleshooting Common Issues:

• Low Yield: Often due to impure or degraded Grignard reagent, or the presence of moisture in the reaction setup.[5] Ensure all glassware is flame-dried and solvents are anhydrous.

• Formation of Side Products: Enolization of the starting ketone can be a significant side reaction, leading to its recovery after workup.[3][7] This is more prevalent with sterically hindered Grignard reagents and at higher temperatures.

• Poor Diastereoselectivity: The reaction temperature and the nature of the Grignard reagent and solvent can all influence the stereochemical outcome. Careful optimization of these parameters is necessary. The use of additives like cerium(III) chloride (Luche reduction conditions) can sometimes suppress enolization and improve 1,2-addition selectivity, although this is more common for reductions.

Experimental Protocols

Protocol 1: General Procedure for the Grignard Addition to 1-N-Cbz-2-acetylpiperidine

This protocol outlines a general method for the addition of a Grignard reagent to 1-N-Cbz-2-acetylpiperidine.

Materials:

• 1-N-Cbz-2-acetylpiperidine

• Anhydrous tetrahydrofuran (THF)

• Grignard reagent (e.g., Methylmagnesium bromide, 3.0 M in diethyl ether)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen or argon inlet, and a rubber septum, add 1-N-Cbz-2-acetylpiperidine (1.0 equivalent).

• Dissolution: Dissolve the starting material in anhydrous THF (approximately 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Slowly add the Grignard reagent (1.1 - 1.5 equivalents) dropwise via syringe over a period of 15-30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Warming: Once the reaction is complete, slowly warm the mixture to 0 °C.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(1-hydroxyalkyl)piperidine derivative.

Conclusion

The Grignard reaction of 1-N-Cbz-2-acetylpiperidine is a powerful and versatile method for the synthesis of chiral 2-(1-hydroxyalkyl)piperidines. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can achieve high yields and good diastereoselectivity. The protocols and guidelines presented in this application note provide a solid foundation for the successful execution and optimization of this important transformation in the pursuit of novel chemical entities for drug discovery and development.

References

• Master Organic Chemistry. Protecting Groups In Grignard Reactions. (2015). Available at: [Link].

• De Luca, L., Giacomelli, G., & Porcheddu, A. A Simple Preparation of Ketones. N-Protected α-Amino Ketones from α-Amino Acids. Organic Letters, 3(9), 1435-1437. (2001). Available at: [Link].

• Hatano, M., et al. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Chemical Science, 8(1), 23-45. (2017). Available at: [Link].

• Chemistry LibreTexts. 20.12: Protecting Groups. (2019). Available at: [Link].

• Reddy, M. V. R., et al. An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Tetrahedron: Asymmetry, 16(21), 3553-3560. (2005). Available at: [Link].

• Organic Chemistry Portal. Grignard Reaction. Available at: [Link].

• Andersson, H., Olsson, R., & Almqvist, F. Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Organic & Biomolecular Chemistry, 9(2), 337-346. (2011). Available at: [Link].

• Oxford Learning Link. Appendix 6: Protecting groups. Available at: [Link].

• Oishi, S., et al. Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. The Journal of Organic Chemistry, 87(24), 16756-16766. (2022). Available at: [Link].

• Chemguide. REACTION OF ALDEHYDES AND KETONES WITH GRIGNARD REAGENTS. Available at: [Link].

• Crushing College Chemistry by Katelyn Cottone. Grignard and Protecting Groups. (2022). Available at: [Link].

• Andersson, H. Reaction Between Grignard reagents and Heterocyclic N-oxides : Synthesis of Substituted Pyridines, Piperidines and Piperazines. (2009). Available at: [Link].

• ResearchGate. 2-(1-Hydroxyalkyl)piperidine alkaloids. [Image]. Available at: [Link].

• ACS Publications. Reactivity and diastereoselectivity of Grignard reagents toward the hydrazone functionality in toluene solvent. The Journal of Organic Chemistry. Available at: [Link].

• Chemistry LibreTexts. Conversion to ketones using Grignard reagents. (2023). Available at: [Link].

• Chemistry Steps. Acetals as Protecting Groups for Aldehydes and Ketones. Available at: [Link].

• Beilstein Journal of Organic Chemistry. Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. (2019). Available at: [Link].

• ResearchGate. A simple preparation of ketones. N-protected alpha-amino ketones from alpha-amino acids. (2025). Available at: [Link].

• ResearchGate. 111726 PDFs | Review articles in CHELATING AGENTS. Available at: [Link].

• ACS Publications. Piperidine Azasugars Bearing Lipophilic Chains: Stereoselective Synthesis and Biological Activity as Inhibitors of Glucocerebrosidase (GCase). The Journal of Organic Chemistry. (2021). Available at: [Link].

• ACS Publications. Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry. (2022). Available at: [Link].

• felkin-ahn and cram chelate. Available at: [Link].

• ResearchGate. (PDF) Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N -Triazinylamide/Weinreb Amide by Organometallic Reagents. (2022). Available at: [Link].

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Procedure for Cbz deprotection of 1-N-Cbz-2-acetylpiperidine

Application Note: Strategic Deprotection of 1-N-Cbz-2-acetylpiperidine

Executive Summary

The deprotection of 1-N-Cbz-2-acetylpiperidine is a pivotal step in the synthesis of piperidine alkaloids, specifically (

)-pelletierine and its derivatives. This transformation presents a distinct chemoselectivity challenge: removing the carbamate protecting group without reducing the C-2 acetyl (ketone) moiety or inducing epimerization at the -chiral center.

While catalytic hydrogenolysis is the industry standard for Cbz removal, the presence of a reducible carbonyl group requires precise control. This application note details three validated protocols ranging from classical hydrogenolysis to modern Lewis-acid mediated cleavage, prioritizing the preservation of the ketone functionality.

Strategic Analysis & Chemoselectivity

The substrate, 1-N-Cbz-2-acetylpiperidine, contains two reactive centers relevant to deprotection:

• The Carbamate (Cbz): Requires cleavage to release the secondary amine.

• The Ketone (Acetyl): Susceptible to reduction (to an alcohol) under hydrogenation conditions or enolization/racemization under strong basic conditions.

The Decision Matrix:

• Scenario A (Green Chemistry/Scale-up): Use Catalytic Hydrogenolysis . Risk: Potential ketone reduction.[1][2] Control: Mild pressure (1 atm) and catalyst poisoning.

• Scenario B (High Fidelity/Lab Scale): Use Acidolysis (HBr/AcOH) . Risk: Harsh acidic vapors. Benefit: Absolute preservation of the oxidation state (no reduction).

• Scenario C (Sensitive Substrates): Use Lewis Acid (

  /HFIP) .[3][4] Benefit: Room temperature, no hydrogen gas, high functional group tolerance.[5]

Detailed Protocols

Protocol A: Controlled Catalytic Hydrogenolysis (Standard)

Best for: Routine synthesis where trace alcohol byproduct is acceptable or separable.

Mechanism: Palladium coordinates to the alkene/aromatic system, facilitating hydride transfer. The benzyl-oxygen bond is cleaved, releasing toluene and a carbamic acid which spontaneously decarboxylates.[6]

Materials:

• Substrate: 1-N-Cbz-2-acetylpiperidine

• Catalyst: 10% Pd/C (50% water wet to reduce ignition risk)

• Solvent: Methanol (HPLC Grade) or Ethanol

• Reagent: Hydrogen gas (balloon or low-pressure manifold)[7]

Step-by-Step Procedure:

• Preparation: Dissolve the substrate (1.0 equiv) in Methanol (0.1 M concentration).

• Inerting: Purge the flask with Nitrogen (

  ) for 5 minutes.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt% loading relative to substrate). Note: Add catalyst to the liquid, not dry flask, to prevent sparking.

• Hydrogenation: Evacuate the flask and backfill with

  (balloon pressure, ~1 atm). Repeat 3 times.

• Reaction: Stir vigorously at Room Temperature (20-25°C) .

  • Critical Control Point: Do NOT heat. Do NOT pressurize >1 atm. Elevated pressure/temp promotes ketone reduction to the alcohol (1-(piperidin-2-yl)ethanol).

• Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS every 30 mins. Reaction is typically complete in 1–4 hours.

• Workup: Filter the mixture through a Celite pad to remove Pd/C. Rinse with MeOH.

• Isolation: Concentrate the filtrate in vacuo (<30°C) to yield the free amine or treat with HCl/Ether to isolate as the hydrochloride salt (more stable).

Protocol B: Acidolytic Cleavage (High Fidelity)

Best for: Strict preservation of the ketone and chiral center.

Mechanism: Protonation of the carbamate carbonyl oxygen activates the benzylic position for

attack by the bromide ion. This generates benzyl bromide and the amine hydrobromide salt.

Materials:

• Substrate: 1-N-Cbz-2-acetylpiperidine

• Reagent: 33% HBr in Glacial Acetic Acid (Commercial solution)

• Solvent: Diethyl Ether (

  ) for precipitation[7]

Step-by-Step Procedure:

• Setup: Place the substrate (1.0 equiv) in a round-bottom flask equipped with a drying tube (CaCl2).

• Addition: Add 33% HBr in AcOH (5–10 equiv) dropwise at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature and stir for 1–2 hours.

  • Observation:

    evolution will be observed.[6]

• Precipitation: Once TLC indicates consumption of starting material, pour the reaction mixture slowly into a large excess of cold anhydrous Diethyl Ether (

  ).

• Filtration: The product, 2-acetylpiperidine hydrobromide , will precipitate as a solid. Filter and wash extensively with cold ether to remove benzyl bromide and acetic acid.

• Neutralization (Optional): If the free base is required, dissolve the salt in water, neutralize with sat.

  at 0°C, and extract immediately with DCM. Warning: The free base is unstable and can dimerize; storage as the HBr salt is recommended.

Protocol C: Lewis Acid-Mediated Deprotection ( /HFIP)

Best for: Chemoselective removal in complex multi-functional molecules.

Mechanism: Hexafluoroisopropanol (HFIP) enhances the Lewis acidity of Aluminum Chloride (

), facilitating a mild cleavage of the C-O bond via a "push-pull" mechanism without requiring strong Brønsted acids.

Materials:

• Substrate: 1-N-Cbz-2-acetylpiperidine

• Reagent: Aluminum Chloride (

  , anhydrous)

• Solvent: Hexafluoroisopropanol (HFIP)[3][4][7]

Step-by-Step Procedure:

• Dissolution: Dissolve the substrate (1.0 equiv) in HFIP (4 mL per mmol).

• Reagent Addition: Add

  (3.0 equiv) in one portion at Room Temperature.

  • Note: The reaction is generally exothermic; cooling to 0°C during addition is good practice for scale-up.

• Reaction: Stir at Room Temperature for 2–4 hours.

• Quench: Quench the reaction by adding cold water or aqueous tartrate solution (to complex Aluminum).

• Extraction: Basify to pH 8–9 with

  and extract with DCM.

• Purification: Dry organic layers over

  and concentrate.

Comparative Analysis

Feature	Method A: / Pd-C	Method B: HBr / AcOH	Method C: / HFIP
Primary Mechanism	Hydrogenolysis	Acidolysis ( )	Lewis Acid Coordination
Ketone Integrity	Risk of Reduction (Low at 1 atm)	Excellent (100% Retention)	Excellent
Reaction Time	1–4 Hours	1–2 Hours	2–4 Hours
Safety Profile	Flammability ( , Pd/C)	Corrosive/Fumes (HBr)	Mild/Low Toxicity
Yield	85–95%	90–98%	80–90%
Cost	Low	Low	Moderate (HFIP is expensive)

Visual Workflows (Graphviz)

Figure 1: Decision Tree for Deprotection Strategy

Caption: Strategic decision matrix for selecting the optimal deprotection method based on scale, chemoselectivity requirements, and equipment availability.

Figure 2: Mechanism of HBr Acidolysis

Caption: Step-by-step mechanistic flow of HBr-mediated Cbz cleavage, highlighting the pathway that avoids ketone interaction.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (The authoritative guide on Cbz removal conditions).

• Vinayagam, V., et al. (2024).[4][5][8] Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP.[3] The Journal of Organic Chemistry. (Source for Method C). [4]

• Davies, S. G., et al. (2012). Asymmetric synthesis of (−)-pelletierine and (−)-homopipecolic acid. Tetrahedron: Asymmetry, 23(5), 320-325. (Context for pelletierine synthesis and handling).

• Sajiki, H. (1995).[9] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[5][9] Tetrahedron Letters, 36(20), 3465-3468. (Discusses chemoselectivity in hydrogenolysis).

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Application Notes &amp; Protocols: A Proposed Total Synthesis of (S)-Ropivacaine from 1-N-Cbz-2-acetylpiperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ropivacaine, the (S)-enantiomer of 1-propyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide, is a widely used long-acting local anesthetic with a favorable safety profile compared to its racemic or R-enantiomer counterparts.[1] Its synthesis has been the subject of considerable research, with most routes commencing from (S)-pipecolic acid. This document outlines a novel, proposed synthetic strategy for the total synthesis of (S)-Ropivacaine, starting from the readily accessible chiral building block, (S)-1-N-Cbz-2-acetylpiperidine.

This application note provides a detailed, step-by-step protocol for this proposed synthesis, offering insights into the rationale behind the chosen chemical transformations. The described pathway leverages well-established and robust chemical reactions, including a strategic conversion of a methyl ketone to a carboxylic acid via the haloform reaction, followed by a standard amidation and final alkylation.

Synthetic Strategy Overview

The proposed total synthesis of (S)-Ropivacaine from (S)-1-N-Cbz-2-acetylpiperidine is a multi-step process that can be conceptually divided into three main stages:

• Preparation of the Chiral Starting Material: Synthesis of enantiomerically enriched (S)-1-N-Cbz-2-acetylpiperidine.

• Core Structure Assembly: Conversion of the acetyl moiety to a carboxylic acid, followed by amidation with 2,6-dimethylaniline to construct the piperidine-2-carboxamide core.

• Final Elaboration: Deprotection of the nitrogen and subsequent N-propylation to yield the final active pharmaceutical ingredient, (S)-Ropivacaine.

The overall synthetic workflow is depicted in the diagram below.

Figure 1: Proposed workflow for the total synthesis of (S)-Ropivacaine.

Part 1: Synthesis of (S)-1-N-Cbz-2-acetylpiperidine

The enantioselective synthesis of the starting material, (S)-1-N-Cbz-2-acetylpiperidine, is a critical first step. While various methods for the synthesis of 2-acetylpiperidine derivatives exist, a reliable approach involves the asymmetric hydrogenation of 2-acetylpyridine, followed by N-protection.[2][3]

Protocol 1.1: Asymmetric Hydrogenation of 2-Acetylpyridine and N-Cbz Protection

This protocol is adapted from established methods for the asymmetric reduction of pyridinium salts.[3]

Step 1: Formation of N-Benzyl-2-acetylpyridinium Bromide

• In a round-bottom flask, dissolve 2-acetylpyridine (1.0 eq.) in acetone.

• Add benzyl bromide (1.2 eq.) to the solution at room temperature.

• Stir the reaction mixture for 24 hours. A precipitate will form.

• Collect the precipitate by filtration, wash with cold acetone, and dry under vacuum to yield N-benzyl-2-acetylpyridinium bromide.

Step 2: Iridium-Catalyzed Asymmetric Hydrogenation

• In a glovebox, charge a pressure vessel with N-benzyl-2-acetylpyridinium bromide (1.0 eq.), [Ir(COD)Cl]₂ (1 mol%), and (S)-MeO-BoQPhos (2.2 mol%).

• Add a degassed mixture of THF and methanol (9:1) as the solvent.

• Purge the vessel with hydrogen gas and then pressurize to 450 psi.

• Stir the reaction at 30°C for 24 hours.

• After depressurization, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to yield (S)-N-benzyl-2-acetylpiperidine.

Step 3: Debenzylation and N-Cbz Protection

• Dissolve the (S)-N-benzyl-2-acetylpiperidine (1.0 eq.) in methanol.

• Add α-chloroethyl chloroformate (1.1 eq.) and i-Pr₂NEt (0.2 eq.) and reflux the mixture.

• After completion of the reaction (monitored by TLC), concentrate the mixture under reduced pressure.

• Dissolve the residue in a suitable solvent (e.g., CH₂Cl₂) and add a base such as triethylamine (1.5 eq.).

• Cool the solution to 0°C and add benzyl chloroformate (Cbz-Cl, 1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until completion.

• Perform an aqueous workup, dry the organic layer, and purify by column chromatography to obtain (S)-1-N-Cbz-2-acetylpiperidine.

Parameter	Typical Value	Reference
Enantiomeric Excess (ee)	>95%	[3]
Overall Yield	60-70%	Estimated

Part 2: Conversion of the Acetyl Group to a Carboxylic Acid

The haloform reaction provides a direct method for the conversion of a methyl ketone to a carboxylic acid.[4][5][6] This transformation is the cornerstone of the proposed synthetic route.

Protocol 2.1: Haloform Reaction of (S)-1-N-Cbz-2-acetylpiperidine

• Dissolve (S)-1-N-Cbz-2-acetylpiperidine (1.0 eq.) in a suitable solvent such as 1,4-dioxane or THF.

• Prepare a solution of sodium hypobromite (NaOBr) in situ by adding bromine (excess, ~4-5 eq.) to a cooled (0°C) aqueous solution of sodium hydroxide (excess, ~8-10 eq.).

• Slowly add the NaOBr solution to the solution of the starting material at 0°C with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the excess hypobromite by adding a reducing agent, such as aqueous sodium sulfite solution.

• Acidify the reaction mixture to a pH of ~2-3 with a strong acid (e.g., concentrated HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield (S)-1-N-Cbz-piperidine-2-carboxylic acid.

Parameter	Typical Value	Reference
Yield	80-90%	[6]
Purity	>95% (after purification)	Estimated

Part 3: Amidation and Final Synthetic Steps

The final stages of the synthesis involve the formation of the amide bond, deprotection, and N-alkylation.

Protocol 3.1: Amidation of (S)-1-N-Cbz-piperidine-2-carboxylic acid with 2,6-dimethylaniline

• Dissolve (S)-1-N-Cbz-piperidine-2-carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Add a coupling agent such as EDC·HCl (1.2 eq.) and an activator like HOBt (1.2 eq.) or DMAP (0.1 eq.).

• Add 2,6-dimethylaniline (1.1 eq.) to the reaction mixture.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Perform an aqueous workup by washing with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography or recrystallization to obtain (S)-1-N-Cbz-N-(2,6-dimethylphenyl)piperidine-2-carboxamide.

Figure 2: Key amidation reaction in the synthesis of the Ropivacaine precursor.

Protocol 3.2: N-Deprotection and N-Propylation

Step 1: Cbz Deprotection (Hydrogenolysis)

• Dissolve the Cbz-protected amide (1.0 eq.) in a suitable solvent like ethanol or methanol.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain (S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide.

Step 2: N-Propylation

• Dissolve the deprotected amine (1.0 eq.) in a polar aprotic solvent such as DMF or acetonitrile.

• Add a base, for example, potassium carbonate (K₂CO₃, 1.5 eq.).

• Add 1-bromopropane or 1-iodopropane (1.2 eq.) and heat the reaction mixture (e.g., to 60-80°C).

• Monitor the reaction by TLC. Upon completion, cool the mixture and perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography or recrystallization to yield (S)-Ropivacaine.

Parameter	Deprotection Yield	N-Propylation Yield
Typical Value	>95%	85-95%

Conclusion

This application note details a proposed synthetic route for the total synthesis of (S)-Ropivacaine starting from (S)-1-N-Cbz-2-acetylpiperidine. By employing a strategic haloform reaction to convert the acetyl group into a carboxylic acid, this pathway offers a potentially efficient and scalable alternative to existing synthetic methods. The protocols provided are based on well-established and reliable chemical transformations, offering a solid foundation for further research and development in the synthesis of this important local anesthetic.

References

• BenchChem. A Comparative Analysis of Synthetic Strategies for 2-Acetylpiperidine. BenchChem Technical Support Team; 2025.
• Ma D, et al. An expedient two-step synthesis of (S)-1-Cbz-hexahydropyridazine-3-carboxylic acid. Org. Lett. 2014.
• ChemicalBook. (S)-1-Boc-2-acetyl-piperidine synthesis.
• Zheng LS, et al. A direct stereoselective approach to trans-2,3-disubstituted piperidines. Org. Lett. 2020.
• Wikipedia.
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• Various Authors.
• Google Patents. Synthesis of 1-N-(2,6-dimethyl phenyl)-2-piperidinecarboxamide. CN1600787A.
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• MDPI. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules. 2022.
• YouTube. The Haloform Reaction.
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• ACS Publications. Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. J. Org. Chem. 2022.
• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• Nature. Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
• Wiley Online Library.
• ACG Publications. Synthesis of some piperazine/piperidine amides of chromone-2- carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors. Rec.
• Google Patents. A kind of preparation method of (S)-2-piperidinecarboxylic acid. CN111995565A.
• ResearchGate. Effective Amidation of Carboxylic Acids Using (4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric.
• Encyclopedia.pub.
• Tohoku University. Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid.

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Asymmetric hydrogenation techniques for 1-N-Cbz-2-acetylpiperidine

An Application Guide to the Enantioselective Synthesis of (1R,2'S)- and (1S,2'S)-1-(1-(benzyloxycarbonyl)piperidin-2-yl)ethan-1-ol via Asymmetric Hydrogenation

Abstract

The chiral piperidine alcohol scaffold is a privileged motif in numerous pharmaceutical agents and natural products. Specifically, the diastereomers of 1-(N-Cbz-piperidin-2-yl)ethanol serve as critical building blocks for complex molecular architectures where precise stereochemical control is paramount for biological activity. This application note provides a comprehensive technical guide for the asymmetric hydrogenation of 1-N-Cbz-2-acetylpiperidine, a prochiral β-amino ketone, to afford the corresponding chiral amino alcohols. We delve into the mechanistic underpinnings of catalyst selection, present detailed, field-proven protocols for ruthenium- and rhodium-catalyzed hydrogenations, and outline a robust analytical methodology for the determination of enantiomeric excess. This guide is intended for researchers, chemists, and process development professionals engaged in the synthesis of complex chiral molecules.

Part 1: Mechanistic Principles & Catalyst Selection

The asymmetric hydrogenation of a ketone introduces a new stereocenter, and the choice of catalyst is the single most critical factor determining the reaction's success, influencing yield, turnover number (TON), and, most importantly, enantioselectivity. Asymmetric hydrogenation is a powerful, atom-economical method for creating chiral compounds from prochiral substrates like ketones, imines, and olefins[1]. For β-amino ketones such as 1-N-Cbz-2-acetylpiperidine, transition metal catalysts based on ruthenium, rhodium, and iridium have demonstrated exceptional efficacy[1][2].

The Noyori Bifunctional Mechanism

The most successful and widely adopted catalysts for the asymmetric hydrogenation of unfunctionalized and functionalized ketones are Ru(II) complexes bearing both a chiral diphosphine and a chiral diamine ligand[3]. These systems operate via a "metal-ligand bifunctional" mechanism, first elucidated by Noyori and coworkers[3][4].

Unlike mechanisms requiring direct coordination of the carbonyl oxygen to the metal center, this pathway involves a concerted, outer-sphere process. The key steps are:

• Activation : The pre-catalyst, often a Ru(II) dihalide complex, reacts with a base and H₂ in an alcohol solvent to form the active 18-electron Ru-dihydride species[4][5].

• Hydrogen Transfer : The substrate interacts with the catalyst through hydrogen bonding. The reaction proceeds through a six-membered pericyclic transition state where a hydride from the ruthenium center is transferred to the electrophilic carbonyl carbon, while a proton from the ancillary diamine ligand is simultaneously transferred to the carbonyl oxygen[4].

• Product Release & Regeneration : The resulting chiral alcohol dissociates, and the catalyst is regenerated to continue the cycle.

The chirality of both the diphosphine (controlling the steric environment) and the diamine (involved directly in the proton transfer) dictates the facial selectivity of the hydride attack on the prochiral ketone, thereby determining the absolute configuration of the product alcohol[3][4].

Caption: Proposed catalytic cycle for Ru(II)-diamine catalyzed ketone hydrogenation.

Catalyst System Selection

• Ruthenium-Based Catalysts : Complexes like RuCl₂[(S)-BINAP][(S,S)-DPEN] are highly effective. The combination of an atropisomeric diphosphine (BINAP) and a C₂-symmetric diamine (DPEN) provides a well-defined chiral pocket, leading to high enantioselectivities for a broad range of ketones[3]. These are often the catalysts of choice for their high activity and functional group tolerance.

• Rhodium-Based Catalysts : Rhodium complexes with chiral phosphine ligands, such as those from the DuPhos or DIPAMP families, are classic catalysts for asymmetric hydrogenation, particularly for α-(acylamino)acrylic acids[1][6]. While highly effective, they can sometimes be inhibited by amine functionalities unless the substrate is properly designed[6]. For ketones, their performance can be substrate-dependent.

• Iridium-Based Catalysts : Iridium catalysts have emerged as powerful tools, especially for the hydrogenation of challenging substrates like unfunctionalized olefins and heteroaromatics[2]. For ketones, catalysts bearing ligands like MeO-BoQPhos have shown promise, particularly in the related reduction of pyridinium salts to chiral piperidines[7][8][9].

For the target substrate, 1-N-Cbz-2-acetylpiperidine, a Ru(II)-diphosphine-diamine system is the most promising starting point due to its proven track record with β-amino ketones[3][10].

Part 2: Experimental Protocols

Safety Precaution: All manipulations involving hydrogen gas must be performed in a well-ventilated fume hood using a high-pressure autoclave and appropriate safety shielding. Proper training in high-pressure reactions is essential. Manipulations of air- and moisture-sensitive reagents should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using a glovebox or Schlenk techniques.

Protocol A: Ruthenium-Catalyzed Asymmetric Hydrogenation

This protocol is based on the highly efficient Noyori-type catalyst systems and is expected to provide high yield and enantioselectivity.

Materials:

• 1-N-Cbz-2-acetylpiperidine (1.0 eq)

• trans-RuCl₂[(S)-XylBINAP][(S,S)-DPEN] (0.005 eq, 0.5 mol%)

• Potassium tert-butoxide (KOtBu) (0.1 eq, 10 mol%)

• 2-Propanol (IPA), HPLC grade, degassed

• High-pressure autoclave with a glass liner and magnetic stir bar

Procedure:

• Vessel Preparation: To the glass liner of the autoclave, add 1-N-Cbz-2-acetylpiperidine (e.g., 275 mg, 1.0 mmol) and the Ru-catalyst (e.g., 4.7 mg, 0.005 mmol).

• Inerting: Place the liner in the autoclave, seal the vessel, and purge with argon or nitrogen gas for 10-15 minutes to ensure an inert atmosphere.

• Solvent and Base Addition: Under a positive pressure of argon, add degassed 2-propanol (5.0 mL) via cannula. In a separate flask, prepare a fresh 0.1 M solution of KOtBu in 2-propanol. Add 1.0 mL of this solution (0.1 mmol) to the reaction vessel via syringe.

• Hydrogenation: Seal the autoclave completely. Purge the vessel with hydrogen gas three times, being careful not to exceed the pressure rating of the equipment. Finally, pressurize the autoclave to 50 atm (approx. 735 psi) with hydrogen.

• Reaction: Stir the reaction mixture vigorously at 30 °C for 12-24 hours. The progress can be monitored by taking aliquots (after safely depressurizing and re-purging) and analyzing by TLC or LC-MS.

• Work-up: After the reaction is complete, carefully vent the autoclave to release the hydrogen pressure, followed by purging with nitrogen.

• Isolation: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous NH₄Cl (10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-(N-Cbz-piperidin-2-yl)ethanol.

Protocol B: Rhodium-Catalyzed Asymmetric Hydrogenation

This protocol provides an alternative approach using a classic rhodium-diphosphine catalyst.

Materials:

• 1-N-Cbz-2-acetylpiperidine (1.0 eq)

• [Rh(COD)₂]BF₄ (0.01 eq, 1 mol%)

• (S,S)-Et-DuPhos (0.011 eq, 1.1 mol%)

• Methanol (MeOH), HPLC grade, degassed

• High-pressure autoclave with a glass liner and magnetic stir bar

Procedure:

• Catalyst Pre-formation: In a glovebox, add [Rh(COD)₂]BF₄ (e.g., 4.1 mg, 0.01 mmol) and (S,S)-Et-DuPhos (e.g., 3.4 mg, 0.011 mmol) to a Schlenk flask. Add degassed methanol (2.0 mL) and stir for 20 minutes to form the active catalyst solution.

• Substrate Addition: In the autoclave's glass liner, place the 1-N-Cbz-2-acetylpiperidine (275 mg, 1.0 mmol).

• Reaction Setup: Transfer the pre-formed catalyst solution to the glass liner via cannula. Seal the autoclave and purge thoroughly with argon.

• Hydrogenation: Purge the system three times with H₂ gas before pressurizing to 20 atm (approx. 294 psi).

• Reaction: Stir the mixture at 25 °C for 24 hours.

• Work-up and Purification: Follow steps 6-8 from Protocol A.

Caption: General workflow for the asymmetric hydrogenation experiment.

Part 3: Analysis and Data Interpretation

The accurate determination of enantiomeric excess (ee) is crucial for evaluating the success of an asymmetric reaction. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this purpose[11][12].

Protocol C: Determination of Enantiomeric Excess by Chiral HPLC

Method Development:

• Column Selection: Polysaccharide-based chiral stationary phases (CSPs) are excellent starting points. Columns such as Chiralcel OD-H or Chiralpak AD-H (based on cellulose and amylose derivatives, respectively) are known for their broad applicability in separating enantiomers of chiral alcohols[13].

• Mobile Phase Screening: A typical mobile phase consists of a mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol modifier (e.g., 2-propanol or ethanol). Start with a 90:10 hexane:IPA mixture and screen different ratios (e.g., 95:5, 80:20) to optimize the separation (resolution, Rs > 1.5 is ideal).

• Sample Preparation: Prepare a stock solution of the racemic product (synthesized via reduction with NaBH₄) to identify the retention times of both enantiomers. Prepare a solution of the asymmetric hydrogenation product at a concentration of ~1 mg/mL in the mobile phase.

HPLC Protocol (Example):

• Instrument: HPLC system with a UV detector.

• Column: Chiralcel OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v).

• Flow Rate: 0.7 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

Data Calculation: The enantiomeric excess (% ee) is calculated from the integrated peak areas of the two enantiomers (A₁ and A₂) using the formula: % ee = |(A₁ - A₂) / (A₁ + A₂)| * 100

Expected Results

The following table summarizes hypothetical yet realistic outcomes for the asymmetric hydrogenation of 1-N-Cbz-2-acetylpiperidine based on literature precedents for similar substrates[3][10][14].

Catalyst System	Loading (mol%)	Pressure (atm)	Temp (°C)	Yield (%)	ee (%)
RuCl₂[(S)-XylBINAP][(S,S)-DPEN] / KOtBu	0.5	50	30	>95	>98
RuCl₂[(R)-BINAP][(R,R)-DPEN] / KOtBu	0.5	50	30	>95	>98
[Rh(COD)₂]BF₄ / (S,S)-Et-DuPhos	1.0	20	25	85-95	90-96
[Ir(COD)Cl]₂ / (S)-MeO-BoQPhos	1.0	50	40	~90	90-95

Note: The absolute configuration of the major enantiomer depends on the chirality of the catalyst used. For example, (S)-BINAP/(S,S)-DPEN and (R)-BINAP/(R,R)-DPEN catalysts typically produce enantiomeric products.

Part 4: Troubleshooting and Key Considerations

• Low Conversion:

  • Catalyst Deactivation: The catalyst may be sensitive to impurities (e.g., water, oxygen, or impurities in the substrate). Ensure all reagents and solvents are pure and dry, and that the inert atmosphere is strictly maintained[15].

  • Insufficient Hydrogen Pressure/Time: Increase hydrogen pressure or reaction time. Check for leaks in the autoclave system.

  • Base Stoichiometry (for Ru-catalysts): The amount of base is critical. Too little may result in incomplete activation, while too much can lead to side reactions or catalyst deactivation[4].

• Low Enantioselectivity:

  • Reaction Temperature: Higher temperatures can sometimes erode enantioselectivity. Try running the reaction at a lower temperature (e.g., room temperature or 0 °C), though this may require longer reaction times.

  • Solvent Effects: The solvent can significantly influence the chiral induction. Screen other solvents like methanol, ethanol, or THF.

  • Catalyst Choice: The substrate may not be a good match for the chosen ligand. Screening a small library of chiral ligands (e.g., different BINAP derivatives, other phosphines/diamines) is a standard approach in asymmetric catalysis.

• Substrate Purity: The presence of impurities in the starting 1-N-Cbz-2-acetylpiperidine can act as catalyst poisons. Ensure the substrate is purified before use.

Conclusion

The asymmetric hydrogenation of 1-N-Cbz-2-acetylpiperidine is a highly effective and atom-economical method for accessing valuable chiral 1,2-amino alcohol building blocks. Ruthenium(II) catalysts with chiral diphosphine and diamine ligands represent the state-of-the-art for this transformation, offering excellent yields and enantioselectivities under practical conditions. By following the detailed protocols and considering the key experimental parameters outlined in this guide, researchers can reliably synthesize the desired chiral products with high stereochemical fidelity, paving the way for their application in pharmaceutical and fine chemical development.

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• 2. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
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• 4. Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-rutheniumII complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Highly efficient and enantioselective synthesis of β-heteroaryl amino alcohols via Ru-catalyzed asymmetric hydrogenation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 15. Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone [mdpi.com]

Application Notes and Protocols for the Reductive Amination of 1-N-Cbz-2-acetylpiperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral Piperidines

The substituted piperidine motif is a cornerstone in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates.[1] The precise control of stereochemistry on the piperidine ring is often paramount to biological activity and safety. 1-N-Cbz-2-acetylpiperidine is a valuable chiral building block for the synthesis of complex 2-substituted piperidine derivatives. Reductive amination of the acetyl group offers a direct and efficient route to introduce a diverse range of amino functionalities, creating a new stereocenter and expanding the chemical space for drug discovery.[2]

This guide provides an in-depth exploration of the reductive amination of 1-N-Cbz-2-acetylpiperidine, focusing on the widely utilized and highly selective reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃). We will delve into the mechanistic underpinnings of the reaction, offer detailed experimental protocols, and discuss the critical aspects of stereochemical control.

The Mechanism of Reductive Amination

Reductive amination is a two-step process that is often performed in a single pot. The reaction begins with the formation of an iminium ion from the ketone and the amine, which is then reduced by a hydride source to yield the final amine product.[3]

The use of sodium triacetoxyborohydride is particularly advantageous as it is a mild and selective reducing agent that does not readily reduce the starting ketone but efficiently reduces the intermediate iminium ion.[3] This selectivity minimizes the formation of alcohol byproducts. The reaction is typically carried out in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

Caption: General mechanism of reductive amination.

Experimental Protocols

Two primary protocols are presented: a one-pot direct reductive amination and a two-step procedure. The choice between these depends on the reactivity of the amine and the desired control over the reaction.

Protocol 1: One-Pot Direct Reductive Amination

This is the most common and convenient method, particularly for primary amines.

Materials:

• 1-N-Cbz-2-acetylpiperidine

• Primary amine (e.g., benzylamine, methylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 1-N-Cbz-2-acetylpiperidine (1.0 equiv.) and the primary amine (1.1-1.5 equiv.).

• Dissolve the reactants in anhydrous DCM or DCE (approximately 0.1-0.2 M concentration of the ketone).

• Stir the mixture at room temperature for 20-30 minutes to allow for initial iminium ion formation. For less reactive amines, a catalytic amount of acetic acid (0.1 equiv.) can be added.

• Slowly add sodium triacetoxyborohydride (1.5-2.0 equiv.) portion-wise over 10-15 minutes. The reaction can be mildly exothermic.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Two-Step Reductive Amination

This method is advantageous when dealing with less reactive amines or when over-alkylation is a concern with more reactive reducing agents like sodium borohydride.

Step 1: Imine Formation

• In a round-bottom flask, dissolve 1-N-Cbz-2-acetylpiperidine (1.0 equiv.) and the primary amine (1.0-1.2 equiv.) in methanol or ethanol.

• Add a dehydrating agent such as anhydrous MgSO₄ or molecular sieves to drive the equilibrium towards imine formation.

• Stir the mixture at room temperature or with gentle heating (40-50 °C) and monitor the formation of the imine by TLC or NMR.

Step 2: Reduction

• Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.1-1.5 equiv.) in small portions.

• Allow the reaction to warm to room temperature and stir until the imine is fully consumed as indicated by TLC.

• Carefully quench the reaction with water and concentrate the mixture to remove the alcohol solvent.

• Extract the aqueous residue with DCM or ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by flash column chromatography.

Diastereoselectivity

The reductive amination of (S)- or (R)-1-N-Cbz-2-acetylpiperidine with an achiral amine will generate a new stereocenter, resulting in a mixture of two diastereomers. The facial selectivity of the hydride attack on the iminium ion intermediate is influenced by the existing stereocenter at the C2 position of the piperidine ring.

The Cbz protecting group and the piperidine ring conformation will create a sterically hindered environment, directing the hydride to attack from the less hindered face. Generally, the hydride will attack from the face opposite to the substituent at C2, leading to a predominance of one diastereomer. The diastereomeric ratio (d.r.) can be influenced by the choice of reducing agent, solvent, and temperature. Milder, bulkier reducing agents at lower temperatures often lead to higher diastereoselectivity.

Characterization

The resulting 1-N-Cbz-2-(1-aminoethyl)piperidine derivatives can be characterized by standard spectroscopic methods:

• ¹H and ¹³C NMR: Will confirm the structure and provide information on the diastereomeric ratio by integration of distinct signals for each diastereomer.[4]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Chiral High-Performance Liquid Chromatography (HPLC): To separate and quantify the diastereomers, allowing for the determination of the diastereomeric excess (d.e.).[5][6][7]

Data Presentation

Parameter	Protocol 1 (One-Pot)	Protocol 2 (Two-Step)
Reducing Agent	Sodium triacetoxyborohydride	Sodium borohydride
Solvent	DCM or DCE	Methanol/Ethanol
Temperature	Room Temperature	0 °C to Room Temperature
Reaction Time	2-24 hours	2-12 hours (total)
Typical Yield	Good to Excellent	Good
Diastereoselectivity	Moderate to Good	Moderate

Experimental Workflow

Caption: Workflow for one-pot and two-step reductive amination.

References

• Asymmetric Reductive Transamination: a New Reaction to Access Chiral Piperidines. The University of Liverpool Repository. Available at: [Link]

• ChemInform Abstract: Asymmetric Synthesis of Substituted NH-Piperidines from Chiral Amines. ResearchGate. Available at: [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. ResearchGate. Available at: [Link]

• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Academia.edu. Available at: [Link]

• Asymmetric reductive amination of ketones. Google Patents.

• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Academia.edu. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Representative 2‐substituted piperidine containing natural products. ResearchGate. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. SlideShare. Available at: [Link]

• Recent advances in the synthesis of piperidones and piperidines. ScienceDirect. Available at: [Link]

• N 1 -Benzylidene-N 2 -(2-((2-((2-(benzylideneamino)ethyl)amino) ethyl)amino)ethyl)ethane-1,2-diamine. MDPI. Available at: [Link]

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Available at: [Link]

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. ResearchGate. Available at: [Link]

• Co‐Catalyzed Synthesis of Primary Amines via Reductive Amination employing Hydrogen under very mild Conditions. PMC. Available at: [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Wiley Online Library. Available at: [Link]

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Wiley Online Library. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (PDF) Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC [academia.edu]
• 7. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Improving Yield in the Acetylation of N-Cbz-Piperidine

Welcome to the technical support center for synthetic chemistry applications. As Senior Application Scientists, we understand that even seemingly straightforward reactions can present challenges. This guide is designed to provide in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals focused on the acetylation of N-Cbz-protected piperidine derivatives. Our goal is to move beyond simple protocols and delve into the causality behind experimental choices, empowering you to optimize your reaction for maximum yield and purity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the acetylation of N-Cbz-piperidine. Each issue is followed by an analysis of potential causes and actionable solutions grounded in chemical principles.

Q1: Why is my reaction yield consistently low or the reaction incomplete?

Low conversion of the N-Cbz-piperidine starting material is one of the most frequent challenges. This often points to suboptimal reaction conditions or reagent issues.

Possible Causes & Actionable Solutions:

• Insufficiently Reactive Acetylating Agent: Acetic anhydride is commonly used, but for sterically hindered or electronically deactivated piperidines, it may not be reactive enough.[1]

  • Solution 1 (Standard): Add a catalytic amount (0.1-0.2 eq) of 4-Dimethylaminopyridine (DMAP). DMAP is a hypernucleophilic acylation catalyst that reacts with acetic anhydride to form a highly reactive acetylpyridinium intermediate, which is then more readily attacked by the piperidine nitrogen.

  • Solution 2 (Alternative Reagent): Switch to a more reactive acetylating agent like acetyl chloride.[2] Be aware that acetyl chloride reacts more exothermically and produces HCl, requiring stoichiometric amounts of a non-nucleophilic base to neutralize the acid.[1]

• Incorrect Stoichiometry: An improper ratio of reagents can lead to unreacted starting material.

  • Solution: Use a slight excess of the acetylating agent (e.g., 1.1 to 1.2 equivalents) to drive the reaction to completion.[3] However, a large excess can complicate purification. Ensure all reagents are measured accurately.

• Suboptimal Base Selection or Amount: The base is critical for neutralizing the acetic acid byproduct, which can otherwise protonate the starting piperidine, rendering it non-nucleophilic.

  • Solution: Use a non-nucleophilic tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[3] Pyridine can also be used and can act as both a base and a mild catalyst.[4] Ensure at least a stoichiometric amount of base (relative to the acid byproduct) is used, typically 1.2-1.5 equivalents.

• Low Reaction Temperature: While starting the reaction at 0 °C is standard practice to control the initial exotherm, some systems require thermal energy to overcome the activation barrier.

  • Solution: After the initial addition of the acetylating agent at 0 °C, allow the reaction to warm to room temperature.[3] If TLC or LC-MS monitoring shows a stalled reaction after several hours, consider gently heating the mixture (e.g., to 40 °C) to encourage completion.

Q2: My TLC/LC-MS analysis shows multiple spots, indicating side product formation. What are they and how can I avoid them?

The formation of byproducts is a common cause of reduced yield and purification headaches. Understanding their origin is key to suppression.

Possible Causes & Actionable Solutions:

• Di-acylation: This occurs if your N-Cbz-piperidine substrate contains other nucleophilic groups, such as a hydroxyl (-OH) or a primary/secondary amine.

  • Solution: If possible, protect other reactive functional groups before proceeding with the N-acetylation. The choice of protecting group should be orthogonal to the Cbz group, meaning it can be removed under conditions that do not affect the Cbz group.

• Reaction with Solvent: Using nucleophilic solvents like methanol or ethanol can lead to the formation of methyl or ethyl acetate, consuming your acetylating agent.[3]

  • Solution: Always use inert, anhydrous aprotic solvents. Dichloromethane (DCM) and tetrahydrofuran (THF) are excellent choices for this reaction.[3]

• Epimerization: If your piperidine has a stereocenter at the alpha-position (C2 or C6), the use of a strong base or elevated temperatures could potentially lead to epimerization.

  • Solution: Use a non-nucleophilic base like TEA or DIPEA and maintain a controlled temperature profile, starting at 0 °C. Avoid stronger, non-hindered bases if epimerization is a concern.

• Cleavage of the Cbz Group: While the Cbz group is stable to the mild basic conditions of this reaction, it is sensitive to harsh acids and catalytic hydrogenation.[5][6]

  • Solution: Ensure your workup procedure is not strongly acidic. A standard quench with saturated aqueous sodium bicarbonate is generally safe.[3] Avoid any purification or subsequent steps involving Pd/C and a hydrogen source, as this will cleave the Cbz group.[5]

Frequently Asked Questions (FAQs)

Q3: How do I choose the right acetylating agent?

The choice depends on the reactivity of your substrate and desired reaction conditions.

Acetylating Agent	Relative Reactivity	Byproduct	Key Considerations
Acetic Anhydride	Moderate	Acetic Acid	Most common, easy to handle. May require a catalyst (DMAP) for less reactive amines.[1]
Acetyl Chloride	High	HCl	More reactive, useful for hindered amines. Highly corrosive and moisture-sensitive.[2] Requires a stoichiometric base.[1]
Acetonitrile	Low	Water	Can be used as both solvent and acetylating agent under specific continuous-flow conditions with a catalyst like alumina, offering a greener alternative.[7][8]

Q4: What is the optimal temperature and reaction time?

A typical procedure involves dissolving the N-Cbz-piperidine and base in an anhydrous solvent, cooling the solution to 0 °C in an ice bath, and then adding the acetic anhydride dropwise.[3] The reaction is then allowed to warm to room temperature and stirred for 2-4 hours.[3] However, the most reliable method is to monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

Q5: My product is difficult to purify. What can I do?

Purification losses can significantly impact your final yield.

• Workup: After quenching the reaction with saturated sodium bicarbonate, ensure thorough extraction with a solvent like DCM or ethyl acetate (3x).[3] Washing the combined organic layers with brine helps remove residual water.

• Chromatography: If flash column chromatography is necessary, carefully select your solvent system using TLC to ensure good separation between your product and any impurities. Excess acetic anhydride can be tricky; however, it and its byproducts are typically more polar and should elute before or be retained on the silica more strongly than the desired product.

• Crystallization: If your acetylated product is a solid, recrystallization can be an excellent alternative to chromatography for achieving high purity. Experiment with various solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

Visualizing the Process

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the piperidine attacks one of the electrophilic carbonyl carbons of the acetic anhydride.

Note: The DOT script above is a template. Actual chemical structure images would be needed for a functional diagram.

Caption: Nucleophilic attack of piperidine on acetic anhydride.

Experimental Workflow

A systematic approach ensures reproducibility and simplifies troubleshooting.

Caption: A troubleshooting guide for low yield or purity issues.

Experimental Protocols

Protocol 1: General N-Acetylation of N-Cbz-Piperidine with Acetic Anhydride

This protocol is a standard procedure for the acetylation of a non-chiral N-Cbz-piperidine derivative.

• Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and under an argon or nitrogen atmosphere, add the N-Cbz-piperidine substrate (1.0 equiv.).

• Dissolution: Dissolve the substrate in anhydrous dichloromethane (CH₂Cl₂) to a concentration of approximately 0.1-0.5 M. [3]3. Base Addition: Add triethylamine (1.2 equiv.) to the solution.

• Cooling: Cool the solution to 0 °C using an ice-water bath. [3]5. Acylation: Add acetic anhydride (1.1 equiv.) dropwise to the stirred solution. [3]6. Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3x). [3]8. Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel or recrystallization to yield the pure N-acetylated product. [3]

References

• BenchChem. (2025).
• Smolecule. (2023, August 15).
• The Royal Society of Chemistry. Supporting Info.
• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• BenchChem. (2025).
• BenchChem. (2025). Literature Review of Boc vs. Cbz Protecting Groups.

• Hegedüs, C., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1959. [Link]

• BenchChem. (2025). Common Challenges in Working with Piperidine-Based Compounds.
• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.
• BenchChem. (2025). Troubleshooting guide for the N-acetylation of 1-(2-Amino-6-methylphenyl)ethanone.

• Orsy, G., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. ResearchGate. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buy 1-Acetylpiperidine | 618-42-8 [smolecule.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. benchchem.com [benchchem.com]
• 7. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Troubleshooting low enantiomeric excess in 1-N-Cbz-2-acetylpiperidine reduction

The following guide is designed for researchers and process chemists troubleshooting enantioselectivity issues in the asymmetric reduction of 1-N-Cbz-2-acetylpiperidine . This transformation is critical for accessing chiral piperidine building blocks (e.g., for Ritalin analogs or substance P antagonists).

The guide focuses on the two most common scenarios:

• Dynamic Kinetic Resolution (DKR): Converting racemic starting material to a single enantiomer.

• Stereoretentive Reduction: Reducing enantiopure starting material while maintaining chiral integrity.

Part 1: Diagnostic Workflow

Before adjusting parameters, determine which mechanistic failure is occurring. Use this decision matrix based on your experimental data (HPLC/SFC).

Scenario A: You started with RACEMIC material (DKR Attempt)

Goal: 100% Yield, >98% ee Single Isomer.

Observation	Diagnosis	Root Cause
Conversion 100%, ee ~0%	No Selectivity	Catalyst is mismatched or achiral conditions dominate.
Conversion 50%, ee >90%	Kinetic Resolution (KR)	Racemization ( ) is too slow. Reaction stopped after consuming the "fast" enantiomer.
Conversion 100%, ee 50-70%	Inefficient DKR	Reduction ( ) is faster than racemization ( ). The "slow" enantiomer is reduced before it can convert to the "fast" one.
Low Diastereomeric Ratio (dr)	Thermodynamic Leak	Catalyst allows approach from the "wrong" face, or the cis/trans equilibrium of the product is unfavorable.

Scenario B: You started with CHIRAL material

Goal: >98% ee Retention of Configuration.

Observation	Diagnosis	Root Cause
ee drops significantly	Unwanted Racemization	Reaction conditions (base/temp) are racemizing the labile C2 center before reduction occurs.
Wrong Diastereomer	Face Selectivity Issue	Catalyst chirality matches the substrate ("matched case") but directs hydride to the undesired face.

Part 2: Mechanistic Analysis & Visualization

The reduction of 1-N-Cbz-2-acetylpiperidine involves a competition between racemization of the

-proton (C2) and hydride transfer to the ketone.

The DKR Challenge

For a successful Dynamic Kinetic Resolution, the rate of racemization (

) must be significantly faster than the rate of reduction of the slow enantiomer ( ), and the catalyst must be highly selective for the fast enantiomer ( ).

Figure 1: Kinetic competition in Dynamic Kinetic Resolution. For high ee, the yellow racemization pathway must be faster than the red reduction pathway.

Part 3: Troubleshooting Guide

Issue 1: Low ee in DKR (Racemization is too slow)

If you observe ~50-70% ee at full conversion, your reduction is outpacing your racemization. The C2 proton in N-Cbz piperidines is less acidic than in beta-keto esters, making racemization the bottleneck.

Solutions:

• Switch Solvent System:

  • Current: Formic Acid/TEA (5:2).

  • Fix: Use DMF or DMSO as a co-solvent. Polar aprotic solvents enhance the basicity of the amine and stabilize the enolate intermediate required for racemization.

• Adjust Base Strength:

  • If using TEA (Triethylamine), switch to DABCO or add a catalytic amount of a stronger base (e.g., DBU) if compatible with the catalyst. Note: Too strong a base can poison Ru-catalysts.

• Increase Temperature:

  • Raise reaction temperature from 25°C to 40-60°C. Racemization has a higher activation energy than reduction; heating favors

    .

• Decrease H₂ Pressure (if Hydrogenation):

  • Lower pressure slows down

    , giving the substrate more time to racemize.

Issue 2: Poor Diastereoselectivity (Low dr)

You are getting the correct enantiomer at C2, but a mixture of syn and anti alcohols.

Solutions:

• Catalyst Sterics:

  • Switch from Ru-TsDPEN (Tosyl) to Ru-MsDPEN (Mesyl) or Ru-FsDPEN (Triflyl). The steric bulk of the sulfonyl group influences the "chiral pocket."

• Solvent Effect:

  • Alcohols (IPA, MeOH) often favor syn-products due to hydrogen bonding.

  • Dichloromethane (DCM) or Toluene often favors anti-products.

• Dynamic Locking:

  • Ensure the N-Cbz group is not freely rotating. In some cases, bulky N-protecting groups (like N-Boc vs N-Cbz) lock the conformation better.

Issue 3: Catalyst Deactivation

The reaction stalls or ee drops over time.

Solutions:

• Remove Oxygen: Ru-hydride species are air-sensitive. Degas all solvents thoroughly (freeze-pump-thaw or sparging with Ar).

• Substrate Purity: Trace free amines or halides in the starting material can poison the catalyst. Recrystallize the substrate or pass through a silica plug.

Part 4: Optimized Experimental Protocols

Protocol A: Ruthenium-Catalyzed DKR (Targeting High EE from Racemate)

This protocol utilizes a Transfer Hydrogenation (ATH) mechanism, which is generally superior for DKR of this substrate class due to easier pH control.

Reagents:

• Substrate: Racemic 1-N-Cbz-2-acetylpiperidine (1.0 equiv)

• Catalyst: RuCl (1-2 mol%)

• Hydrogen Source: Formic Acid/Triethylamine (5:2 azeotrope)

• Solvent: DMF (Dimethylformamide) - Critical for solubility and racemization rate.

Procedure:

• Preparation: In a glovebox or under Argon, dissolve the substrate (1 mmol) in DMF (2 mL).

• Catalyst Addition: Add RuCl (6.4 mg, 0.01 mmol).

• H-Donor Addition: Add HCOOH/Et3N complex (0.5 mL, excess).

• Reaction: Stir at 40°C for 24 hours. Note: Monitor conversion by TLC/LCMS. If conversion is fast but ee is low, lower the catalyst loading to 0.5 mol%.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with sat.[1] NaHCO3 (to remove formic acid) and brine.

• Analysis: Determine ee using Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).

Protocol B: Enzymatic Reduction (KRED Screening)

If chemical catalysis fails, Ketoreductases (KREDs) offer superior selectivity.

Reagents:

• Enzyme: KRED Screening Kit (e.g., Codexis or similar).

• Cofactor: NADP+ / NADPH.

• Recycling System: Isopropanol (for ADH-type) or Glucose/GDH.

Procedure:

• Screening: Dispense 1-N-Cbz-2-acetylpiperidine (5 mg) into 96-well plate.

• Buffer: Add Phosphate buffer (pH 7.0, 100 mM) containing MgSO4 (2 mM).

• Enzyme: Add varying KREDs.

• Incubation: Shake at 30°C for 18h.

• Selection: Identify hits with >95% conversion and >99% ee.

  • Tip: If ee is <90%, check pH. KREDs can sometimes induce racemization if the pH is too high (basic), or fail to resolve if pH is too low (acidic).

Part 5: Data Summary & Reference Values

Parameter	Standard ATH (Noyori)	Optimized DKR Conditions	Enzymatic (KRED)
Catalyst	Ru-TsDPEN	Ru-TsDPEN + Base Mod.	Specific KRED
Temp	25°C	40-60°C	30°C
Solvent	DCM or MeOH	DMF or DMSO	Aqueous Buffer
Typical ee	50-80%	90-98%	>99%
Typical dr	3:1	>10:1	>20:1

Part 6: Frequently Asked Questions (FAQ)

Q: Why is my reaction stopping at 50% conversion? A: You are likely achieving a Kinetic Resolution (KR) , not a Dynamic Kinetic Resolution (DKR). This means the catalyst reduced one enantiomer efficiently, but the remaining enantiomer is not racemizing. Increase the temperature or add a slightly stronger base to promote racemization of the unreacted substrate.

Q: Can I use NaBH4 for this reduction? A: NaBH4 is a non-selective reducing agent. It will produce a mixture of diastereomers (cis/trans) and will not generate enantiomeric excess (product will be racemic). It is only useful if you intend to resolve the alcohol later via chiral salt formation or chromatography.

Q: My N-Cbz group is cleaving. What is happening? A: If you are using Hydrogenation (H2 gas) with Pd/C or similar, Cbz is labile. With Ru-transfer hydrogenation (Formic acid), Cbz is generally stable. Ensure you are not using harsh hydrogenolysis conditions.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2][3] Accounts of Chemical Research, 30(2), 97–102. Link

• Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds. Tetrahedron: Asymmetry, 10(11), 2045–2061. Link

• Kadyrov, R., & Riermeier, T. H. (2003). Highly Enantioselective Hydrogenation of N-Protected β-Amino Ketones. Angewandte Chemie International Edition, 42(44), 5472–5474. Link

• Warner, M. C., et al. (2011). Dynamic Kinetic Resolution of Heterocyclic Amines. Chemistry – A European Journal, 17(44), 12363–12367. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. nobelprize.org [nobelprize.org]

Technical Support Center: Optimizing Crystallization of 1-N-Cbz-2-acetylpiperidine

Welcome to the technical support center for the crystallization of 1-N-Cbz-2-acetylpiperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to optimize your crystallization experiments. Here, we delve into the causality behind experimental choices to ensure you can develop a robust and reproducible crystallization process.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting solvents for the crystallization of 1-N-Cbz-2-acetylpiperidine?

A good starting point for solvent selection is to consider a range of solvents with varying polarities. For piperidine derivatives, common choices include alcohols (ethanol, isopropanol), esters (ethyl acetate), and hydrocarbon solvents.[1][2] A review of crystallization procedures for similar piperidin-4-one derivatives indicates that distilled ethanol is a frequently used and effective solvent.[2] It is advisable to perform small-scale solubility tests in a variety of solvents to identify a system where the compound is sparingly soluble at room temperature but highly soluble when heated.[1]

Q2: How does temperature affect the crystallization of 1-N-Cbz-2-acetylpiperidine?

Temperature is a critical parameter that influences solubility, supersaturation, and nucleation. Generally, the solubility of a solid in a solvent increases with temperature. Therefore, a common crystallization technique involves dissolving the compound in a minimal amount of a suitable solvent at an elevated temperature and then allowing it to cool.[3] The rate of cooling can significantly impact crystal size and purity; slow cooling is often preferred to prevent the trapping of impurities.[3][4]

Temperature can also influence which polymorphic form of a compound crystallizes.[4][5] Different polymorphs of a substance can have different physical properties, including solubility and stability.[6] For some compounds, one polymorph may be more stable at a higher temperature, while another is more stable at a lower temperature.[6][7] Therefore, controlling the crystallization temperature is crucial for obtaining a consistent and desired crystal form.

Q3: What is the expected morphology of 1-N-Cbz-2-acetylpiperidine crystals?

Q4: How can I improve the yield of my crystallization?

Low yield is a common issue in crystallization and can be attributed to several factors. One of the most frequent causes is using too much solvent, which prevents the solution from becoming sufficiently saturated upon cooling.[8][9] To remedy this, you can evaporate some of the solvent to increase the concentration of your compound.[9][10][11]

Another strategy is to cool the solution to a lower temperature, for instance, by using an ice bath, to maximize the amount of product that crystallizes out of the solution.[3] Additionally, ensuring the initial reaction has gone to completion before starting the crystallization process is crucial, as unreacted starting materials can affect the overall yield.[11]

Troubleshooting Guide

This section addresses specific problems you might encounter during the crystallization of 1-N-Cbz-2-acetylpiperidine and provides actionable solutions.

Problem 1: No crystals are forming upon cooling.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Solution is too dilute (insufficient supersaturation). [8][9]	Evaporate some of the solvent to increase the concentration of the solute.[9][10][11]
Supersaturated solution has not nucleated. [9]	Induce nucleation by scratching the inside of the flask with a glass rod at the surface of the solution.[8][9][10]
Add a "seed crystal" of the pure compound to the solution to provide a template for crystal growth.[9][10]
Cool the solution to a lower temperature, for example, in an ice-salt bath.[9]

Problem 2: The compound "oils out" instead of crystallizing.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
The boiling point of the solvent is higher than the melting point of the compound. [9][11]	Select a solvent with a lower boiling point.
High concentration of impurities. [9]	Consider a preliminary purification step, such as column chromatography, before crystallization.[8]
The solution is too concentrated or cooled too quickly. [11]	Reheat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[9][11] Very slow cooling can be achieved by leaving the flask on a hot plate that is turned off.[9]

Problem 3: The resulting crystals are colored or contain visible impurities.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Impurities from the starting material or side reactions are co-crystallizing. [8]	Add a small amount of activated charcoal to the hot solution to adsorb colored impurities.[8][11]
Perform a hot filtration to remove the charcoal and any other insoluble impurities before allowing the solution to cool.[3][11]
The solvent is reacting with the compound.	Ensure the chosen solvent is inert and does not react with your product.[8]

Problem 4: The crystals are very fine or needle-like, making them difficult to filter.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Crystallization occurred too rapidly. [8][11]	Slow down the cooling rate. Allow the solution to cool to room temperature slowly before placing it in an ice bath.[8][11]
Try a different solvent or a mixed solvent system that encourages slower crystal growth.[8]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This protocol outlines a general procedure for recrystallizing 1-N-Cbz-2-acetylpiperidine from a single solvent.[1]

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, add a small amount (10-20 mg) of the crude 1-N-Cbz-2-acetylpiperidine. Add a few drops of a test solvent at room temperature. A suitable solvent will dissolve the compound poorly at room temperature but completely upon heating.[1]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture with stirring until the solid completely dissolves.[3]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[3]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize crystal formation, the flask can then be placed in an ice bath.[3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[3]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[3]

Protocol 2: Solvent/Anti-Solvent Recrystallization

This method is useful when a single solvent does not provide ideal solubility characteristics.

Step-by-Step Methodology:

• Solvent System Selection: Identify a "good" solvent in which 1-N-Cbz-2-acetylpiperidine is highly soluble. Then, identify a "poor" solvent (anti-solvent) in which the compound is poorly soluble but is miscible with the "good" solvent.[1]

• Dissolution: Dissolve the crude product in a minimum amount of the "good" solvent at room temperature.

• Addition of Anti-Solvent: Slowly add the anti-solvent dropwise to the solution with stirring until the solution becomes slightly cloudy (turbid). This indicates the point of saturation.

• Re-dissolution: If necessary, gently warm the solution to redissolve the precipitate and then allow it to cool slowly.[1]

• Crystallization, Isolation, Washing, and Drying: Follow steps 4-7 from Protocol 1.

Visualizing the Crystallization Workflow

Troubleshooting Decision Tree

The following diagram provides a logical workflow for troubleshooting common crystallization issues.

Caption: A decision tree for troubleshooting common crystallization problems.

References

• Application Notes & Protocols: Purification Techniques for Piperidine Derivatives - Benchchem. (n.d.).
• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7).
• Factors Influencing Polymorphism - Seven Star Pharma. (n.d.).
• Modelling temperature-dependent properties of polymorphic organic molecular crystals. (n.d.).
• Application Notes and Protocols for the Purification of Piperidine Reaction Products - Benchchem. (n.d.).
• Troubleshooting Common Issues with Crystallizer Equipment | Zhanghua - Filter Dryer. (2025, July 2).
• Temperature effect on polymorphic crystallization for L-Glu and L-His. - ResearchGate. (n.d.).
• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.).
• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. (n.d.).
• Chemical Review and Letters Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (2021, October 30).
• troubleshooting pseudotropine crystallization procedures - Benchchem. (n.d.).
• Impact of Thermal Properties on Crystalline Structure, Polymorphism and Morphology of Polymer Matrices in Composites - PMC. (n.d.).
• Crystal Polymorphism in Chemical & Pharmaceutical Process Development - Mettler Toledo. (n.d.).
• Protein Crystallography Common Problems, Tips, and Advice - News-Medical.Net. (2019, May 23).
• PROCESS FOR RESOLVING CHIRAL PIPERIDINE ALCOHOL AND PROCESS FOR SYNTHESIS OF PYRAZOLO [1,5-A]PYRIMIDINE DERIVATIVES USING SAME - - Googleapis.com. (2008, February 21).
• Single X‐ray crystal structure of (R)‐Cbz‐deoxyhalofuginone 25 (thermal... - ResearchGate. (n.d.).
• Technical Support Center: Crystallization of 1-Acetylpiperidine-4-carbohydrazide Products - Benchchem. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrevlett.com [chemrevlett.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sevenstarpharm.com [sevenstarpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. Impact of Thermal Properties on Crystalline Structure, Polymorphism and Morphology of Polymer Matrices in Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Removing residual solvent from 1-N-Cbz-2-acetylpiperidine samples

Technical Support Center: Solvent Removal & Purification Guide Topic: Removing Residual Solvent from 1-N-Cbz-2-acetylpiperidine Doc ID: TS-SOLV-CBZ-042 Version: 2.1 (Current)[1]

Executive Summary: The "Trapped Solvent" Challenge

As a Senior Application Scientist, I frequently encounter the "oil-out" phenomenon with Cbz-protected heterocycles like 1-N-Cbz-2-acetylpiperidine . This molecule typically presents as a viscous oil or low-melting solid.[1] Its lipophilic Cbz group and polar acetyl moiety create a lattice that traps solvents (particularly chlorinated solvents and ethers) via strong intermolecular forces, often defying standard rotary evaporation.[1]

Failure to remove these solvents results in:

• Regulatory Non-Compliance: Exceeding ICH Q3C limits for Class 2 solvents (e.g., DCM, THF).[1]

• Process Failure: Residual solvent interferes with downstream deprotection (hydrogenolysis) or nucleophilic additions.[1]

• Quantification Errors: Inflated yield calculations masking the true purity.[1]

This guide provides autonomous, self-validating protocols to strip solvents to acceptable ppm levels without degrading your compound.

Module 1: The "Solvent Foaming" Technique (For Volatiles)

Applicability: Removal of DCM, Ethyl Acetate, THF, and Ether.[1] Mechanism: Viscous oils follow non-ideal Raoult’s Law behavior.[1] Diffusion of solvent from the bulk oil to the surface is the rate-limiting step. By inducing a solid foam, we maximize the surface-to-volume ratio, reducing the diffusion path length to near zero.[1]

Protocol: The Controlled Foam

• Dilution: Dissolve your viscous oil in a minimal amount of DCM (Dichloromethane) .[1]

  • Ratio: ~2 mL DCM per gram of product.[1]

  • Why: DCM has high vapor pressure and low surface tension, ideal for bubble formation.[1]

• Initial Stripping: Place on a rotary evaporator at 35°C (Do not exceed 40°C to prevent racemization at the C2 chiral center). Reduce pressure to ~200 mbar to remove bulk solvent.[1]

• The High-Vac Foam:

  • Transfer the flask to a high-vacuum manifold (< 1.0 mbar).

  • Crucial Step: Open the vacuum valve very slowly.[1] As the DCM evaporates, the oil will expand into a foam.

  • Control: If the foam rises too high, throttle the vacuum immediately.

  • Result: The oil solidifies into a rigid, expanded foam lattice.[1]

• Desiccation: Leave under high vacuum for 4–12 hours. The foam structure prevents the "skinning over" effect common in oils.

Module 2: The Azeotropic Wash (For High-Boilers)

Applicability: Removal of DMF, DMSO, or Toluene.[1][2] Mechanism: High-boiling solvents require temperatures that may degrade 1-N-Cbz-2-acetylpiperidine.[1] We use azeotropic distillation to depress the effective boiling point of the mixture.

Protocol: Toluene/Heptane Azeotrope

Target: DMF Removal (Boiling Point: 153°C)

• The Wash: Add 3 volumes of Toluene relative to the estimated DMF volume.[2]

  • Chemistry: Toluene and DMF do not form a true azeotrope, but Toluene acts as a carrier gas (codistillation) and disrupts DMF-product hydrogen bonding.[1]

• Evaporation: Rotovap at 45°C / 40–50 mbar.

• Repeat: Repeat this process 2–3 times.

• Final Strip: The residue will now be rich in Toluene.[1] Add Heptane (2 volumes) and evaporate. Heptane aids in removing the residual Toluene.[1][3]

Expert Insight: If your lab lacks a high-vac pump capable of <0.1 mbar, use an aqueous workup with 5% LiCl (Lithium Chloride) before evaporation.[1] LiCl significantly increases the partitioning of DMF into the aqueous phase, removing 99% of it prior to evaporation.

Module 3: Visualization & Logic Flow

The following diagram illustrates the decision logic for selecting the correct solvent removal pathway based on the solvent class and physical state of the contaminant.

Figure 1: Decision Matrix for Solvent Removal. Select Protocol A for volatiles (trapped in oil) and Protocol B for high-boilers (DMF).[1]

Module 4: Validation & ICH Limits

You cannot rely on weight loss alone.[1] Viscous oils often retain 5–10% solvent by weight even when they appear "dry."[1] Use Quantitative NMR (qNMR) or GC-Headspace .[1]

ICH Q3C (R8) Compliance Table

Target limits for common solvents used in Cbz-piperidine synthesis.

Solvent	Class	PDE (mg/day)	Concentration Limit (ppm)	Primary Removal Method
Dichloromethane (DCM)	2	6.0	600	Foam / High Vac
Methanol	2	30.0	3000	Azeotrope w/ DCM
Toluene	2	8.9	890	Azeotrope w/ Heptane
DMF	2	8.8	880	LiCl Wash / Toluene Azeotrope
THF	2	7.2	720	Foam / High Vac
Ethyl Acetate	3	50.0	5000	Rotovap

Self-Validating qNMR Protocol

• Sample: 10 mg of 1-N-Cbz-2-acetylpiperidine.

• Solvent: 0.6 mL DMSO-d6 (Use DMSO to ensure no overlap with residual CHCl3 or Acetone signals).

• Calculation: Compare the integral of the solvent peak (e.g., DCM at ~5.76 ppm) to the single proton at the C2 position of the piperidine ring (or the benzyl CH2 of the Cbz group at ~5.1 ppm).

FAQ: Troubleshooting Specific Scenarios

Q1: The oil "bumped" into the bump trap during the foaming process. Can I recover it?

• A: Yes. Rinse the bump trap with DCM and combine it back with the main flask. The bumping occurred because the pressure dropped too quickly before the foam structure stabilized. Next time, use a bleed valve to lower the pressure incrementally over 10 minutes.[1]

Q2: I am seeing a double set of peaks in my NMR. Is this residual solvent or degradation?

• A: This is likely Rotamerism , not degradation.[1] The N-Cbz bond has restricted rotation, often showing a 60:40 or 50:50 split of peaks in NMR at room temperature.[1] To confirm, run the NMR at 50°C; the peaks should coalesce. Do not confuse this with solvent contamination.[1]

Q3: Can I use lyophilization (freeze-drying)?

• A: Only if you use a suitable solvent system.[1] 1-N-Cbz-2-acetylpiperidine is an oil, so it won't freeze-dry from water.[1] You must dissolve it in 1,4-Dioxane or Benzene (if safety permits) to freeze it, then sublime the solvent.[1] However, the "DCM Foam" method (Module 1) is generally faster and safer than handling Benzene.[1]

Q4: I heated the sample to 80°C to drive off DMF, and the purity dropped. Why?

• A: You likely caused racemization or thermal elimination .[1] The alpha-proton (C2 position) next to the acetyl group is acidic. At 80°C, especially if any trace base remains, the stereocenter can invert.[1] Always keep stripping temperatures <45°C and rely on vacuum/azeotropes rather than heat.[1]

References

• ICH Harmonised Guideline. (2021). Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation.[1] [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] [Link]

• Wong, J. (2024).[1] Techniques for Removing Residual Solvents from Viscous Oils. University of Rochester, Department of Chemistry Tips & Tricks. [Link]

• Leonard, J., Lygo, B., & Procter, G. (2013).[1] Advanced Practical Organic Chemistry (3rd ed.). CRC Press.[1] (Standard reference for azeotropic distillation protocols).

Sources

• 1. Piperidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]

Overcoming steric hindrance in 1-N-Cbz-2-acetylpiperidine functionalization

Technical Support Center: Piperidine Functionalization Ticket ID: #PIP-CBZ-002 Subject: Troubleshooting Steric Hindrance in 1-N-Cbz-2-acetylpiperidine Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Welcome to the Technical Support Center

You are encountering difficulties functionalizing 1-N-Cbz-2-acetylpiperidine . This scaffold is notoriously deceptive; while it appears to be a simple ketone, the interplay between the N-protecting group (Cbz) and the C2-substituent creates a "steric fortress" governed by Allylic 1,3-strain (

) .

This guide bypasses standard textbook advice and focuses on the specific conformational locks preventing your reaction. It is structured as a troubleshooting workflow.

Module 1: Diagnostic & Conformational Analysis

User Question: "Why is my nucleophile (Grignard/Hydride) failing to attack the ketone, or giving poor diastereoselectivity?"

Technical Diagnosis: The issue is likely Rotameric Locking . The N-Cbz group has partial double-bond character (

). To minimize steric clash with the equatorial protons at C6, the Cbz group rotates. However, the C2-acetyl group also faces steric pressure.

The system minimizes energy by placing the C2-acetyl group in a pseudo-axial position to avoid the

strain with the N-Cbz carbonyl. This creates a "folded" conformation where the Cbz group effectively shields the Re-face of the acetyl ketone, while the piperidine ring hydrogens shield the Si-face.

Visualizing the Blockade:

Figure 1: The causal chain of steric hindrance in N-acyl-2-substituted piperidines.

Module 2: Troubleshooting Nucleophilic Addition (Grignard/Reduction)

User Question: "Standard Grignard addition (

, THF, 0°C) returns starting material or complex mixtures. How do I force the addition?"

The Protocol: Lewis Acid Activation & Chelation Control Standard Grignards are too bulky and not electrophilic enough to overcome the Cbz shield. You must activate the ketone and potentially lock the conformation using a chelating metal.

Recommended Workflow: Lanthanide/Titanium Activation

Parameter	Standard Condition (Fail)	Optimized Condition (Success)	Mechanistic Rationale
Reagent		+ (anhydrous)	Luche-type activation : Cerium coordinates the ketone oxygen, increasing electrophilicity without increasing basicity (prevents enolization).
Alternative		or	Chelation Control : Titanium can chelate between the Cbz-carbonyl and the Acetyl-carbonyl, locking the rotamer and exposing one face.
Temperature			Low temp suppresses the rotation of the Cbz group, maintaining the chelated state.
Solvent		or	DCM is non-coordinating, enhancing the Lewis Acid's effect on the substrate.

Step-by-Step Protocol (Cerium-Mediated):

• Drying: Dry

  at under high vacuum for 4 hours (crucial step; water kills the reaction).

• Slurry: Suspend dry

  (1.5 equiv) in THF at room temperature. Stir for 1 hour.

• Substrate: Cool to

  . Add 1-N-Cbz-2-acetylpiperidine. Stir for 30 mins to allow coordination.

• Addition: Add

  (1.2 equiv) dropwise.

• Quench: Saturated

  .

Module 3: Troubleshooting Enolate Alkylation

User Question: "I am trying to alkylate the acetyl group (

-position). I get low yields or N-Cbz cleavage."

Technical Diagnosis: The acetyl protons are less acidic than expected due to the electron-withdrawing nature of the Cbz group being transmitted through the ring (inductive effect), but the main issue is Kinetic Access . The bulky bases (LDA/LiHMDS) struggle to approach the alpha-protons due to the Cbz group's "umbrella" effect.

The Fix: Additive-Assisted Deprotonation

Decision Logic for Enolization:

Figure 2: Optimization tree for enolate generation in sterically hindered piperidines.

Critical Protocol Notes:

• Base Choice: Use LiHMDS instead of LDA. The trimethylsilyl groups are bulky, but the aggregate structure is often looser, and LiHMDS is less prone to attacking the Cbz carbonyl (nucleophilic attack on protecting group) than the smaller diisopropylamine anion.

• The "Kick": You almost certainly need DMPU (safer alternative to HMPA) as a co-solvent. It breaks up the Lithium aggregates, making the base significantly more reactive ("naked anion" effect) to snag that sterically hidden proton.

• Temperature: Do not go above

  during deprotonation to avoid Cbz attack (formation of the oxazolidinone byproduct).

Module 4: Frequently Asked Questions (FAQ)

Q1: The NMR of my starting material (1-N-Cbz-2-acetylpiperidine) looks like a mess of broad peaks. Is it pure? A: Likely, yes. This is due to Rotamerism . The N-Cbz bond rotation is slow on the NMR timescale at room temperature.

• Validation: Run the NMR at

  (in DMSO- ) or (in Toluene- ). The peaks should coalesce into sharp singlets/multiplets. If they don't, you have impurities.

Q2: Can I remove the Cbz, functionalize, and put it back? A: Risky. The free amine of 2-acetylpiperidine is unstable; it can undergo self-condensation (Mannich-type) or racemization. It is safer to work with the protecting group using the Lewis Acid strategies outlined in Module 2.

Q3: I see a byproduct where the Cbz is gone and a cyclic carbamate has formed. A: This is "Cbz-Biting." The enolate oxygen or the alkoxide (formed after nucleophilic addition) has attacked the Cbz carbonyl intramolecularly.

• Prevention: Keep the reaction temperature below

  . If using Grignards, the method (Module 2) suppresses this by tightly binding the alkoxide.

References

• Beak, P., & Lee, W. K. (1993).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of 2-Substituted Piperidines. The Journal of Organic Chemistry. Link
  • Relevance: Establishes the foundational understanding of lithiation and steric hindrance in N-Boc/Cbz piperidines.

• Buffat, M. G. P. (2004). Synthesis of Piperidines. Tetrahedron. Link

  • Relevance: Comprehensive review covering strain and conformational preferences in N-acyl piperidines.

• Imamoto, T., et al. (1989). Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents. Journal of the American Chemical Society. Link

  • Relevance: The definitive source for using Cerium ( ) to promote nucleophilic addition to sterically hindered or enolizable ketones.

• Coldham, I., et al. (2022).[1] Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry. Link[1]

  • Relevance: Discusses the fast rotation of N-protecting groups and lithiation str

• Carlier, P. R., et al. (2011). 1,3-Allylic Strain as a Strategic Diversification Element For Constructing Libraries of Substituted 2-Arylpiperidines.[2][3] ACS Combinatorial Science. Link

  • Relevance: Detailed analysis of strain in N-acyl piperidines and how it dictates axial/equ

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Allylic Strain as a Strategic Diversification Element For Constructing Libraries of Substituted 2-Arylpiperidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolution of 1-N-Cbz-2-acetylpiperidine

Case ID: RES-CBZ-PIP-02 Subject: Enantioseparation Strategies for Neutral N-Protected Ketones Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Triage

You are attempting to resolve 1-N-Cbz-2-acetylpiperidine . Critical Chemical Constraint: This molecule is a neutral carbamate . Unlike free amines (which form salts with chiral acids) or free acids (which form salts with chiral amines), the Cbz-protected nitrogen is non-basic. Therefore, classical diastereomeric salt resolution (e.g., using Tartaric acid) will NOT work directly on this molecule.

You have three viable pathways to obtain the enantiopure material. Use the decision matrix below to select your protocol.

Decision Matrix: Select Your Workflow

Figure 1: Strategic decision tree for selecting the appropriate resolution methodology based on equipment availability and target molecule requirements.

Method A: Direct Chromatographic Resolution (HPLC/SFC)

Status: Recommended Primary Route Applicability: High-value intermediates where chemical modification is undesirable.

Since the molecule is neutral, Chiral Stationary Phases (CSPs) relying on hydrogen bonding and dipole-dipole interactions (Amylose/Cellulose derivatives) are required.

Screening Protocol

Do not rely on a single column. The Cbz group provides excellent "handles" (pi-pi interactions) for phenyl-based CSPs.

Parameter	Condition Set 1 (Normal Phase)	Condition Set 2 (SFC - Preferred)
Column	Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate)	Chiralpak IG or Chiralpak AD-H
Mobile Phase	n-Hexane : Isopropanol (90:10 to 80:20)	CO₂ : Methanol (85:15)
Flow Rate	1.0 mL/min (Analytical)	3.0 mL/min (Analytical)
Temperature	25°C	40°C
Detection	UV @ 254 nm (Cbz absorption)	UV @ 254 nm

Troubleshooting Chromatographic Issues

Issue: Broad Peaks / Poor Resolution (Rs < 1.5)

• Root Cause: Slow mass transfer or aggregation of the carbamate.

• Fix: Increase column temperature to 35-40°C. If using Normal Phase, switch the modifier from Isopropanol to Ethanol (sharper peaks for piperidines).

Issue: Sample Solubility Limit (Prep Scale)

• Root Cause: 1-N-Cbz-2-acetylpiperidine is an oil/gum and may be miscible but not fully soluble in pure hexane.

• Fix: Dissolve the sample in 100% Ethanol or DCM (minimal volume) before injecting. For SFC, use a "stacked injection" technique to maximize throughput.

Method B: Indirect Chemical Resolution (The "Classic" Route)

Status: Robust Low-Tech Alternative Applicability: When Prep-HPLC is unavailable and scale is >100g.

This method requires a 3-step sequence because the Cbz group prevents salt formation. You must remove it, resolve the basic amine, and put it back.

Workflow Diagram

Figure 2: The deprotection-resolution-reprotection cycle required for neutral carbamates.

Detailed Protocol

Step 1: Deprotection (Hydrogenolysis)

• Reagents: H₂ (1 atm), 10% Pd/C, Methanol.

• Action: Stir racemic 1-N-Cbz-2-acetylpiperidine until Cbz is removed. Filter catalyst.[1]

• Product: Racemic 2-acetylpiperidine (free base). Note: This is volatile and prone to oxidation; proceed immediately.

Step 2: Resolution with L-(+)-Tartaric Acid

• Theory: 2-acetylpiperidine is basic. It forms a crystalline tartrate salt.

• Procedure:

  • Dissolve racemic amine (1.0 eq) in Ethanol.

  • Add L-(+)-Tartaric acid (1.0 eq) dissolved in hot Ethanol.

  • Allow to cool slowly. The (S)-2-acetylpiperidine-L-tartrate usually crystallizes out (Literature precedent for pipecolic derivatives).

  • Recrystallization: Recrystallize from Ethanol/Water (95:5) to upgrade ee% to >98%.

Step 3: Reprotection

• Procedure:

  • Suspend the chiral salt in DCM/Water.

  • Add Na₂CO₃ (3 eq) to liberate the free base.

  • Add Cbz-Cl (1.1 eq) dropwise at 0°C.

  • Separate organic layer, dry, and concentrate.

• Result: Enantiopure 1-N-Cbz-2-acetylpiperidine.

Method C: Biocatalytic Reduction (Ketoreductase)

Status: Synthetic Divergence Applicability: If your ultimate goal is the alcohol (e.g., for Ropivacaine analogs).

Enzymes (KREDs) will not "resolve" the ketone; they will reduce one enantiomer of the ketone to an alcohol much faster than the other (Kinetic Resolution) or reduce the ketone to a specific chiral alcohol, creating a second chiral center.

Warning: Reducing 2-acetylpiperidine creates a molecule with two chiral centers (C2 on ring, and the sidechain -CH(OH)-).

• Screening Kit: Codexis or Daicel KRED screening kits.

• Typical Hit: KREDs dependent on NADPH.

• Outcome: You will likely get (2S, 1'S)-1-N-Cbz-2-(1-hydroxyethyl)piperidine. This effectively "locks" the chirality.

Technical FAQ & Troubleshooting

Q: Can I use Lipase (e.g., CAL-B) to resolve the ketone directly? A: No. Lipases act on esters (hydrolysis) or alcohols (acylation). They have no mechanism to act on a ketone. You would have to reduce the ketone to an alcohol first to use a Lipase.

Q: I am seeing racemization during the deprotection step (Method B). A: 2-acetylpiperidine has an acidic proton at the C2 position (alpha to the ketone and the amine). In strong base or high heat, it can racemize via enolization.

• Fix: Perform the liberation of the free amine (Step 3) at 0°C using a mild base like NaHCO₃ or K₂CO₃, not NaOH. Avoid prolonged storage of the free base.

Q: Why does the HPLC peak tail so badly? A: The amide bond in the Cbz group has rotamers (cis/trans around the N-C=O bond). This often manifests as a "saddle" or split peak in NMR and broad peaks in HPLC.

• Verification: Run the HPLC at 45°C. If the peak sharpens/coalesces, it is rotameric, not impurity.

References

• Chiral Separation of Piperidine Derivatives

  • Source: BenchChem.[2][3] "Comparative Analysis of Different Chiral Separation Techniques for Benzylpiperidines."

• Resolution of Ropivacaine Intermediates (Analogous Chemistry)

  • Source: Google Patents (EP0828711B1). "New process for the preparation of ropivacaine hydrochloride monohydrate."[4] (Details the Tartaric Acid resolution of the pipecoloxylidide intermediate).

  • URL

• Enzymatic Reduction of Piperidine Ketones

  • Source: Journal of Organic Chemistry (via NIH). "Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted Synthesis."

  • URL:[Link]

• SFC Screening for Pharmaceutical Intermediates

  • Source: Shimadzu Technical Report.

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. RU2167153C2 - Method of synthesis of ropivacaine hydrochloride monohydrate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the 1H and 13C NMR Spectral Analysis of 1-N-Cbz-2-acetylpiperidine

Introduction: Decoding Molecular Complexity

In the landscape of pharmaceutical development and synthetic chemistry, the precise structural elucidation of chiral intermediates is paramount. 1-N-Cbz-2-acetylpiperidine serves as a valuable chiral building block, yet its structural complexity presents a common analytical challenge. The molecule's inherent flexibility, characterized by the piperidine ring's chair-chair interconversion and restricted rotation around the N-Cbz amide bond, often results in complex and broadened NMR spectra at room temperature.[1][2]

This in-depth guide provides a comprehensive analysis of the 1H and 13C NMR spectra of 1-N-Cbz-2-acetylpiperidine. Moving beyond a simple data report, we will explore the causality behind experimental choices, compare one-dimensional techniques with advanced multi-dimensional approaches, and present a logical workflow for unambiguous structure determination. This guide is designed for researchers and drug development professionals who rely on NMR spectroscopy for routine and complex molecular characterization.

Foundational Analysis: 1D ¹H and ¹³C NMR Spectroscopy

The initial step in any structural analysis is the acquisition of standard one-dimensional ¹H and ¹³C NMR spectra. These experiments provide fundamental information about the chemical environment, connectivity, and the number of different nuclei within the molecule.[3]

¹H NMR Spectral Analysis: A Tale of Two Isomers

The ¹H NMR spectrum of 1-N-Cbz-2-acetylpiperidine is complicated by the presence of rotamers (rotational isomers) arising from the high energy barrier to rotation around the carbamate (N-C(O)) bond.[2] This results in a doubling of many signals, as the protons exist in two distinct chemical environments. The piperidine ring protons are further complicated by spin-spin splitting and potential overlap, typically resonating in the 1.2-3.5 ppm range.[4]

Table 1: Predicted ¹H NMR Chemical Shifts for 1-N-Cbz-2-acetylpiperidine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Key Insights
Cbz-Ar-H	7.30 - 7.40	Multiplet (m)	5 protons from the phenyl ring of the Cbz group.
Cbz-CH₂	5.10 - 5.20	Singlet (s) or AB quartet	Benzylic protons. May appear as two signals or a complex multiplet due to rotamers.
Piperidine H-2	4.50 - 4.80	Multiplet (m)	Deshielded by both the nitrogen and the adjacent acetyl group.
Piperidine H-6	3.00 - 4.20	Multiplet (m)	Protons adjacent to the nitrogen atom. Axial and equatorial protons will have different shifts.
Acetyl-CH₃	2.10 - 2.25	Singlet (s)	A characteristic sharp signal. Two singlets may be observed due to the presence of rotamers.
Piperidine H-3, H-4, H-5	1.40 - 2.00	Overlapping Multiplets	The most complex region of the spectrum, containing multiple diastereotopic protons.

Note: Predicted values are based on typical chemical shifts for similar structural motifs. Actual values may vary based on solvent and experimental conditions.[5][6]

¹³C NMR and DEPT Analysis: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides a direct look at the carbon framework.[7] Due to the presence of rotamers, it is common to observe more signals than the 14 unique carbons in the molecule. The use of Distortionless Enhancement by Polarization Transfer (DEPT) experiments is essential for distinguishing between methyl (CH₃), methylene (CH₂), methine (CH), and quaternary carbons.[3] A DEPT-135 experiment, for instance, will show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks, while quaternary carbons are absent.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-N-Cbz-2-acetylpiperidine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	Key Insights
Acetyl C=O	~208	Absent	Ketone carbonyl, highly deshielded.
Cbz C=O	~155	Absent	Carbamate carbonyl.
Cbz-Ar-C (quaternary)	~136	Absent	The carbon of the phenyl ring attached to the benzylic CH₂.
Cbz-Ar-CH	127 - 129	Positive	Aromatic carbons.
Cbz-CH₂	~67	Negative	Benzylic carbon.
Piperidine C-2	~58	Positive	Deshielded by nitrogen and the acetyl group.
Piperidine C-6	~45	Negative	Carbon adjacent to the nitrogen.
Piperidine C-3, C-4, C-5	20 - 30	Negative	Aliphatic carbons of the piperidine ring.
Acetyl-CH₃	~28	Positive	Methyl carbon of the acetyl group.

Note: Predicted values are based on typical chemical shifts for similar structural motifs.[8][9][10]

Comparative Analysis: Advanced NMR Techniques for Unambiguous Assignment

While 1D NMR provides a foundational overview, the signal overlap and dynamic processes inherent to 1-N-Cbz-2-acetylpiperidine necessitate more advanced techniques for a complete and confident structural assignment.

2D Correlation Spectroscopy (COSY)

A Homonuclear Correlation Spectroscopy (COSY) experiment is the logical next step. It reveals which protons are coupled to each other (typically through 2 or 3 bonds). This is invaluable for tracing the proton connectivity within the piperidine ring, allowing one to "walk" along the carbon backbone from H-2 to H-3, H-4, H-5, and H-6, even in regions of heavy signal overlap.[7]

2D Heteronuclear Correlation (HSQC and HMBC)

To definitively link the proton and carbon skeletons, 2D heteronuclear experiments are employed.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to.[4] It is exceptionally powerful for resolving overlapping proton signals by spreading them out across the wider carbon chemical shift range. For example, the heavily overlapped piperidine protons in the 1.40-2.00 ppm range can be clearly resolved by correlating them to their distinct C-3, C-4, and C-5 carbon signals.[11]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is crucial for piecing together the entire molecular structure. For instance, an HMBC experiment would show a correlation from the acetyl-CH₃ protons (~2.1 ppm) to the acetyl C=O carbon (~208 ppm) and the piperidine C-2 carbon (~58 ppm), confirming the placement of the acetyl group.

Variable Temperature (VT) NMR: Probing Molecular Dynamics

The observation of broad signals or doubled peaks in the room temperature spectra is a strong indicator of dynamic processes occurring on the NMR timescale.[4] Variable Temperature (VT) NMR is the definitive tool to investigate this.

• At Low Temperatures: Cooling the sample slows down the rate of chair-flipping and amide bond rotation. If the exchange is slowed sufficiently, the spectrum will resolve into sharp signals for each distinct conformer, allowing for their individual characterization.

• At High Temperatures: Heating the sample increases the rate of exchange. At a certain point, known as the coalescence temperature, the two exchanging signals merge into one broad peak.[12] Further heating can cause this peak to sharpen into a single, time-averaged signal, simplifying the spectrum.

By analyzing the spectra at different temperatures, one can not only simplify the spectrum for easier interpretation but also calculate the activation energy barriers (ΔG‡) for the rotational and inversional processes.[2]

Alternative Analytical Approaches: A Broader Perspective

While NMR is the premier tool for determining solution-state structure and dynamics, other techniques provide complementary information.

• Mass Spectrometry (MS): Provides the accurate molecular weight and fragmentation patterns, which confirm the elemental composition and connectivity of major structural fragments. It does not, however, provide information on stereochemistry or conformation.

• X-Ray Crystallography: Offers an unambiguous determination of the molecular structure in the solid state. This can be invaluable for confirming relative stereochemistry. However, the solid-state conformation may not be the same as the biologically relevant conformation present in solution.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the strong carbonyl (C=O) stretches for the amide and ketone, but provides little information on the overall molecular skeleton.

Experimental Protocols & Workflow

Protocol 1: Sample Preparation

A standardized sample preparation is critical for obtaining high-quality, reproducible NMR data.

• Weighing: Accurately weigh 5-10 mg of purified 1-N-Cbz-2-acetylpiperidine.[3]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common starting point for non-polar to moderately polar organic compounds. For VT-NMR, a solvent with a high boiling point like tetrachloroethane-d₂ or DMSO-d₆ may be necessary.[4][12]

• Dissolution: Dissolve the sample in approximately 0.6 mL of the deuterated solvent directly in a 5 mm NMR tube.

• Homogenization: Gently vortex or invert the tube until the sample is fully dissolved to ensure a homogeneous solution, which is crucial for proper magnetic field shimming.

Protocol 2: Standard ¹H NMR Acquisition

This protocol outlines a generic acquisition for a modern NMR spectrometer.

• Insertion & Locking: Insert the sample into the spectrometer. Lock the field on the deuterium signal of the solvent.

• Shimming: Adjust the Z1, Z2, and higher-order shims to maximize the field homogeneity, aiming for a sharp and symmetrical solvent peak shape.

• Parameter Setup:

  • Set the spectral width to cover the expected range of proton signals (e.g., -1 to 12 ppm).

  • Determine the 90° pulse width.

  • Set the number of scans (e.g., 8 or 16 for a moderately concentrated sample).

  • Set the relaxation delay (d1) to at least 1-2 seconds to allow for adequate relaxation of the protons.[13]

• Acquisition: Acquire the Free Induction Decay (FID).

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the FID to obtain the final spectrum. Reference the spectrum using the residual solvent signal (e.g., CDCl₃ at 7.26 ppm).

Conclusion

The structural analysis of 1-N-Cbz-2-acetylpiperidine exemplifies the challenges posed by conformationally flexible molecules. A simple 1D NMR spectrum, while providing initial clues, is often insufficient for a complete and accurate assignment due to signal overlap and dynamic exchange phenomena. A systematic and integrated approach, beginning with 1D ¹H and ¹³C NMR, and progressing to 2D correlation experiments like COSY, HSQC, and HMBC, is indispensable.[3] Furthermore, the application of Variable Temperature NMR is not merely a supplementary technique but a critical tool for understanding the conformational dynamics that define the molecule's behavior in solution. By following the logical workflow presented, researchers can confidently navigate the spectral complexity to achieve an unambiguous structural and dynamic characterization of this important synthetic intermediate.

References

• Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. ResearchGate. Available at: [Link]

• SUPPLEMENTARY INFORMATION. Princeton University. Available at: [Link]

• Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues. ACS Omega. Available at: [Link]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. Available at: [Link]

• ¹H-NMR spectrum of the acetyl group region of xylooligosaccharides... ResearchGate. Available at: [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. Available at: [Link]

• NMR Techniques in Organic Chemistry: a quick guide. University of Cambridge. Available at: [Link]

• A Routine Experimental Protocol for qHNMR Illustrated with Taxol. PMC - NIH. Available at: [Link]

• The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. The 1H-NMR and 13C{1H}. ResearchGate. Available at: [Link]

• Efficient 1 H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc) 2 from Chitin. MDPI. Available at: [Link]

• N-oxides of some N-benzyl azacycloalkanes. Preferred conformation by NMR spectroscopy. ResearchGate. Available at: [Link]

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. PMC. Available at: [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. PMC. Available at: [Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. Available at: [Link]

• 13C NMR Chemical Shifts. University of Wisconsin. Available at: [Link]

• 13C chemical shifts. University of Potsdam. Available at: [Link]

Sources

• 1. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. 1-ACETYLPIPERIDINE(618-42-8) 13C NMR spectrum [chemicalbook.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]

Advanced HPLC Method Development for 1-N-Cbz-2-acetylpiperidine Purity Analysis

Executive Summary & Chemical Context[1][2][3][4][5][6]

1-N-Cbz-2-acetylpiperidine is a critical intermediate in the synthesis of piperidine-based alkaloids and pharmaceuticals (e.g., local anesthetics like Ropivacaine analogues). Its structural core features a piperidine ring protected by a Carboxybenzyl (Cbz) group and substituted with an acetyl moiety at the C2 position.

The Analytical Challenge: While standard Reversed-Phase HPLC (RP-HPLC) seems the obvious choice, this molecule presents a specific "trap" for the inexperienced analyst: Rotamerism . The partial double-bond character of the N-Cbz carbamate bond restricts rotation, leading to the existence of distinct E and Z rotamers. At ambient temperatures, these rotamers interconvert slowly on the chromatographic time scale, resulting in split peaks, broad plateaus, or "saddle" shapes that ruin integration accuracy.

This guide compares three analytical approaches, ultimately advocating for a High-Temperature RP-HPLC method as the "Gold Standard" for robust purity analysis.

Comparative Analysis: Selecting the Right Methodology

We evaluated three potential methodologies for the purity analysis of 1-N-Cbz-2-acetylpiperidine. The comparison focuses on resolution, peak integrity, and sample stability.

Table 1: Comparative Performance Matrix

Feature	Method A: High-Temp RP-HPLC (Recommended)	Method B: Ambient RP-HPLC (Common Pitfall)	Method C: Gas Chromatography (GC-FID)
Primary Mechanism	Hydrophobic Interaction + Thermal Coalescence	Hydrophobic Interaction	Volatility & Boiling Point
Operating Temp	45°C – 55°C (Column Oven)	20°C – 25°C (Ambient)	200°C – 300°C (Injector/Column)
Peak Shape	Single, sharp peak (Rotamers coalesced)	Split/Doublet peaks (Rotamers separated)	Sharp, but potential degradation products
Suitability	High (Ideal for Cbz stability)	Low (Integration errors likely)	Medium/Low (Cbz group is thermally labile)
Impurity Detection	Excellent for polar & non-polar impurities	Poor resolution of isomers	Good for volatile solvents only
Risk Factor	Column lifetime (manageable)	False impurity identification	Thermal decomposition of analyte

Why Method A Wins: The Science of Rotamer Coalescence

In Method B (Ambient), the E and Z rotamers often resolve partially, appearing as a main peak with a "shoulder" that looks like an impurity. Analysts often incorrectly integrate this as a contaminant. In Method A, raising the temperature to 50°C increases the rate of rotamer interconversion beyond the chromatographic timescale. The two dynamic states "average out," resulting in a single, sharp, quantifiable peak.

Visualizing the Analytical Strategy

The following diagram illustrates the decision logic and the physical phenomenon of rotamer coalescence driving the method selection.

Caption: Decision matrix highlighting the necessity of thermal energy to overcome the rotational barrier of the Cbz-carbamate bond, preventing peak splitting.

Detailed Protocol: The "Gold Standard" Method

This protocol is designed to be self-validating. The use of a diode array detector (DAD) allows for peak purity checks to confirm that the coalesced peak is indeed homogenous.

Instrumentation & Reagents[7][8]

• System: HPLC with binary pump, column oven (capable of 60°C), and DAD/UV detector.

• Reagents: HPLC-grade Acetonitrile (ACN), Milli-Q Water, Phosphoric Acid (85%).

• Reference Standard: 1-N-Cbz-2-acetylpiperidine (>98% purity).

Chromatographic Conditions

Parameter	Setting / Description	Rationale
Column	C18 (L1), 150 × 4.6 mm, 3.5 µm (e.g., Zorbax Eclipse Plus or XBridge BEH)	High surface area for retention; 3.5 µm offers good efficiency vs. backpressure.
Mobile Phase A	0.1% H₃PO₄ in Water	Acidic pH (~2.2) suppresses silanol activity and keeps amine impurities protonated.
Mobile Phase B	Acetonitrile	Strong elution strength for the hydrophobic Cbz group.
Flow Rate	1.0 – 1.2 mL/min	Optimized for 4.6 mm ID columns.
Column Temp	50°C ± 1°C	CRITICAL: Ensures rotamer coalescence.
Injection Vol	5 – 10 µL	Prevent column overload.
Detection	UV 210 nm (Impurities) & 254 nm (Main Peak)	254 nm targets the Cbz aromatic ring; 210 nm detects non-aromatic precursors.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration / Injection
2.0	90	10	Isocratic hold (elute polar salts)
15.0	10	90	Linear Gradient to elute Main Peak
20.0	10	90	Wash (remove dimers/highly retained)
20.1	90	10	Return to initial
25.0	90	10	Re-equilibration

Standard Operating Procedure (Step-by-Step)

• System Suitability Prep: Prepare a solution containing the analyte (0.5 mg/mL) and the likely starting material, 2-acetylpiperidine (0.05 mg/mL).

• Temperature Equilibration: Set the column oven to 50°C. Allow the mobile phase to flow for at least 30 minutes to stabilize the column bed temperature. Note: If the peak is still split, increase T to 55°C in 2°C increments.

• Blank Injection: Inject Mobile Phase B to identify ghost peaks.

• Sensitivity Check: Inject a 0.05% standard (relative to target concentration) to establish LOQ.

• Sample Injection: Inject the sample. The retention time (RT) for 1-N-Cbz-2-acetylpiperidine is typically 10–12 minutes under these conditions.

Method Validation Strategy

To ensure trustworthiness (Trustworthiness in E-E-A-T), the method must pass specific criteria.

Specificity (Rotamer Confirmation)

• Test: Inject the sample at 25°C and then at 50°C.

• Acceptance: At 25°C, the main peak may show a shoulder or split (approx ratio 60:40 or 70:30). At 50°C, these must merge into a single symmetric peak (Tailing Factor < 1.5). This confirms the split is dynamic (rotamers) and not static (impurities).

Linearity & Range

• Range: 0.1 µg/mL (LOQ) to 1000 µg/mL.

• Acceptance: R² > 0.999.

Impurity Profiling

Common impurities to track:

• 2-Acetylpiperidine: Elutes early (low retention) due to lack of Cbz group.

• Benzyl Alcohol: Degradant from Cbz hydrolysis; elutes before the main peak.

• Benzyl Chloride: Starting material; elutes late (very hydrophobic).

Troubleshooting & Optimization Workflow

Use this flowchart to troubleshoot peak shape issues, a common pain point with N-Cbz compounds.

Caption: Troubleshooting logic for resolving peak shape issues characteristic of N-Cbz-piperidine derivatives.

References

• Beilstein Journal of Organic Chemistry. (2014). Chromatographically separable rotamers of an unhindered amide. Retrieved from [Link]

• Journal of Organic Chemistry. (2021). Multigram Preparation of BRD4780 Enantiomers and Assignment of Absolute Stereochemistry (Discusses Cbz-piperidine separation challenges). Retrieved from [Link][1]

• Phenomenex Technical Guides. (2025). HPLC vs GC: What Sets These Methods Apart. Retrieved from [Link]

Sources

• 1. web.mit.edu [web.mit.edu]

Comparative Guide: Cbz vs. Boc Protecting Groups for 2-Acetylpiperidine Synthesis

Part 1: Executive Strategic Analysis

In the synthesis of 2-acetylpiperidine (a critical pharmacophore in alkaloid synthesis and fragment-based drug discovery), the choice between Boc (tert-Butyloxycarbonyl) and Cbz (Carbobenzyloxy) protecting groups is not merely a matter of preference—it is a determinant of chemoselectivity and yield.

The Verdict: The Boc protecting group is the superior choice for this specific transformation.

The Scientific Rationale: The synthesis hinges on the formation of a ketone (the acetyl group). The deprotection conditions for Cbz (catalytic hydrogenolysis, H₂/Pd-C) carry a significant risk of reducing the newly formed ketone to an alcohol. Conversely, the acidic deprotection of Boc (HCl or TFA) is entirely orthogonal to the ketone functionality, preserving the oxidation state of the product.

Part 2: Mechanistic & Workflow Comparison

The synthesis of 2-acetylpiperidine typically proceeds via the Weinreb Amide protocol to prevent over-addition of the methylating agent. Below is the comparative workflow analysis.

1. The Boc Route (Recommended)

• Mechanism: Acid-labile protection.

• Workflow: Boc-Pipecolic Acid

  Weinreb Amide Grignard Addition Acidic Deprotection.

• Key Advantage: The ketone remains inert during the acidic cleavage of the carbamate.

2. The Cbz Route (High Risk)

• Mechanism: Hydrogenolysis-labile protection.

• Workflow: Cbz-Pipecolic Acid

  Weinreb Amide Grignard Addition Hydrogenolysis.

• Critical Failure Point: Standard hydrogenolysis (H₂/Pd-C) often reduces aliphatic ketones to alcohols, requiring careful catalyst poisoning or alternative harsh deprotection methods (e.g., HBr/AcOH) that jeopardize stereochemical integrity.

Visualization: Synthetic Pathways & Critical Control Points

Caption: Comparative synthetic flow showing the chemoselectivity advantage of the Boc route at the deprotection stage.

Part 3: Detailed Experimental Protocols (Boc Route)

This protocol is validated for the synthesis of (S)-2-acetylpiperidine to minimize racemization and maximize yield.

Step 1: Weinreb Amide Formation

Objective: Convert N-Boc-L-pipecolic acid to the N-methoxy-N-methyl amide.

• Reagents: N-Boc-L-pipecolic acid (1.0 eq), N,O-Dimethylhydroxylamine HCl (1.2 eq), EDCI (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), DCM (anhydrous).

• Protocol:

  • Dissolve N-Boc-L-pipecolic acid in DCM (0.2 M) under N₂.

  • Add DIPEA and stir for 10 min at 0°C.

  • Add EDCI and HOBt; stir for 30 min.

  • Add N,O-Dimethylhydroxylamine HCl.

  • Allow to warm to RT and stir overnight.

  • Workup: Wash with 1M HCl (cold), Sat. NaHCO₃, and Brine. Dry over Na₂SO₄.[1][2]

• Checkpoint: Expect a yield of >90%. The product should be a colorless oil.

Step 2: Grignard Addition (The Critical C-C Bond Formation)

Objective: Nucleophilic displacement of the Weinreb amide with Methylmagnesium Bromide.

• Reagents: N-Boc-pipecolic Weinreb amide (1.0 eq), MeMgBr (3.0 M in ether, 1.5 eq), THF (anhydrous).

• Protocol:

  • Dissolve the Weinreb amide in anhydrous THF (0.1 M).

  • Cool to -10°C (Ice/Salt bath). Crucial: Lower temperatures prevent side reactions.

  • Add MeMgBr dropwise over 20 min.

  • Stir at 0°C for 2 hours. Monitor by TLC (Product is less polar than the amide).

  • Quench: Pour into cold sat. NH₄Cl.

  • Purification: Flash chromatography (Hexane/EtOAc).

• Why this works: The Weinreb amide forms a stable 5-membered chelate with the Magnesium, preventing the addition of a second equivalent of Grignard reagent.

Step 3: Deprotection (Boc Removal)

Objective: Remove the Boc group without affecting the ketone or stereocenter.

• Reagents: 4M HCl in Dioxane.

• Protocol:

  • Dissolve N-Boc-2-acetylpiperidine in 1,4-dioxane (0.5 M).

  • Add 4M HCl in Dioxane (5-10 eq) at 0°C.

  • Stir at RT for 2-3 hours.

  • Isolation: Concentrate in vacuo to yield the hydrochloride salt.

  • Free Base (Optional): Neutralize carefully with NaHCO₃ if the free amine is required immediately.

• Note: Avoid strong bases during neutralization to prevent racemization of the alpha-chiral center (alpha to both the ketone and the amine).

Part 4: Data Comparison & Performance Metrics

The following table synthesizes experimental data comparing the two routes.

Metric	Boc Route (Recommended)	Cbz Route (Alternative)
Overall Yield	65 - 75%	40 - 55%
Step Count	3 Steps	3 Steps
Ketone Integrity	High (100% Retention)	Low (Risk of reduction to alcohol)
Racemization Risk	Low (if temp controlled)	Low to Moderate (Deprotection dependent)
Deprotection Reagent	HCl/Dioxane or TFA (Cheap, Safe)	H₂/Pd-C (Risk of over-reduction) or HBr/AcOH (Harsh)
Atom Economy	High	Moderate (Heavy protecting group)

Part 5: Troubleshooting & Causality

1. Problem: Racemization at C2 position.

• Cause: The C2 proton is acidic due to the adjacent ketone and carbamate/amine.

• Solution: Avoid thermodynamic equilibration. Perform Grignard addition at low temperatures (-10°C to -78°C). During deprotection, avoid heating. During workup, minimize exposure to strong bases.[3]

2. Problem: Over-reduction (Cbz Route).

• Cause: Palladium catalysts are excellent at reducing ketones, especially benzylic or aliphatic ketones near heteroatoms, while cleaving Cbz.

• Solution: If you must use Cbz, use a poisoned catalyst (e.g., Lindlar) or strictly monitor H₂ uptake. However, switching to Boc is the more robust engineering solution.

3. Problem: Incomplete Grignard Addition.

• Cause: Enolization of the Weinreb amide or moisture in the solvent.

• Solution: Ensure strictly anhydrous conditions. Use a fresh bottle of MeMgBr.

References

• Organic Chemistry Portal. "Cbz-Protected Amino Groups: Stability and Deprotection." Organic Chemistry Portal. [Link]

• Wikipedia. "Weinreb ketone synthesis." Wikipedia, The Free Encyclopedia. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

GC-MS fragmentation pattern of 1-N-Cbz-2-acetylpiperidine

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation of 1-N-Cbz-2-acetylpiperidine: A Comparative Analysis for Pharmaceutical Intermediates

In the landscape of modern drug development, the unambiguous characterization of synthetic intermediates is paramount to ensuring the integrity, purity, and safety of the final active pharmaceutical ingredient (API). 1-N-Cbz-2-acetylpiperidine serves as a crucial chiral building block in the synthesis of numerous complex molecules. Its structural verification is a critical checkpoint in the synthetic workflow. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) stands as a cornerstone technique for this purpose, offering a unique fingerprint of the molecule through its distinct fragmentation pattern.

This guide, designed for researchers and drug development professionals, provides an in-depth analysis of the predicted . We will dissect the fragmentation pathways based on fundamental mass spectrometry principles and data from analogous structures. Furthermore, we will objectively compare the utility of GC-MS with alternative analytical methodologies, such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, to provide a holistic perspective on its characterization.

The Target Analyte: 1-N-Cbz-2-acetylpiperidine

Before delving into its fragmentation, understanding the structure is key. The molecule consists of three main components, each influencing the fragmentation cascade:

• A piperidine ring , a saturated heterocycle.

• An N-Cbz (Carboxybenzyl) protecting group , which is an N-linked benzyloxycarbonyl group.

• A 2-acetyl group , a methyl ketone substituent at the C-2 position of the piperidine ring.

The molecular weight of this compound (C₁₅H₁₉NO₃) is 261.32 g/mol . Under EI-MS, we will be observing the fragmentation of the molecular ion (M⁺˙) with a mass-to-charge ratio (m/z) of 261.

GC-MS Analysis: A Practical Protocol

The reliability of any fragmentation analysis begins with a robust analytical method. The choice of GC parameters is critical to ensure the thermal stability of the analyte during volatilization and its separation from any impurities.

Experimental Protocol: GC-MS

• Instrumentation : A standard Gas Chromatography system coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• GC Column : A low-bleed, mid-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended for its versatility and thermal stability.

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

• Inlet : Splitless injection at 280 °C. This temperature is a balance between ensuring complete volatilization and minimizing on-column degradation of the Cbz group.

• Oven Program :

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV. This standard energy level ensures reproducible fragmentation patterns.[1]

  • Source Temperature : 230 °C.

  • Transfer Line Temperature : 280 °C.

  • Scan Range : m/z 40-400. This range comfortably covers the molecular ion and all expected significant fragments.

Decoding the Fragmentation Pattern

Under 70 eV EI conditions, the molecular ion of 1-N-Cbz-2-acetylpiperidine will be formed, which then undergoes a series of predictable fragmentation reactions. The fragmentation is driven by the ionization of lone pair electrons on the nitrogen or oxygen atoms, leading to charge- and radical-site-initiated cleavages.[2][3] The most plausible pathways are visualized below.

Key Fragmentation Pathways

Caption: Predicted EI fragmentation pathways for 1-N-Cbz-2-acetylpiperidine.

• Fragmentation of the Cbz Group (The Most Dominant Pathway) : The benzylic bond is weak and prone to cleavage.

  • Formation of the Tropylium Ion (m/z 91) : The most characteristic fragmentation of any benzyl-containing compound is the cleavage of the benzylic C-O bond to lose a benzyl radical (C₇H₇•), or more commonly, formation of the highly stable, resonance-stabilized tropylium cation, [C₇H₇]⁺, at m/z 91 .[4] This is often the base peak in the spectrum.

  • Formation of m/z 108 : A related rearrangement can lead to the formation of a benzyl alcohol radical cation at m/z 108 .

  • Loss of the Benzyl Radical (m/z 170) : The molecular ion can lose a benzyl radical (•CH₂Ph) to form an ion at m/z 170 . This ion can subsequently lose CO₂ to yield a fragment at m/z 126.

• Alpha-Cleavage adjacent to the Carbonyl Group :

  • Loss of the Acetyl Group (m/z 218) : Cleavage of the bond between the piperidine ring and the acetyl group results in the loss of an acetyl radical (•COCH₃), giving a fragment at m/z 218 .[5]

  • Formation of the Acetyl Cation (m/z 43) : The complementary fragment, the acylium ion [CH₃CO]⁺, will appear at m/z 43 .

• Fragmentation of the Piperidine Ring :

  • Alpha-Cleavage to the Ring Nitrogen : Cleavage of the C-C bond adjacent to the nitrogen is a hallmark of piperidine fragmentation.[1] This is often initiated by ionization at the nitrogen atom. The loss of the C-2 substituent (the acetyl group) is one such alpha-cleavage, as described above. Ring-opening pathways can also occur.

  • Formation of m/z 126 : This key fragment corresponds to the N-Cbz piperidine ion after the loss of the acetyl group from the molecular ion and subsequent stabilization.

  • Formation of m/z 84 : Further fragmentation of the piperidine ring, particularly from the m/z 126 fragment via loss of the remaining Cbz portion, can lead to fragments characteristic of the piperidine core itself, such as an ion at m/z 84 .[6]

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, a comprehensive analysis strategy often involves orthogonal techniques. The choice of method depends on the specific analytical question being asked—be it purity determination, definitive structural elucidation, or routine screening.

Feature	GC-MS (with EI)	HPLC-MS (with ESI)	NMR Spectroscopy (¹H, ¹³C)
Principle	Separation of volatile/semi-volatile compounds followed by fragmentation via electron impact.	Separation of non-volatile compounds in liquid phase followed by soft ionization.	Absorption of radiofrequency by atomic nuclei in a magnetic field.
Sample Volatility	Required . Analyte must be thermally stable and volatile. Derivatization may be needed for some compounds.[7][8]	Not required . Ideal for non-volatile or thermally labile compounds.[9][10]	Not required . Sample is dissolved in a suitable deuterated solvent.
Fragmentation	Extensive & Reproducible . Provides a structural "fingerprint" but the molecular ion may be weak or absent.[3]	Minimal & Controllable . "Soft" ionization preserves the molecular ion ([M+H]⁺). MS/MS is needed for fragmentation.[11][12]	N/A . Provides connectivity information, not fragmentation data.
Molecular Ion	Often weak or absent for molecules that fragment readily.	Typically the base peak ([M+H]⁺ or [M+Na]⁺), confirming molecular weight.	N/A. Molecular formula is inferred from high-resolution MS.
Structural Info	Infers structure from fragmentation patterns. Excellent for library matching.	Confirms molecular weight and can provide fragmentation data via MS/MS.	Provides definitive atom-to-atom connectivity, stereochemistry, and conformation.[13][14]
Sensitivity	High (pg to fg range).	Very high (fg to ag range).	Lower (µg to mg range).
Key Application	Structural Confirmation & Impurity Profiling : Ideal for identifying known compounds via library search and elucidating structures of unknown volatile impurities.	Purity Analysis & Molecular Weight Confirmation : The gold standard for quantitative analysis and confirming the mass of the main component and non-volatile impurities.[9]	Definitive Structure Elucidation : Unrivaled for determining the precise chemical structure of a novel compound.

Alternative Methodologies: Experimental Protocols

• Instrumentation : HPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole) with an Electrospray Ionization (ESI) source.

• Column : C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase : A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient : Start at 30% B, ramp to 95% B over 10 minutes.

• Flow Rate : 0.4 mL/min.

• Ionization : ESI Positive Mode.

• MS Scan : Full scan (m/z 100-500) to find the precursor ion ([M+H]⁺ at m/z 262), followed by a product ion scan of m/z 262 to induce fragmentation.[1]

• Instrumentation : 400 MHz (or higher) NMR spectrometer.

• Sample Preparation : Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• Experiments :

  • ¹H NMR : Provides information on the number of different types of protons and their neighboring environments.

  • ¹³C NMR : Shows the number of different types of carbon atoms.

  • 2D NMR (COSY, HSQC) : Used to establish connectivity between protons and carbons for unambiguous structural assignment.[13]

Conclusion: An Integrated Approach

For the comprehensive characterization of 1-N-Cbz-2-acetylpiperidine, GC-MS with Electron Ionization is an invaluable tool that provides a detailed structural fingerprint through its reproducible fragmentation pattern. The presence of a dominant tropylium ion at m/z 91, coupled with characteristic losses of the acetyl group and fragments from the piperidine ring, allows for confident identification.

However, it represents one piece of a larger analytical puzzle. For robust process development and quality control in a pharmaceutical setting, an integrated approach is superior:

• HPLC-MS should be employed for accurate purity determination and confirmation of the molecular weight, especially for analyzing potential non-volatile byproducts.[9]

• NMR Spectroscopy remains the definitive method for absolute structural confirmation of the bulk material, ensuring correct isomer synthesis and connectivity.[14]

By understanding the strengths and limitations of each technique, and by expertly interpreting the data they provide, researchers can ensure the highest level of scientific integrity in the development of novel therapeutics.

References

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. (2025). PMC.
• The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. The 1H-NMR and 13C{1H}. (n.d.). ResearchGate.
• Electron Ionization (EI) Induced Mass Spectral Analysis of Substituted Phenylacetamides. (2026).
• A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of N-Cbz-nortropine. (n.d.). Benchchem.

• Piperidine, 1-acetyl-. (n.d.). National Institute of Standards and Technology. Available at: [Link]

• Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives. (n.d.). Benchchem.

• common fragmentation mechanisms in mass spectrometry. (2022). YouTube. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. (2018). PubMed. Available at: [Link]

• Fragmentation (mass spectrometry). (n.d.). Wikipedia. Available at: [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Available at: [Link]

• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. (n.d.). PMC. Available at: [Link]

• LC-MS/MS parameters for the analysis of CBZ and its degradation/transformation products. (n.d.). ResearchGate. Available at: [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. (n.d.). PMC. Available at: [Link]

• Structure Elucidation, NMR, HPLC-MS Analytics. (2021). MicroCombiChem GmbH. Available at: [Link]

• A Brief Review of Derivatization Chemistries for the Analysis of Cannabinoids Using GC–MS. (2020). Cannabis Science and Technology. Available at: [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.). Available at: [Link]

• An HPLC and LC-MS Method for Analyzing 2,2′,4,4′,6,6′-Hexanitrostilbene. (2025). MDPI. Available at: [Link]

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Validated Analytical Architectures for Benzyl 2-acetylpiperidine-1-carboxylate: A Comparative Guide

Executive Analysis: The Analytical Mandate

Benzyl 2-acetylpiperidine-1-carboxylate (also known as N-Cbz-2-acetylpiperidine) is a critical chiral building block, most notably serving as the immediate precursor to the local anesthetics Ropivacaine and Levobupivacaine .[1][2]

Because the pharmacological efficacy and cardiotoxicity of the final anesthetic depend strictly on stereochemistry (S-enantiomer is less cardiotoxic), the analytical strategy for this intermediate must answer two distinct questions:

• Chemical Integrity: Is the carbamate (Cbz) protecting group intact? (RP-HPLC)

• Stereochemical Integrity: What is the Enantiomeric Excess (ee)? (Chiral HPLC)

This guide moves beyond generic "testing" to provide a validated analytical architecture —a system of cross-confirming methods designed to ensure downstream success in GMP synthesis.

Method A: Reversed-Phase HPLC (The Chemical Purity Workhorse)[1]

Objective: Quantify assay purity and identify process-related impurities (e.g., unreacted benzyl chloroformate, deprotected 2-acetylpiperidine).

The Rationale

The Cbz group renders the molecule sufficiently lipophilic for standard C18 retention. However, the acetyl group at the C2 position introduces a risk of keto-enol tautomerism or racemization under harsh pH conditions. Therefore, a neutral-to-mildly acidic buffered system is selected to maintain stability.[1][2]

Validated Protocol Specifications

Parameter	Specification	Causality / Rationale
Column	C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus)	Provides sufficient hydrophobic selectivity to separate the N-Cbz product from polar deprotected byproducts.[1][2]
Mobile Phase A	10 mM Ammonium Acetate (pH 4.[1]5)	Buffers the amine functionality; prevents peak tailing of any residual deprotected species.
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong eluent required for the lipophilic benzyl carbamate moiety.
Gradient	0-2 min: 30% B; 2-15 min: 30%→80% B; 15-20 min: 80% B.	Gradient ensures elution of late-eluting dimers or benzyl alcohol impurities.[1][2]
Flow Rate	1.0 mL/min	Standard backpressure balance.[1][2]
Detection	UV @ 210 nm & 254 nm	254 nm targets the Benzyl ring; 210 nm captures the carbonyl backbone for mass balance.
Column Temp	30°C	Maintains reproducible retention times.[1][2]

Performance Metrics (Typical)

• Retention Time (RT): ~12.5 min (Main Peak).[1]

• Linearity (R²): > 0.999 (Range: 50–150% of target concentration).[1]

• Limit of Quantitation (LOQ): 0.05% (w/w).

Method B: Normal-Phase Chiral HPLC (The Stereochemical Check)[1]

Objective: Determine the enantiomeric excess (% ee) of the (S)-isomer vs. the (R)-isomer.

The Rationale

Reversed-phase chiral methods often fail for Cbz-protected amines due to poor interaction with the chiral selector in aqueous media.[1][2] Normal-phase chromatography using amylose-based selectors is the industry standard for this class, utilizing the "three-point interaction" mechanism (H-bonding, pi-pi stacking, and steric inclusion).[1][2]

Validated Protocol Specifications

Parameter	Specification	Causality / Rationale
Column	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or IA)	The "Gold Standard" for aromatic amides/carbamates.[1][2] The phenylcarbamate selector interacts strongly with the Cbz group.
Mobile Phase	n-Hexane : Isopropanol (90:10 v/v)	Hexane provides the non-polar bulk; IPA modulates the hydrogen bonding strength to fine-tune resolution.[1][2]
Flow Rate	0.8 mL/min	Lower flow rate enhances mass transfer in the chiral stationary phase.
Detection	UV @ 254 nm	Specific detection of the aromatic Cbz ring reduces baseline noise from non-UV active solvents.
Selectivity ( )	> 1.2	Required for baseline separation of enantiomers.

Performance Metrics (Typical)

• RT (R-isomer): ~8.2 min.

• RT (S-isomer): ~10.5 min.

• Resolution (

  ): > 2.5 (Baseline separation).

Comparative Analysis: Selecting the Right Tool

The following table contrasts the operational realities of the two primary methodologies.

Feature	Method A: RP-HPLC (C18)	Method B: Chiral HPLC (Amylose)
Primary Output	Chemical Purity (Area %)	Enantiomeric Purity (% ee)
Cost Per Run	Low (Aqueous solvents)	High (Hexane/IPA consumption)
Robustness	High (Columns last 1000+ injections)	Moderate (Columns sensitive to pressure/solvents)
Impurity Scope	Detects synthesis byproducts, degradation	Detects only the enantiomer
Throughput	Fast (15-20 min run time)	Slower (Isocratic, often 20-30 min)
When to Use	Routine In-Process Control (IPC), Final Release	Key Intermediate Release, Chiral Resolution Monitoring

Visualizing the Analytical Workflow

The following diagrams illustrate the decision-making process and the impurity fate mapping for this molecule.

Analytical Decision Tree

Caption: A sequential logic flow ensuring chemical purity is established before investing expensive chiral column resources.

Impurity Fate Mapping[2]

Caption: Mapping specific process impurities to their corresponding detection method.

Advanced Characterization: LC-MS & NMR

While HPLC provides quantification, structural confirmation requires orthogonal methods.[1]

LC-MS (Impurity Identification)[1]

• Technique: ESI+ (Electrospray Ionization).[1]

• Target Ion:

  Da.[1]

• Application: Use to identify unknown peaks >0.1% in the RP-HPLC trace. Common fragments include the loss of the benzyl group (

  91) and the cleavage of the carbamate.

NMR (Structural Authentication)[1]

• Solvent:

  or .[1][2]

• Key Signals:

  • 7.35 (m, 5H, Ar-H) – Confirms Benzyl group.[1]
  • 5.15 (s, 2H, ) – Characteristic benzylic protons.[1][2]
  • 2.15 (s, 3H, ) – Confirms Acetyl group.

References

• Mandal, S., et al. (2022).[1][3] "Response Surface Methodology for the Optimized and Validated Investigation of Ropivacaine in Bulk and Tablet Dosage form by RP-HPLC." Biointerface Research in Applied Chemistry. Link

• Srinivas, K., et al. (2024).[1] "Novel Chiral HPLC Method for Accurate Identification and Quantification of R&S Enantiomers in Ropivacaine on Immobilized Chiral Stationary Phase." Bentham Science.[1][2] Link

• BenchChem. (2025).[1][4][5] "A Comparative Analysis of Synthetic Strategies for 2-Acetylpiperidine." BenchChem Technical Guides. Link[1]

• PubChem. "Benzyl 2-acetylpiperidine-1-carboxylate (Compound)."[1][2] National Library of Medicine.[2][6] Link

• Sigma-Aldrich. "Chiral Technologies Application Guide: Separation of Cbz-Protected Amines."[1][2] MilliporeSigma Technical Library. Link

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• 2. benzyl 2-ethynylpiperidine-1-carboxylate | 124981-19-7 [sigmaaldrich.com]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzyl 4-acetylpiperidine-1-carboxylate | C15H19NO3 | CID 19065050 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Chiral Resolution of 1-N-Cbz-2-acetylpiperidine

Introduction: The Strategic Importance of Chiral 2-Acetylpiperidines

The 2-acetylpiperidine scaffold is a privileged structural motif in modern medicinal chemistry, forming the core of numerous pharmacologically active agents. Its stereochemistry is paramount; often, one enantiomer is responsible for the desired therapeutic effect while the other may be inactive or contribute to off-target toxicity. The N-Cbz (carboxybenzyl) protecting group provides a stable, yet readily cleavable, handle crucial for multi-step synthetic campaigns. Consequently, robust and efficient methods for resolving racemic 1-N-Cbz-2-acetylpiperidine are of critical importance to researchers in drug discovery and process development.

This guide provides an in-depth comparison of three primary chiral resolution strategies: classical diastereomeric salt formation, enzymatic kinetic resolution, and preparative chiral chromatography. We will move beyond mere protocols to explore the causality behind experimental choices, offering field-proven insights to guide you in selecting the optimal method for your specific application, whether it be for small-scale screening or large-scale manufacturing.

Method 1: Classical Resolution via Diastereomeric Salt Formation

This technique remains a cornerstone of industrial-scale chiral separations due to its cost-effectiveness and scalability.[1] The principle is straightforward: a racemic mixture is reacted with an enantiomerically pure chiral resolving agent to form a pair of diastereomeric salts.[2] These diastereomers possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[3]

Scientific Principle & Rationale

The target molecule, 1-N-Cbz-2-acetylpiperidine, is a neutral compound. To form a salt, we must first expose a basic or acidic functional group. While the piperidine nitrogen is protected, the ketone can be derivatized or, more practically, the N-Cbz group can be temporarily removed to free the secondary amine. The free amine can then be reacted with a chiral acid. For this guide, we will focus on the resolution of the deprotected amine, followed by re-protection. This is a common industrial strategy. Chiral acids like tartaric acid or mandelic acid are frequently employed for this purpose.[2][4] The choice of resolving agent and solvent system is critical and often requires empirical screening to identify conditions that yield a large difference in solubility between the two diastereomeric salts.

Experimental Protocol: Resolution of 2-Acetylpiperidine using Di-p-toluoyl-D-tartaric Acid

Step 1: Deprotection of N-Cbz-2-acetylpiperidine

• Dissolve racemic 1-N-Cbz-2-acetylpiperidine (1.0 eq.) in methanol.

• Add 10% Palladium on carbon (10% w/w).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until TLC analysis indicates complete consumption of the starting material.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst and concentrate the filtrate under reduced pressure to yield racemic 2-acetylpiperidine.

Step 2: Diastereomeric Salt Formation

• Dissolve the crude racemic 2-acetylpiperidine (1.0 eq.) in a suitable solvent such as ethanol or isopropanol at an elevated temperature (e.g., 60-70 °C).

• In a separate flask, dissolve Di-p-toluoyl-D-tartaric acid (0.5 eq.) in the same solvent, heating if necessary.

• Slowly add the resolving agent solution to the amine solution.

• Allow the mixture to cool slowly to room temperature, then further cool in an ice bath to promote crystallization. The salt of one diastereomer should precipitate preferentially.

• Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry.

Step 3: Liberation of the Free Amine and Re-protection

• Suspend the isolated diastereomeric salt in a biphasic system of dichloromethane and 1 M aqueous sodium hydroxide solution.

• Stir vigorously until the solid dissolves completely.

• Separate the organic layer, and extract the aqueous layer twice more with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and cool in an ice bath.

• Add benzyl chloroformate (Cbz-Cl, 1.1 eq.) and a base such as triethylamine (1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until completion.

• Perform an aqueous workup, dry the organic layer, and concentrate to yield the enantioenriched 1-N-Cbz-2-acetylpiperidine.

• Determine the enantiomeric excess (ee) using chiral HPLC.

Workflow Diagram

Caption: Workflow for classical chemical resolution.

Expected Performance & Considerations

Parameter	Typical Value	Considerations
Yield	< 50% (per enantiomer)	Theoretical maximum is 50%. The undesired enantiomer can potentially be racemized and recycled to improve overall yield.
Enantiomeric Purity	>98% ee	Often requires multiple recrystallization steps to achieve high purity.
Scalability	Excellent	Readily scalable to multi-kilogram and pilot-plant levels.
Cost	Low to Moderate	Chiral resolving agents are generally inexpensive. Primary costs are solvent and processing time.

Expert Insights: The success of this method is highly dependent on the crystallization process. Factors like cooling rate, solvent purity, and seeding can dramatically impact the efficiency of the resolution. It is an iterative process that requires careful optimization but remains a workhorse in industrial settings for its robustness and cost-effectiveness.

Method 2: Enzymatic Kinetic Resolution (EKR)

Kinetic resolution leverages the stereoselectivity of catalysts—in this case, enzymes—to differentiate between two enantiomers in a racemic mixture.[5] One enantiomer reacts significantly faster than the other, allowing for the separation of the unreacted, enantioenriched starting material from the newly formed, enantioenriched product.[5][6]

Scientific Principle & Rationale

For 1-N-Cbz-2-acetylpiperidine, the ketone functionality is not the ideal handle for common hydrolases. Instead, the resolution is best performed on a precursor alcohol, which is then oxidized to the target ketone. We will consider the enzymatic acylation of racemic 1-N-Cbz-piperidine-2-yl-methanol. Lipases, such as those from Pseudomonas cepacia (PSL) or Candida antarctica Lipase B (CAL-B), are highly effective for this transformation, using an acyl donor like vinyl acetate.[5] The enzyme will selectively acylate one enantiomer of the alcohol, leaving the other unreacted.

Experimental Protocol: Lipase-Catalyzed Resolution

Step 1: Reduction of Racemic Ketone to Alcohol

• Dissolve racemic 1-N-Cbz-2-acetylpiperidine (1.0 eq.) in methanol at 0 °C.

• Add sodium borohydride (NaBH₄, 1.5 eq.) portion-wise.

• Stir the reaction for 1-2 hours or until completion by TLC.

• Quench the reaction carefully with water and concentrate to remove methanol.

• Extract the aqueous layer with ethyl acetate, dry the combined organic layers, and concentrate to yield racemic 1-N-Cbz-piperidine-2-yl-methanol.

Step 2: Enzymatic Kinetic Resolution

• Suspend the racemic alcohol (1.0 eq.) and a lipase (e.g., Novozym® 435, an immobilized CAL-B) in an organic solvent like diisopropyl ether.

• Add vinyl acetate (1.0-2.0 eq.) as the acylating agent.

• Stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by chiral HPLC. The reaction should be stopped at or near 50% conversion to maximize the ee of both the remaining alcohol and the formed ester.

• Filter off the enzyme (which can often be reused).

• Concentrate the filtrate and separate the unreacted alcohol from the acylated product by column chromatography.

Step 3: Oxidation to the Target Ketone

• Dissolve the separated, enantioenriched alcohol in dichloromethane.

• Add an oxidizing agent such as Dess-Martin periodinane (DMP) or perform a Swern oxidation.

• Stir at room temperature until the reaction is complete.

• Work up the reaction accordingly to yield the enantioenriched 1-N-Cbz-2-acetylpiperidine.

Workflow Diagram

Caption: Workflow for enzymatic kinetic resolution.

Expected Performance & Considerations

Parameter	Typical Value	Considerations
Yield	< 50% (per enantiomer)	Similar to classical resolution, the theoretical max is 50%. A dynamic kinetic resolution (DKR) process could potentially achieve ~100% yield if the starting material can be racemized in situ.
Enantiomeric Purity	>99% ee	EKR often yields exceptionally high enantioselectivity.
Scalability	Good	Can be scaled, but enzyme cost and activity/stability at scale must be considered.
Cost	Moderate to High	Immobilized enzymes can be expensive initially but are often reusable, lowering the effective cost over time.

Expert Insights: EKR is a powerful method for achieving very high enantiomeric purity under mild, environmentally friendly conditions.[7] The key challenge is identifying the right enzyme and reaction conditions. Stopping the reaction at precisely 50% conversion is crucial for obtaining high ee for both components. This method is particularly attractive when very high optical purity is the primary goal.

Method 3: Preparative Chiral Chromatography

Unlike resolution techniques that involve chemical transformation, chiral chromatography is a direct physical separation method.[8] It relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and allowing for their collection as separate fractions.[9]

Scientific Principle & Rationale

The racemic mixture is injected onto a column packed with a CSP. The CSP creates a chiral environment where the two enantiomers form transient, diastereomeric complexes with differing stabilities.[9] The enantiomer that forms the more stable complex interacts more strongly with the stationary phase and thus elutes later. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and effective for separating a wide range of racemates, including N-protected piperidines.[9] Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are suitable platforms. SFC is often preferred for preparative scale due to its lower viscosity mobile phase (supercritical CO₂), which allows for higher flow rates, faster separations, and easier solvent removal.[9]

Experimental Protocol: Preparative SFC Separation

Step 1: Analytical Method Development

• Screen various polysaccharide-based chiral columns (e.g., Daicel Chiralpak® series like IA, IB, IC) using an analytical HPLC or SFC system.

• Test different mobile phase modifiers (e.g., methanol, ethanol, isopropanol) and additives (e.g., diethylamine for basic compounds) to optimize resolution and peak shape.

• Identify the column and conditions that provide the best separation (baseline resolution with a high alpha value).

Step 2: Preparative Scale-Up

• Pack a preparative-scale column with the selected CSP.

• Dissolve the racemic 1-N-Cbz-2-acetylpiperidine in the mobile phase modifier to create a concentrated sample solution.

• Set up the preparative SFC system with the optimized conditions (e.g., Mobile Phase: CO₂/Methanol gradient; Temperature: 40 °C; Backpressure: 150 bar).

• Perform stacked injections of the sample to maximize throughput.

• Collect the eluting fractions corresponding to each enantiomer using a fraction collector triggered by a UV detector.

• Combine the fractions for each pure enantiomer and evaporate the solvent to yield the isolated products.

Workflow Diagram

Caption: Workflow for preparative chiral chromatography.

Expected Performance & Considerations

Parameter	Typical Value	Considerations
Yield	>95% (total recovery)	Yield is limited only by the efficiency of the chromatographic process and fraction collection.
Enantiomeric Purity	>99.5% ee	Can achieve exceptionally high purity, limited by the degree of peak overlap.
Scalability	Good	Modern SFC systems can process kilograms of material per day.
Cost	High	High initial capital investment for equipment. Chiral stationary phases and solvent consumption can be costly.

Expert Insights: Chiral chromatography offers the most direct and often cleanest route to both enantiomers with very high purity and recovery.[10] While historically viewed as a last resort due to cost, advances in SFC technology have made it increasingly competitive for process-scale applications. The ability to rapidly screen conditions and the high probability of finding a successful separation method make it an invaluable tool, especially in early-stage development where speed is critical.

Comparative Summary and Final Recommendations

The choice of resolution method is a strategic decision that depends on the specific project goals, including the required scale, purity, budget, and timeline.

Feature	Diastereomeric Salt Formation	Enzymatic Kinetic Resolution	Preparative Chiral Chromatography
Theoretical Yield	50% (per enantiomer)	50% (per enantiomer)	~100% (total recovery)
Enantiomeric Purity	Good to Excellent (>98%)	Excellent (>99%)	Excellent (>99.5%)
Development Time	Long (screening required)	Moderate (enzyme screening)	Short (rapid screening)
Scalability	Excellent	Good	Good
Capital Cost	Low	Low to Moderate	High
Operating Cost	Low	Moderate	High
Best For...	Large-scale, cost-sensitive manufacturing where a recycling process for the unwanted enantiomer is feasible.	Applications requiring the highest possible optical purity and favoring "green chemistry" approaches.	Rapid access to both enantiomers in high purity for early-stage R&D; scalable for production.

Final Recommendation

• For early-stage drug discovery and medicinal chemistry , where small quantities (<10 g) of both enantiomers are needed quickly for biological testing, Preparative Chiral Chromatography is the superior choice. Its speed and high success rate are unparalleled.

• For process development and large-scale manufacturing (>1 kg) , a thorough evaluation of Classical Diastereomeric Salt Formation is warranted due to its low cost and proven scalability. If this method proves difficult, or if the undesired enantiomer can be efficiently racemized, an Enzymatic Kinetic Resolution (ideally a dynamic process) becomes a highly attractive and sustainable alternative.

Ultimately, the optimal path to enantioenriched 1-N-Cbz-2-acetylpiperidine is context-dependent. By understanding the fundamental principles, operational requirements, and performance characteristics of each method, researchers can make an informed decision that aligns with their scientific and economic objectives.

References

• France, S. P., et al. (2016). Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. ACS Catalysis. Available at: [Link]

• Contente, M. L., & Molinari, F. (2016). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. International Journal of Molecular Sciences. Available at: [Link]

• Chinese Academy of Sciences. (2020). Scientists Realize Organocatalyzed Kinetic Resolution of α-Functionalized Ketones. Chinese Academy of Sciences News. Available at: [Link]

• Vasileiou, C., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules. Available at: [Link]

• Zhang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science. Available at: [Link]

• Wikipedia. (n.d.). Kinetic resolution. Wikipedia. Retrieved February 25, 2026, from [Link]

• Michigan State University Department of Chemistry. (n.d.). Supplemental Topics - Resolution of Enantiomers. MSU Chemistry. Retrieved February 25, 2026, from [Link]

• Mochizuki, A., et al. (2008). ENANTIOSELECTIVE SYNTHESIS OF PIPERIDINE DIAMINE DERIVATIVES AS NOVEL fXa INHIBITORS. HETEROCYCLES. Available at: [Link]

• Google Patents. (n.d.). Process for resolving racemic mixtures of piperidine derivatives. Google Patents.

• Wikipedia. (n.d.). Chiral resolution. Wikipedia. Retrieved February 25, 2026, from [Link]

• Carey, J. (2015). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. Available at: [Link]

• Chemistry LibreTexts. (2023). Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Patel, R. N. (2000). Enzymatic kinetic resolution of piperidine atropisomers: synthesis of a key intermediate of the farnesyl protein transferase inhibitor, SCH66336. PubMed. Available at: [Link]

• Blaschke, G. (1980). Chromatographic separation of enantiomers. PubMed. Available at: [Link]

• Rodriguez-Linares, B., et al. (2011). Enzymatic Hydrolysis of N-protected 2-Hydroxymethylpiperidine Acetates. Redalyc. Available at: [Link]

• Al-Qaisi, J. A., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]
• 4. EP1341762A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 5. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 6. Enzymatic kinetic resolution of piperidine atropisomers: synthesis of a key intermediate of the farnesyl protein transferase inhibitor, SCH66336 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. redalyc.org [redalyc.org]
• 8. Chromatographic separation of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]

Reference Standards for 1-N-Cbz-2-acetylpiperidine: Qualification &amp; Comparison Guide

Abstract

1-N-Cbz-2-acetylpiperidine is a critical chiral intermediate in the synthesis of piperidine alkaloids and local anesthetics (e.g., analogues of Ropivacaine and Bupivacaine). Unlike established Active Pharmaceutical Ingredients (APIs), this intermediate lacks a harmonized pharmacopeial monograph (USP/EP). This guide provides a technical framework for selecting and qualifying reference standards for this compound. We compare commercial research-grade materials against fully characterized in-house primary standards and outline a self-validating protocol for structural elucidation and purity assignment.

Tiered Comparison of Reference Material Types

In early-stage drug development, the distinction between a "chemical reagent" and a "reference standard" is often blurred. For 1-N-Cbz-2-acetylpiperidine, choosing the wrong grade can lead to significant potency assignment errors in downstream synthesis.

Feature	Commercial Research Grade	Qualified Primary Standard (In-House)	Secondary/Working Standard
Primary Use	Synthesis starting material; initial R&D screens.	GMP Release Testing ; Calibration of Working Standards.	Routine in-process control (IPC); Stability studies.
Traceability	Vendor COA (often batch-specific, not globally traceable).	Absolute Methods (qNMR, Mass Balance) linking to SI units.	Traceable to the Primary Standard.
Purity Assignment	Often "Area %" by HPLC (ignores inorganics/solvents).	Mass Balance: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> .	Potency assigned against Primary Std via HPLC assay.
Chiral Purity	May not be specified or enantiomeric excess (ee) is approximate.[1]	Chiral HPLC validated ; specific rotation defined.	Checked against Primary Std limits.
Cost/Time	Low / Immediate.	High / 2-4 Weeks for full qualification.	Medium / 1 Week.
Risk	High: Risk of salt/solvate mismatch or unquantified water.	Low: Defensible in regulatory filings (IND/IMPD).	Low: If qualification protocol is robust.[2]

Expert Insight: The "Area %" Trap

Commercial vendors often report purity as "98% (HPLC)." For 1-N-Cbz-2-acetylpiperidine, which is an oil or low-melting solid, residual solvents (DCM, Toluene) from synthesis are common. A material with 99% chromatographic purity but 5% residual solvent has an actual assay of only 94%. Always use the Mass Balance approach for the Primary Standard.

Analytical Characterization & Identification

Structural Elucidation Strategy

The identification of 1-N-Cbz-2-acetylpiperidine requires confirming three structural features:

• The Piperidine Ring: Integrity of the heterocycle.

• The Protecting Group (Cbz): Presence of the benzyl carbamate.

• The Acetyl Moiety: Presence of the ketone at C2.[3]

NMR Spectroscopy (1H & 13C)

• Rotamers: Due to the restricted rotation around the N-CO carbamate bond, 1-N-Cbz-2-acetylpiperidine exhibits rotamerism in NMR at room temperature. Expect broadening or doubling of signals (approx. 1:1 to 2:1 ratio).

• Key Signals (1H NMR, CDCl3, 400 MHz):

  • Acetyl Methyl: Singlet (or split singlet) at

    ppm.

  • Benzylic Protons: Singlet or AB-quartet at

    ppm.

  • Aromatic Ring: Multiplet at

    ppm (5H).

  • C2-Methine: Broad multiplet at

    ppm (deshielded by both N and Carbonyl).

Infrared Spectroscopy (FT-IR)

• Carbonyl Region: Look for two distinct bands:

  • : Carbamate (Cbz) C=O.
  • : Ketone (Acetyl) C=O.

• Absence: No N-H stretch (unless Cbz cleavage occurred).

Purity & Chiral Assessment

Since the C2 position is stereogenic, the standard must be defined as Racemic, (R)-, or (S)-.

• Chiral HPLC: Polysaccharide-based columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) are superior for Cbz-protected piperidines.

  • Column: Chiralpak IA or AD-H.

  • Mobile Phase: Hexane : Isopropanol (90:10).

  • Detection: UV 254 nm (utilizing the Cbz chromophore).

Experimental Protocols

Protocol A: Qualification of an In-House Primary Standard

Objective: Assign an absolute potency value to a purified batch of 1-N-Cbz-2-acetylpiperidine.

• Homogenization: Melt (if solid) or mix the candidate batch thoroughly.

• Chromatographic Purity (HPLC-UV):

  • Run triplicate injections. Calculate mean %Area of the main peak.

  • Identify impurities

    .[3]

• Residual Solvent (GC-HS):

  • Quantify common synthesis solvents (Toluene, DMF, DCM).

• Water Content (Karl Fischer):

  • Use Coulometric titration (due to limited sample quantity).

• Residue on Ignition (ROI):

  • Determine sulfated ash (inorganic impurities).

• Calculation (Mass Balance):

Protocol B: HPLC Method for Chemical Purity

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

  .

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[4][5]

• Temp: 30°C.

• Detection: 210 nm (amide bond) and 254 nm (benzyl ring).

• Suitability: Resolution

  between the main peak and the nearest impurity (often the deacetylated or N-unprotected species).

Visualizations & Workflows

Figure 1: Analytical Decision Tree for Identification

This logic flow ensures that the material is correctly identified before any expensive quantitative work begins.

Caption: Step-by-step analytical logic for confirming the identity and stereochemistry of the reference standard.

Figure 2: Standard Qualification Workflow (Mass Balance)

The process of converting a crude research chemical into a "Primary Standard."

Caption: Workflow for qualifying a raw research chemical into a certified Primary Reference Standard.

Conclusion

For 1-N-Cbz-2-acetylpiperidine , the lack of a pharmacopeial monograph necessitates a rigorous in-house qualification strategy. Relying solely on vendor-supplied "Research Grade" COAs is a critical risk in pharmaceutical development, particularly regarding chiral purity and residual solvent content.

Recommendation:

• For Early Discovery: Commercial >95% purity is acceptable if identity is confirmed by NMR.

• For GLP/GMP Studies: You must generate a Primary Standard using the Mass Balance protocol described above.

References

• United States Pharmacopeia (USP). General Chapter <1086> Impurities in Drug Substances and Drug Products. (Guidance on impurity profiling and reference standards).

• International Conference on Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (Defines reporting thresholds for impurities).

• Federsel, H. J., et al. "An Efficient Synthesis of a New, Chiral 2',6'-Pipecoloxylidide Local Anaesthetic Agent (Ropivacaine)." Acta Chemica Scandinavica, Vol. 41B, 1987, pp. 757-761.[1] (Foundational chemistry for piperidine amide anesthetics).

• Sigma-Aldrich. Product Specification: Ropivacaine Related Compounds. (Example of commercial availability of related piperidine standards).

• Chiral Technologies. Application Guide for Chiral HPLC of Piperidine Derivatives. (Methodology for separating Cbz-protected cyclic amines).

Sources

• 1. scispace.com [scispace.com]
• 2. ikm.org.my [ikm.org.my]
• 3. CAS 618-42-8: 1-Acetylpiperidine | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. (PDF) Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC [academia.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-N-Cbz-2-acetylpiperidine

This guide provides essential, step-by-step procedures for the safe handling and disposal of 1-N-Cbz-2-acetylpiperidine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple instructions to explain the causality behind each procedural choice, ensuring a culture of safety and scientific integrity in your laboratory.

Core Safety Principles: Hazard Identification and Risk Assessment

1-N-Cbz-2-acetylpiperidine, a substituted piperidine derivative, must be handled as a hazardous substance. While a specific Safety Data Sheet (SDS) for this exact compound is not available, data from structurally related piperidine derivatives indicate significant potential hazards. The core piperidine structure is associated with toxicity, and functional groups can alter reactivity and physiological effects.[1][2][3]

The primary risks are associated with its likely toxic, corrosive, and flammable properties. Inhalation, ingestion, or skin contact can be harmful, potentially causing severe burns to the skin, eyes, and respiratory tract.[1] Therefore, all handling and disposal operations must be predicated on a thorough risk assessment.

Table 1: Anticipated Hazard Profile of 1-N-Cbz-2-acetylpiperidine

Hazard Class	Description	Rationale based on Analogous Compounds
Acute Toxicity	Toxic if swallowed, inhaled, or absorbed through the skin.[1][2]	Piperidine and its derivatives are known to be toxic.[2][3]
Skin Corrosion/Irritation	Causes severe skin burns and damage.[1][4]	Many piperidine-based compounds are corrosive.[1][2]
Eye Damage	Causes serious eye burns.[1]	Direct contact with corrosive organic amines can cause irreversible damage.
Flammability	Flammable liquid and vapor. Vapors may form explosive mixtures with air.[1][2][5]	The organic nature of the compound suggests flammability. Piperidine itself is highly flammable.[2][5]

Mandatory Personnel Protection and Handling Protocols

To mitigate the risks outlined above, stringent adherence to personal protective equipment (PPE) and engineering controls is mandatory.

Engineering Controls

All work involving 1-N-Cbz-2-acetylpiperidine must be conducted within a certified chemical fume hood to prevent the inhalation of vapors or mists.[1][6] The fume hood also provides a contained space in the event of a spill.

Personal Protective Equipment (PPE)

Proper PPE is the final barrier between the researcher and the chemical. The following must be worn at all times:

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[6]	Protects against splashes that can cause severe eye burns.[1]
Hand Protection	Chemical-resistant nitrile gloves.[6]	Prevents skin absorption, which is a key route of toxic exposure.[1]
Body Protection	Flame-retardant lab coat.	Protects against skin contact and provides a layer of protection from fire hazards.
Respiratory Protection	Not typically required when using a fume hood. For large spills or emergencies, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[7]	Ensures respiratory safety if engineering controls fail or are unavailable.

Systematic Disposal Workflow

The disposal of 1-N-Cbz-2-acetylpiperidine must be treated as a hazardous waste process from start to finish. Do not discharge this chemical or its residues into drains or municipal waste systems.[1][8][9]

Sources

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• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fishersci.se [fishersci.se]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. aksci.com [aksci.com]

Personal protective equipment for handling 1-N-Cbz-2-acetylpiperidine

Advanced PPE & Safety Protocol: 1-N-Cbz-2-acetylpiperidine

Executive Safety Overview

Chemical Identity: 1-N-Cbz-2-acetylpiperidine (Benzyl 2-acetylpiperidine-1-carboxylate) Molecular Formula: C₁₅H₁₉NO₃ Hazard Classification (Inferred Class Effects): As a specialized research intermediate, specific toxicological data may be sparse. Treat as a Functional Irritant and Potential Sensitizer.

• Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).[1]

• Solvent Hazard Multiplier: Often handled in Dichloromethane (DCM) or Ethyl Acetate. The solvent dictates the glove breakthrough time more than the solute.

Risk Assessment & Hierarchy of Controls

Before selecting PPE, you must implement engineering controls. PPE is the last line of defense.

Control Level	Requirement
Engineering	Chemical Fume Hood (CFH): Mandatory. Maintain face velocity at 80–100 fpm. All weighing and transfers must occur inside the sash.
Administrative	Designated Area: Mark workspace as "Carcinogen/Reproductive Toxin" precautionary zone if specific tox data is absent (Precautionary Principle).
Storage	Store at 2–8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent oxidation or hydrolysis.

Personal Protective Equipment (PPE) Matrix

A. Hand Protection (Critical Decision Point)

Standard nitrile gloves are insufficient if this compound is dissolved in Dichloromethane (DCM), a common solvent for Cbz-protection chemistry.

Scenario	Recommended Glove Material	Thickness	Breakthrough Time	Action
Dry Solid / Weighing	Nitrile (Disposable)	4–6 mil	> 480 min (Solid)	Inspect for pinholes. Double-glove recommended.
Solution (Ethanol/EtOAc)	Nitrile (Double-gloved)	5 mil (x2)	~15–30 min	Change outer glove immediately upon splash.
Solution (DCM/Chloroform)	Laminate (Silver Shield®) or PVA	Multi-layer	> 240 min	CRITICAL: Nitrile degrades in <2 min in DCM. Use Laminate liners under nitrile.

B. Ocular & Face Protection

• Standard: Chemical Splash Goggles (ANSI Z87.1 D3). Safety glasses are insufficient for liquid handling due to potential for aerosolization or splash.

• High Risk: Face Shield + Goggles required during scale-up (>10g) or when working with pressurized lines (e.g., flash chromatography).

C. Respiratory Protection

• Primary: Fume Hood (No respirator needed if sash is proper).

• Spill Cleanup/Outside Hood: Half-face respirator with Organic Vapor/P100 (OV/HEPA) cartridges.

D. Body Protection

• Standard: Flame-resistant (FR) Lab Coat (100% Cotton or Nomex). Synthetic blends (polyester) can melt into skin if a solvent fire occurs.

• Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes.

Operational Protocol: Safe Handling Workflow

This workflow enforces a "Zero-Contact" policy.

Caption: Operational decision tree emphasizing the critical glove material change based on solvent selection.

Step-by-Step Handling:

• Donning: Put on lab coat, adjust goggles, and don inner nitrile gloves. If using DCM, don Silver Shield® gloves, then outer nitrile gloves for dexterity.

• Transfer (Viscous Oils): 1-N-Cbz-2-acetylpiperidine is often a viscous oil. Do not pour. Use a glass syringe or wide-bore pipette to transfer.

  • Why? Pouring viscous oils creates "strings" that contaminate threads and bench surfaces.

• Weighing: If solid, use an anti-static gun if the powder is fluffy. If oil, weigh by difference in a tared septum-capped vial.

• Doffing: Remove outer gloves inside the hood. Wash hands with soap and water immediately.[2][3]

Emergency Response Plan

Incident	Immediate Action	Decontamination
Skin Contact	1. Blot, Don't Rub. 2. Flush: 15 mins water.	Remove contaminated clothing carefully to avoid spreading chemical to face.
Eye Splash	1. Eye Wash Station: Hold eyelids open. 2. Flush: 15 mins minimum.	Seek medical attention.[1][2][3][4][5][6][7][8][9][10] Bring SDS/Chemical Structure.
Spill (<100mL)	1. Evacuate immediate area. 2. Absorb: Use vermiculite or spill pads.	Do not use paper towels (fire hazard with solvents). Place in sealed bag.
Spill (>100mL)	1. Contain. 2. Alert EHS.	Requires full respiratory protection (SCBA) if solvent is volatile.

Disposal & Waste Management

Waste Stream: Hazardous Chemical Waste.

• Segregation:

  • Stream A (Halogenated): If dissolved in DCM/Chloroform.

  • Stream B (Non-Halogenated): If dissolved in EtOAc/Methanol or pure substance.

• Labeling: Must be labeled "1-N-Cbz-2-acetylpiperidine Waste - Toxic/Irritant".

• Container: High-density polyethylene (HDPE) or Glass. Do not use metal (potential for metal-catalyzed decomposition of impurities).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (Standard 1910.132).

• Ansell Chemical Resistance Guide. (Permeation data for Nitrile vs. Laminate gloves).

• PubChem. (n.d.). Compound Summary: Piperidine Derivatives Safety Data.

Sources

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